1,4-Bis(4-nitrophenyl)butane-1,4-dione

• CAS: 108791-66-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical molecule featuring two nitrophenyl rings linked by a four-carbon diketone chain. Its structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of materials science and medicinal chemistry. The presence of two nitro groups offers sites for further chemical modification, such as reduction to amines, which can then be used to build polymers or pharmacologically active compounds. This guide provides a comprehensive overview of the plausible synthetic pathways for this compound, focusing on the underlying chemical principles and providing detailed experimental considerations. While a direct two-fold Friedel-Crafts acylation of nitrobenzene with succinyl chloride might seem intuitive, the strong deactivating nature of the nitro group renders this approach synthetically challenging. Therefore, this guide will focus on a more viable, alternative pathway: the reductive homocoupling of 4-nitrophenacyl bromide.

The Challenge of Direct Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of organic synthesis for attaching acyl groups to aromatic rings.[1] However, this electrophilic aromatic substitution reaction is notoriously ineffective on strongly deactivated aromatic systems.[2] Nitrobenzene, the starting material for a potential direct synthesis, possesses a powerful electron-withdrawing nitro group that significantly reduces the nucleophilicity of the benzene ring, making it resistant to the electrophilic attack by an acylium ion.[3] Consequently, forcing conditions that might be employed could lead to undesirable side reactions or decomposition.

A More Viable Synthetic Route: Reductive Homocoupling of 4-Nitrophenacyl Bromide

A more successful and practical approach to synthesizing 1,4-bis(4-nitrophenyl)butane-1,4-dione is through the reductive homocoupling of an α-haloketone, specifically 4-nitrophenacyl bromide. This method circumvents the difficulties of the Friedel-Crafts reaction on a deactivated ring by building the desired carbon skeleton through a different mechanism.

The Underlying Mechanism: Reductive Dimerization

The reductive coupling of α-haloketones is a well-established method for the formation of 1,4-dicarbonyl compounds. The reaction can proceed through different mechanisms depending on the reducing agent employed, but a common pathway involves the formation of an enolate intermediate.

In a typical scenario, a one-electron reducing agent reacts with the α-haloketone to form a radical anion. This intermediate then fragments, losing a halide ion to generate a keto-radical. This radical can then dimerize to form the 1,4-dione. Alternatively, a two-electron reduction can lead to the formation of an enolate, which can then undergo nucleophilic attack on another molecule of the α-haloketone.

The choice of reducing agent is critical to the success of the reaction and can influence the reaction conditions and outcomes.

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed experimental procedure for the synthesis of 1,4-bis(4-nitrophenyl)butane-1,4-dione via the reductive homocoupling of 4-nitrophenacyl bromide.

Reagents and Materials

Reagent/Material	CAS Number	Molecular Formula	Molar Mass ( g/mol )	Notes
4-Nitrophenacyl bromide	99-81-0	C₈H₆BrNO₃	244.04	Lachrymator, handle with care in a fume hood.
Anhydrous Solvent (e.g., THF, DMF)	-	-	-	Ensure the solvent is dry to prevent side reactions.
Reducing Agent (e.g., Zinc dust, Samarium(II) iodide)	-	-	-	The choice of reducing agent will dictate the reaction setup.
Inert Gas (e.g., Argon, Nitrogen)	-	-	-	To maintain an anhydrous and oxygen-free environment.

Step-by-Step Synthesis

Step 1: Preparation of the Reaction Vessel A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (argon or nitrogen) is assembled. All glassware should be thoroughly dried before use.

Step 2: Reaction Setup The reducing agent (e.g., an excess of zinc dust) is suspended in the anhydrous solvent (e.g., THF) in the reaction flask. The mixture is stirred to ensure a fine suspension.

Step 3: Addition of the Starting Material A solution of 4-nitrophenacyl bromide in the same anhydrous solvent is prepared and placed in the dropping funnel. This solution is then added dropwise to the stirred suspension of the reducing agent at a controlled temperature. The reaction is often initiated at room temperature, but cooling may be necessary if the reaction is highly exothermic.

Step 4: Reaction Monitoring The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting material, 4-nitrophenacyl bromide.

Step 5: Work-up and Isolation Upon completion of the reaction, the excess reducing agent is filtered off. The filtrate is then quenched, typically with a dilute acid solution (e.g., HCl). The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure.

Step 6: Purification and Characterization The crude product is then purified, typically by recrystallization from a suitable solvent or solvent mixture (e.g., ethanol/DMF). The purity of the final product, 1,4-bis(4-nitrophenyl)butane-1,4-dione, should be confirmed by analytical techniques such as melting point determination, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy.

Data Presentation and Visualization

Reaction Workflow

Sources

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• 2. Cas 108791-66-8,1,4-bis(4-nitrophenyl)butane-1,4-dione | lookchem [lookchem.com]
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An In-depth Technical Guide to 1,4-Bis(4-nitrophenyl)butane-1,4-dione: Physicochemical Properties and Synthetic Insights

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. Designed for researchers, scientists, and professionals in drug development, this document delves into the core characteristics of this molecule, offering field-proven insights into its handling, reactivity, and relevance in medicinal chemistry. By consolidating available data with established chemical principles, this guide serves as a vital resource for the scientific community engaged in the exploration of nitro-containing compounds and 1,4-dicarbonyl scaffolds.

Introduction: The Significance of the 1,4-Dicarbonyl Motif and the Nitroaromatic Moiety

The 1,4-dicarbonyl motif is a cornerstone in synthetic organic chemistry, serving as a versatile precursor to a wide array of heterocyclic compounds, most notably through the Paal-Knorr synthesis of furans, pyrroles, and thiophenes.[1][2] These heterocycles are prevalent in numerous natural products and pharmaceuticals.[3] The incorporation of nitroaromatic groups into molecular scaffolds is a well-established strategy in drug design. The nitro group, being a strong electron-withdrawing moiety, can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. Furthermore, it can act as a bio-reducible functional group, a feature exploited in the design of hypoxia-activated prodrugs and certain antimicrobial agents. This guide focuses on 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a molecule that synergistically combines these two important pharmacophores.

Physicochemical Properties

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical molecule featuring two p-nitrophenyl groups attached to a central butane-1,4-dione linker. This structure imparts specific physical and chemical characteristics that are crucial for its application in research and development.

Chemical Identity

Property	Value	Source
CAS Number	108791-66-8	[4][5]
Molecular Formula	C₁₆H₁₂N₂O₆	[5]
Molecular Weight	328.28 g/mol	[5]
IUPAC Name	1,4-Bis(4-nitrophenyl)butane-1,4-dione	N/A
Synonyms	1,4-Butanedione, 1,4-bis(4-nitrophenyl)-	[4]

Physical Properties

Property	Value	Source
Appearance	Solid	[4]
Melting Point	Not available. Expected to be high due to molecular symmetry and polarity.	N/A
Boiling Point	Not available. Likely to decompose at high temperatures.	N/A
Solubility	Sparingly soluble in common organic solvents.	General knowledge

Spectral Data (Predicted)

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~8.3 ppm (d, 4H): Aromatic protons ortho to the nitro group. The strong electron-withdrawing effect of the nitro group and the carbonyl group deshields these protons significantly.

  • δ ~8.0 ppm (d, 4H): Aromatic protons meta to the nitro group.

  • δ ~3.4 ppm (s, 4H): Methylene protons of the butane linker. The singlet is due to the symmetry of the molecule.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ ~195 ppm: Carbonyl carbons.

  • δ ~150 ppm: Aromatic carbons attached to the nitro groups.

  • δ ~140 ppm: Aromatic carbons attached to the carbonyl groups.

  • δ ~129 ppm, ~124 ppm: Remaining aromatic carbons.

  • δ ~35 ppm: Methylene carbons of the butane linker.

• IR (KBr, cm⁻¹):

  • ~3100-3000: Aromatic C-H stretching.

  • ~2950-2850: Aliphatic C-H stretching.

  • ~1690: C=O stretching of the aryl ketone.

  • ~1590, ~1490: Aromatic C=C stretching.

  • ~1520, ~1350: Asymmetric and symmetric NO₂ stretching, respectively. These are characteristic and strong bands.

Synthesis and Purification: A Practical Approach

The synthesis of 1,4-diketones can be approached through various methods, including the Stetter reaction and the coupling of α-haloketones.[3][6] A plausible and accessible route for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione involves the reductive coupling of 4-nitrophenacyl bromide. This approach is advantageous as the starting material can be readily prepared from the corresponding acetophenone.

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Nitrophenacyl bromide

• Rationale: This step introduces the necessary halide for the subsequent coupling reaction. The use of a Lewis acid catalyst like aluminum chloride facilitates the electrophilic substitution of bromine on the α-carbon of the ketone.[7]

• Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve 4'-nitroacetophenone (1 equivalent) in anhydrous diethyl ether.

  • Cool the flask in an ice bath and add a catalytic amount of anhydrous aluminum chloride (e.g., 0.05 equivalents).

  • Slowly add a solution of bromine (1 equivalent) in diethyl ether from the dropping funnel with continuous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours, or until the bromine color disappears.

  • Remove the ether under reduced pressure.

  • Wash the resulting solid with a cold mixture of water and petroleum ether to remove any unreacted starting materials and byproducts.

  • Recrystallize the crude product from methanol to obtain pure 4-nitrophenacyl bromide as a solid.

Step 2: Reductive Coupling to 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• Rationale: This step involves the formation of the central butane-1,4-dione core through the coupling of two molecules of the α-haloketone. A reducing agent is used to facilitate this carbon-carbon bond formation.

• Procedure:

  • In a round-bottom flask, suspend 4-nitrophenacyl bromide (1 equivalent) in a suitable solvent such as aqueous ethanol or dimethylformamide.

  • Add a reducing agent such as sodium dithionite or activated zinc dust (2-3 equivalents) portion-wise with vigorous stirring.

  • Heat the reaction mixture gently (e.g., 50-60 °C) for several hours and monitor the progress by thin-layer chromatography.

  • Upon completion, cool the reaction mixture and filter to remove any inorganic salts.

  • If the product precipitates, collect it by filtration. If it remains in solution, remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/dimethylformamide mixture) to yield 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a solid.

Reactivity and Stability

Key Reactivity: The Paal-Knorr Synthesis

The most significant reaction of 1,4-diketones is the Paal-Knorr synthesis, which provides a straightforward route to five-membered heterocycles.[1][8]

Caption: Reactivity of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in the Paal-Knorr Synthesis.

• Pyrrole Formation: In the presence of a primary amine or ammonia, 1,4-Bis(4-nitrophenyl)butane-1,4-dione will undergo condensation to form the corresponding N-substituted or N-unsubstituted 2,5-bis(4-nitrophenyl)pyrrole. This reaction is typically carried out in a protic solvent, sometimes with a mild acid catalyst.

• Furan Formation: Acid-catalyzed intramolecular cyclization and dehydration of the dione will lead to the formation of 2,5-bis(4-nitrophenyl)furan.[8]

• Thiophene Formation: Reaction with a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent, will yield 2,5-bis(4-nitrophenyl)thiophene.[1]

Stability and Storage

• Solid State: As a solid, 1,4-Bis(4-nitrophenyl)butane-1,4-dione is expected to be relatively stable. However, due to the presence of nitro groups, it should be considered potentially energetic and handled with care.[9][10] It is advisable to store the compound in a tightly sealed container, protected from light and moisture, at a cool and constant temperature.

• In Solution: The stability of the compound in solution will depend on the solvent and storage conditions. Long-term storage in solution is generally not recommended to avoid potential degradation. Ketones can be susceptible to metabolic degradation, although this is highly dependent on the specific molecular context.[11]

Field-Proven Insights for Drug Development Professionals

The structural features of 1,4-Bis(4-nitrophenyl)butane-1,4-dione make it an intriguing scaffold for medicinal chemistry exploration.

• The Role of the Nitro Group: The presence of two nitro groups makes this molecule a candidate for development as a hypoxia-activated prodrug. In the low-oxygen environment of solid tumors, nitroreductase enzymes can reduce the nitro groups to cytotoxic species, offering a targeted therapeutic approach.

• A Scaffold for Diversity: The central 1,4-dione moiety is a versatile handle for generating a library of derivatives through the Paal-Knorr synthesis. The resulting pyrroles, furans, and thiophenes can be further functionalized to explore structure-activity relationships.

• Potential for Further Functionalization: The nitro groups themselves can be reduced to amino groups, providing a point for further chemical modification, such as amide or sulfonamide formation, to modulate the compound's properties.[12]

Conclusion

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a molecule of significant interest due to its combination of a reactive 1,4-dicarbonyl core and two bio-activatable nitroaromatic moieties. While a complete experimental characterization is not yet publicly available, this guide has provided a robust framework of its physicochemical properties based on established chemical principles and data from analogous structures. The outlined synthetic protocol offers a practical route for its preparation in a laboratory setting. For researchers in drug development, this compound represents a promising starting point for the design and synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

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• Metal-free C(sp3)-H Bromination: Synthesis of Phenacyl bromide and Benzyl bromide derivatives. (2022). Journal of Chemical Sciences, 134(4), 118.

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A Technical Guide to 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS 108791-66-8): Synthesis, Characterization, and Applications in Heterocyclic Chemistry

Introduction

Overview of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical aromatic diketone. Its structure features a central four-carbon butane-1,4-dione core flanked by two 4-nitrophenyl groups. The presence of the electron-withdrawing nitro groups on the phenyl rings significantly influences the chemical reactivity of the molecule, particularly at the carbonyl carbons. This compound is primarily utilized as a specialized chemical intermediate in organic synthesis, most notably as a precursor for the synthesis of substituted pyrroles and other heterocyclic systems.[1] Its utility stems from the 1,4-dicarbonyl arrangement, which is a key structural motif for various cyclization reactions.

Chemical Identity and Physicochemical Properties

The fundamental properties of 1,4-Bis(4-nitrophenyl)butane-1,4-dione are summarized in the table below. These data are compiled from various chemical suppliers and databases.

Property	Value	Source(s)
CAS Number	108791-66-8	[2][3]
Molecular Formula	C₁₆H₁₂N₂O₆	[4][5]
Molecular Weight	328.28 g/mol	[4][6]
Appearance	Solid	[2][7]
Synonyms	1,4-Butanedione, 1,4-bis(4-nitrophenyl)-; 1,4-bis(4-nitrophenyl)-1,4-butanedione	[4][2][7]
Storage Temperature	2-8°C	[4]

Significance and Potential Applications in Research and Development

The primary significance of 1,4-Bis(4-nitrophenyl)butane-1,4-dione lies in its role as a building block for more complex molecules. The 1,4-diketone functionality is a versatile precursor for the synthesis of five-membered heterocycles through reactions like the Paal-Knorr synthesis. This makes it a valuable intermediate for researchers in medicinal chemistry and materials science who are developing novel compounds with specific electronic or biological properties. For instance, it serves as a key starting material for the synthesis of 2,5-diarylpyrroles, a class of compounds investigated for various biological activities.

Synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Retrosynthetic Analysis and Chosen Synthetic Route: Friedel-Crafts Acylation

A logical retrosynthetic disconnection of the target molecule breaks the bonds between the carbonyl carbons and the nitrophenyl rings. This suggests a Friedel-Crafts acylation reaction between two equivalents of nitrobenzene and one equivalent of succinyl chloride.

Caption: Retrosynthetic analysis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Mechanistic Insights into the Friedel-Crafts Acylation of Deactivated Aromatic Rings

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction.[1] However, the presence of a strongly electron-withdrawing group like the nitro group (-NO₂) deactivates the aromatic ring, making it less nucleophilic and thus less reactive towards electrophiles.[8][9][10] To overcome this, harsher reaction conditions, such as a higher temperature and a larger excess of the Lewis acid catalyst (e.g., aluminum chloride, AlCl₃), are typically required.

The mechanism proceeds in several steps:

• Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) coordinates to a chlorine atom of succinyl chloride, making the carbonyl carbon more electrophilic. This complex can then dissociate to form a highly reactive acylium ion.

• Electrophilic Attack: The deactivated nitrobenzene ring attacks the acylium ion. This is the rate-determining step and is slower than for activated or neutral aromatic rings.

• Rearomatization: The resulting arenium ion intermediate loses a proton to restore the aromaticity of the ring, yielding the acylated product.

Due to the deactivating nature of the product, polyacylation is generally not a significant issue in Friedel-Crafts acylation reactions.[11]

Detailed Experimental Protocol for Synthesis

The following is a representative protocol for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione via Friedel-Crafts acylation. This protocol is based on established procedures for the acylation of deactivated aromatic compounds.[8]

• Nitrobenzene

• Succinyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Concentrated hydrochloric acid (HCl)

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, addition funnel, magnetic stirrer

• Reaction Setup: In a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and an addition funnel, suspend anhydrous aluminum chloride (2.5 molar equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Formation of the Acylium Ion: Cool the suspension to 0 °C in an ice bath. Slowly add succinyl chloride (1.0 molar equivalent) dropwise via the addition funnel over 20-30 minutes. Stir the mixture at 0 °C for an additional 30 minutes.

• Substrate Addition: Add nitrobenzene (2.2 molar equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Extended reaction times and heating may be necessary due to the deactivated nature of the substrate.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Very slowly and carefully, quench the reaction by the dropwise addition of crushed ice, followed by concentrated hydrochloric acid to hydrolyze the aluminum chloride complexes. This step is highly exothermic and should be performed with caution in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes).

Safety Considerations for Synthesis

• Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle it in a dry environment.

• Succinyl chloride is corrosive and a lachrymator.

• Nitrobenzene is toxic and readily absorbed through the skin.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• The quenching step is highly exothermic and releases HCl gas.

• Always perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Spectroscopic Characterization

Spectroscopic Data	Expected Features
¹H NMR	- Two doublets in the aromatic region (around δ 8.0-8.5 ppm and δ 7.8-8.2 ppm) corresponding to the protons on the nitrophenyl rings. - A singlet or a multiplet in the aliphatic region (around δ 3.0-3.5 ppm) for the four protons of the butane chain.
¹³C NMR	- A signal for the carbonyl carbon (around δ 190-200 ppm). - Signals for the aromatic carbons, including the carbon attached to the nitro group (ipso-carbon) and the other aromatic carbons. - A signal for the methylene carbons of the butane chain (around δ 30-40 ppm).
IR (Infrared) Spectroscopy	- A strong absorption band for the C=O stretching of the ketone (around 1680-1700 cm⁻¹). - Strong absorption bands for the N-O stretching of the nitro group (around 1520 cm⁻¹ and 1350 cm⁻¹). - C-H stretching and bending vibrations for the aromatic and aliphatic protons.
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 328.28). - Fragmentation patterns corresponding to the loss of nitro groups, carbonyl groups, and cleavage of the butane chain.

Applications in Organic Synthesis

Role as a Precursor in the Paal-Knorr Synthesis of Substituted Pyrroles

The most significant application of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is as a starting material for the synthesis of 2,5-diaryl-substituted pyrroles via the Paal-Knorr synthesis.[2][3][8] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under acidic conditions, to form a pyrrole ring.[2][3]

Detailed Protocol for the Synthesis of 1-Methyl-2,5-bis(4-nitrophenyl)-1H-pyrrole

This protocol describes the synthesis of a specific pyrrole derivative from 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

The reaction proceeds through the nucleophilic attack of the amine on the protonated carbonyl groups of the diketone, followed by cyclization and dehydration to form the aromatic pyrrole ring.

Caption: Simplified workflow for the Paal-Knorr synthesis of a substituted pyrrole.

• Reaction Setup: In a round-bottom flask, dissolve 1,4-Bis(4-nitrophenyl)butane-1,4-dione (1.0 equivalent) in a suitable solvent such as glacial acetic acid or ethanol.

• Amine Addition: Add an excess of methylamine (or a solution of methylamine in a suitable solvent) to the reaction mixture. A weak acid catalyst, such as acetic acid, can accelerate the reaction.[3]

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Cool the reaction mixture and pour it into water. The solid product can be collected by filtration. The crude product can be purified by recrystallization from an appropriate solvent to yield 1-Methyl-2,5-bis(4-nitrophenyl)-1H-pyrrole.

Potential for Synthesis of Other Heterocyclic Compounds (Furans, Thiophenes)

The Paal-Knorr synthesis is versatile. By reacting 1,4-Bis(4-nitrophenyl)butane-1,4-dione with a dehydrating agent (e.g., P₂O₅, H₂SO₄), the corresponding furan derivative, 2,5-bis(4-nitrophenyl)furan, could be synthesized.[2][8] Similarly, reaction with a sulfur source like Lawesson's reagent or phosphorus pentasulfide could yield the thiophene analog, 2,5-bis(4-nitrophenyl)thiophene.[8]

Biological and Pharmacological Context

The Role of the Nitro Group in Bioactive Molecules

The nitro group is a well-known pharmacophore and is present in numerous biologically active compounds.[10][12] Aromatic nitro compounds exhibit a wide range of biological activities, including antimicrobial, anticancer, and antiparasitic effects.[10][13] The biological activity of many nitroaromatic compounds is often attributed to their enzymatic reduction within cells to form reactive nitroso and hydroxylamine intermediates, which can interact with cellular macromolecules like DNA and proteins.[12]

Potential (though currently undocumented) Areas for Biological Investigation

There is no specific biological activity reported for 1,4-Bis(4-nitrophenyl)butane-1,4-dione in the reviewed literature. However, given its structure, it could be a candidate for screening in various biological assays. The dinitro-aromatic structure might confer some antimicrobial or cytotoxic properties. Furthermore, the pyrrole derivatives synthesized from this diketone are of interest in medicinal chemistry, as the pyrrole ring is a common scaffold in pharmaceuticals.

Handling, Storage, and Safety

General Handling and Personal Protective Equipment (PPE)

As with any chemical, 1,4-Bis(4-nitrophenyl)butane-1,4-dione should be handled in a well-ventilated area, preferably a fume hood. Standard PPE, including safety glasses, chemical-resistant gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes.[4]

Storage Recommendations

The compound should be stored in a tightly sealed container in a cool, dry place, away from incompatible materials. A storage temperature of 2-8°C is recommended.[4]

Disposal Guidelines

Dispose of the chemical and its container in accordance with local, regional, and national regulations. Avoid release into the environment.

Conclusion

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a valuable, albeit specialized, chemical intermediate. Its synthesis, while challenging due to the deactivated nature of the starting material, can be achieved through a Friedel-Crafts acylation. The primary utility of this compound lies in its application as a precursor in the Paal-Knorr synthesis of 2,5-diaryl-substituted pyrroles and potentially other five-membered heterocycles. While its own biological activity remains unexplored, the heterocyclic compounds derived from it are of significant interest in the fields of medicinal chemistry and materials science. This guide provides a comprehensive overview of its synthesis, characterization, and key applications, serving as a valuable resource for researchers and scientists in the field of drug development and organic synthesis.

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An In-depth Technical Guide to the Spectroscopic Characterization of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Foreword: The Imperative of Spectroscopic Verification

In the fields of chemical research and drug development, the unambiguous structural confirmation of a synthesized molecule is the bedrock upon which all subsequent data rests. For a compound such as 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS: 108791-66-8), a symmetrical dione with potential applications as a chemical intermediate, its precise molecular architecture dictates its reactivity, physical properties, and biological interactions. This guide provides a comprehensive framework for the spectroscopic characterization of this target molecule. As direct experimental data is not always readily available in public repositories, we will proceed from a predictive standpoint, grounded in the fundamental principles of spectroscopy and extensive empirical data from analogous structures. This approach not only outlines the expected data but, more importantly, explains the causality behind the analytical choices, empowering researchers to acquire and interpret high-quality, self-validating data.

Molecular Overview

• Systematic Name: 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• Molecular Formula: C₁₆H₁₂N₂O₆

• Molecular Weight: 328.28 g/mol

• Structure:

Synthetic Context: A Note on Plausibility

A plausible, albeit challenging, synthetic route to this molecule is the Friedel-Crafts acylation of nitrobenzene with succinyl chloride, catalyzed by a Lewis acid like aluminum chloride (AlCl₃).[1][2] It is crucial to acknowledge that Friedel-Crafts reactions are notoriously difficult on strongly deactivated rings such as nitrobenzene.[1][3] However, considering this theoretical pathway is vital as it informs our analytical strategy, compelling us to look for spectroscopic signatures that would rule out starting materials or potential regioisomeric byproducts.

Proton (¹H) Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale and Experimental Design

¹H NMR spectroscopy is the primary tool for elucidating the proton framework of a molecule.[4] For our target, it serves three key purposes:

• Confirming Aromatic Substitution: Verifying the para (1,4) substitution pattern on the two phenyl rings.

• Validating the Aliphatic Linker: Confirming the structure and chemical environment of the butane-1,4-dione bridge.

• Assessing Symmetry: The molecule possesses a high degree of symmetry (a C₂ axis bisecting the butane chain), which significantly simplifies the expected spectrum. A deviation from this simplicity would indicate impurities or structural misassignment.

The choice of solvent is critical. Deuterated chloroform (CDCl₃) is a common starting point for many organic molecules.[5] However, should solubility prove to be an issue, a more polar solvent like deuterated dimethyl sulfoxide (DMSO-d₆) would be the logical alternative.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

Based on the symmetrical structure, only two distinct proton signals are anticipated.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Rationale
Aromatic Protons (Ha)	~ 8.40	Doublet (d)	4H	Protons ortho to the strongly electron-withdrawing -NO₂ group and meta to the C=O group. Deshielded to a significant degree.
Aromatic Protons (Hb)	~ 8.15	Doublet (d)	4H	Protons ortho to the C=O group and meta to the -NO₂ group. Also strongly deshielded, but slightly less so than Ha. These protons and Ha will form a classic AA'BB' system, appearing as two distinct doublets.
Aliphatic Protons (Hc)	~ 3.50	Singlet (s)	4H	The two methylene (-CH₂-) groups are chemically equivalent due to symmetry. The signal is a singlet as there are no adjacent protons. The position is shifted downfield from a typical alkane due to the deshielding effect of the two adjacent carbonyl groups.[6]

Standard Acquisition Protocol

This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

• Sample Preparation: Accurately weigh 5-25 mg of the purified solid sample.[7]

• Dissolution: Dissolve the sample in approximately 0.7 mL of deuterated solvent (e.g., CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).[8]

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.[5]

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity (sharp, symmetrical solvent peak).

• Acquisition:

  • Acquire the spectrum using standard parameters (e.g., 30° pulse angle, 2-second relaxation delay, 16 scans).

  • Ensure the spectral width covers the expected range (e.g., 0-12 ppm).

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the signals and determine their multiplicities.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR structural validation.

Carbon-13 (¹³C) Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale and Experimental Design

While ¹H NMR maps the proton environment, ¹³C NMR provides a direct count and chemical shift for each unique carbon atom, revealing the carbon skeleton.[9] For this molecule, it is essential for confirming:

• The presence of the ketone carbonyl carbons.

• The correct number of distinct aromatic carbons, consistent with para-substitution.

• The single type of aliphatic carbon in the linker.

A standard proton-decoupled experiment is the method of choice, which results in a spectrum of singlets, simplifying interpretation by removing C-H coupling.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Due to symmetry, only five distinct carbon signals are expected.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment & Rationale
Carbonyl (C=O)	~ 196	Aromatic ketone carbons are highly deshielded and appear far downfield.[10][11]
Aromatic (C-NO₂) **	~ 150	The ipso-carbon attached to the strongly electron-withdrawing nitro group is significantly deshielded.
Aromatic (C-C=O)	~ 142	The ipso-carbon attached to the carbonyl group is also deshielded, but less so than the one attached to the nitro group.
Aromatic (CH, ortho to -NO₂) **	~ 130	Aromatic CH carbons typically appear in the 120-140 ppm range. This one is adjacent to the C-NO₂.
Aromatic (CH, ortho to -C=O)	~ 124	This aromatic CH is adjacent to the C-C=O.
Aliphatic (-CH₂-)	~ 35	Methylene carbons alpha to a ketone are deshielded and typically appear in this region.

Standard Acquisition Protocol

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 50-100 mg of the compound in 0.7 mL of deuterated solvent.[7]

• Instrument Setup: Perform locking and shimming as described for ¹H NMR.

• Acquisition:

  • Select a proton-decoupled ¹³C experiment.

  • Set a wider spectral width (e.g., 0-220 ppm) to ensure all carbons, especially the carbonyls, are observed.

  • A greater number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 5 seconds) are required due to the low natural abundance of ¹³C and the relaxation properties of quaternary carbons.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, calibrating to the solvent peak (e.g., CDCl₃ at δ = 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Rationale and Experimental Design

FT-IR spectroscopy is a rapid and powerful technique for identifying the presence of specific functional groups, as each group absorbs infrared radiation at a characteristic frequency.[12] For 1,4-Bis(4-nitrophenyl)butane-1,4-dione, FT-IR is the definitive method to confirm the simultaneous presence of the aromatic ketone and nitro functional groups.

As the sample is a solid, the KBr (potassium bromide) pellet method is a standard and reliable choice.[13] This involves intimately mixing the sample with dry KBr powder and pressing it into a transparent disc, eliminating solvent interference. Meticulous drying of the KBr is essential to prevent a broad O-H absorption from water obscuring parts of the spectrum.[14]

Predicted Key IR Absorptions (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment & Rationale
~ 3100	Medium	Aromatic C-H Stretch: Characteristic of C-H bonds on the sp² hybridized carbons of the phenyl rings.[15]
~ 2950	Medium	Aliphatic C-H Stretch: Characteristic of C-H bonds on the sp³ hybridized carbons of the butane chain.
~ 1690	Strong, Sharp	C=O Stretch (Aromatic Ketone): This is a key diagnostic peak. The frequency is lower than a simple aliphatic ketone (~1715 cm⁻¹) due to conjugation with the aromatic ring.[16][17]
~ 1600, ~1475	Medium	C=C Stretch (Aromatic Ring): These absorptions are characteristic of the phenyl ring itself.
~ 1525	Very Strong	Asymmetric N-O Stretch (Aromatic Nitro): One of the two most characteristic peaks for a nitro group. Its high intensity is a hallmark.[18]
~ 1345	Very Strong	Symmetric N-O Stretch (Aromatic Nitro): The second key diagnostic peak for the nitro group.[18]

Standard Acquisition Protocol (KBr Pellet Method)

• Material Preparation: Gently grind ~200 mg of spectroscopy-grade KBr powder in an agate mortar to a fine consistency. Dry the KBr in an oven (e.g., at 110°C for 2 hours) and cool in a desiccator.

• Sample Mixing: Add 1-2 mg of the sample to the mortar. Grind the sample and KBr together until the mixture is homogeneous and has a fine, flour-like consistency.[13]

• Pellet Formation:

  • Transfer a small amount of the mixture into a pellet press die.

  • Apply pressure using a hydraulic press (typically 7-10 tons) for several minutes to form a thin, transparent or translucent pellet.

• Data Acquisition:

  • Place the pellet in the spectrometer's sample holder.

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum (typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹).

  • The final spectrum is automatically ratioed against the background.

Workflow for FT-IR Analysis

Caption: Workflow for FT-IR functional group confirmation.

Mass Spectrometry (MS)

Rationale and Experimental Design

Mass spectrometry is the ultimate tool for determining a molecule's exact mass and, by extension, its molecular formula. Electrospray Ionization (ESI) is a soft ionization technique ideal for polar organic molecules like our target, as it typically keeps the molecule intact, allowing for clear observation of the molecular ion.[19] High-resolution mass spectrometry (HRMS) can provide a mass measurement with enough accuracy (e.g., to four decimal places) to definitively confirm the elemental composition.

Predicted Mass Spectrum (Positive Ion ESI-HRMS)

• Molecular Formula: C₁₆H₁₂N₂O₆

• Exact Mass (Monoisotopic): 328.0695

We would expect to observe adducts of the molecular ion. The choice of solvent during sample preparation (e.g., methanol, acetonitrile) influences which adducts are favored.

Predicted Ion	m/z (Calculated)	Assignment & Rationale
[M+H]⁺	329.0768	Protonated Molecule: The most common adduct in the presence of protic solvents. Its observation provides the molecular weight.
[M+Na]⁺	351.0588	Sodated Molecule: Sodium ions are ubiquitous and frequently form adducts, providing a secondary confirmation of the molecular weight.
[M+K]⁺	367.0327	Potassiated Molecule: Less common than sodium adducts, but often observed.

Predicted Fragmentation Pattern: While ESI is a soft technique, some in-source fragmentation can be induced. A key fragmentation pathway for aromatic ketones is alpha-cleavage at the bond between the carbonyl carbon and the aliphatic chain.[20]

• Primary Fragment: Cleavage of the C-C bond alpha to one of the carbonyls would yield the 4-nitrophenacylium ion (O₂N-C₆H₄-C≡O⁺). This stable acylium ion would be a prominent fragment at m/z = 150.01 .

Standard Acquisition Protocol

• Sample Preparation: Prepare a dilute solution of the sample (~10 µg/mL) in a high-purity solvent such as methanol, acetonitrile, or a mixture of the two with 0.1% formic acid to promote protonation.[21]

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Instrument Parameters:

  • Set the instrument to positive ion detection mode.

  • Optimize key ESI parameters: capillary voltage (~3-4 kV), drying gas flow, and temperature.

  • Acquire data over a mass range that includes the expected ions (e.g., m/z 100-500).

• Data Analysis:

  • Identify the molecular ion and its common adducts.

  • For HRMS data, compare the measured exact mass to the theoretical mass for C₁₆H₁₂N₂O₆ to confirm the elemental formula (typically requiring a mass accuracy of < 5 ppm).

  • Identify any major fragment ions and propose their structures.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for molecular formula and structure confirmation by ESI-HRMS.

Comprehensive Data Summary and Conclusion

The true power of spectroscopic analysis lies in the convergence of data from multiple, orthogonal techniques. Each method provides a unique piece of the structural puzzle, and only when they are all in agreement can a structure be assigned with the highest degree of confidence.

Table: Summary of Predicted Spectroscopic Data for 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Technique	Feature	Predicted Value	Confirmation
¹H NMR	Aromatic Protons	δ ~ 8.40 (d, 4H), ~ 8.15 (d, 4H)	para-Substitution Pattern
Aliphatic Protons	δ ~ 3.50 (s, 4H)	Symmetrical Butane Linker
¹³C NMR	Carbonyl Carbon	δ ~ 196 ppm	Ketone Functional Group
Aromatic Carbons	5 unique signals	Symmetrical Structure
Aliphatic Carbon	δ ~ 35 ppm	Butane Linker Carbon Environment
FT-IR	C=O Stretch	~ 1690 cm⁻¹ (Strong)	Aromatic Ketone
N-O Stretches	~ 1525 & ~ 1345 cm⁻¹ (Very Strong)	Aromatic Nitro Group
HRMS	[M+H]⁺	m/z 329.0768	Molecular Weight & Formula (C₁₆H₁₂N₂O₆)
Fragment Ion	m/z 150.01	4-nitrophenacylium substructure

References

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solubility of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in organic solvents

An In-Depth Technical Guide to the Solubility of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical property that influences its behavior in various stages of drug discovery and development, including synthesis, purification, formulation, and bioavailability. This technical guide provides a comprehensive overview of the solubility characteristics of 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS: 108791-66-8). Due to the limited availability of public quantitative solubility data for this specific compound, this document emphasizes the theoretical principles governing its solubility, provides qualitative insights based on available data, and presents a detailed, field-proven experimental protocol for its empirical determination. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding and practical methodology for assessing the solubility of this molecule.

Introduction and Physicochemical Profile

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical molecule characterized by a central four-carbon butane-1,4-dione core flanked by two 4-nitrophenyl groups. Its chemical structure dictates its physical and chemical properties, most notably its solubility.

• Molecular Formula: C₁₆H₁₂N₂O₆[1]

• Molecular Weight: 328.28 g/mol [1]

• Appearance: Solid[2]

• Melting Point: 198-200 °C (solvent: ethanol)[3]

The key structural features influencing solubility are:

• Polar Groups: Two aromatic nitro groups (-NO₂) and two ketone groups (C=O) introduce significant polarity and create potential for dipole-dipole interactions and hydrogen bond acceptance.

• Nonpolar Moieties: The central butane chain and the two phenyl rings form a substantial nonpolar backbone.

This duality—a large nonpolar framework punctuated by highly polar functional groups—suggests a nuanced solubility profile. The molecule is not expected to be readily soluble in entirely nonpolar solvents like hexane or highly polar protic solvents like water. Its solubility will be maximized in solvents that can effectively solvate both the polar and nonpolar regions of the molecule.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone for predicting solubility. A solute's solubility is favored when the intermolecular forces between the solute and solvent molecules are similar to or stronger than the solute-solute and solvent-solvent interactions.

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone are anticipated to be effective solvents. Their high polarity can interact favorably with the nitro and ketone groups, while their organic nature can accommodate the nonpolar phenyl and butane portions.

• Polar Protic Solvents: Solvents such as ethanol and methanol can act as hydrogen bond donors and acceptors. While the ketone and nitro groups are hydrogen bond acceptors, the lack of a hydrogen bond donor on the solute molecule means it cannot self-associate via hydrogen bonding. The solubility in these solvents will depend on the balance between the solvent's ability to solvate the polar groups and the energetic cost of disrupting the solvent's own hydrogen-bonding network. The observation that ethanol is used as a solvent for melting point determination suggests significant solubility at elevated temperatures.[3]

• Nonpolar Solvents: Solvents like hexane, toluene, and benzene are unlikely to be effective at ambient temperatures. They lack the ability to form strong interactions with the polar nitro and ketone functionalities, making it difficult to overcome the strong solute-solute intermolecular forces in the solid crystal lattice.

Known and Predicted Solubility Data

As of the date of this publication, specific quantitative solubility data for 1,4-Bis(4-nitrophenyl)butane-1,4-dione across a broad range of organic solvents is not widely available in peer-reviewed literature or chemical supplier documentation. The table below summarizes qualitative indicators and theoretical predictions.

Solvent Class	Solvent	Predicted Solubility (at 25 °C)	Rationale & Notes
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	Strong dipole-dipole interactions can solvate the polar nitro and ketone groups effectively.
Dimethylformamide (DMF)	High	Similar to DMSO, provides a polar environment conducive to dissolving the solute.
Acetonitrile	Moderate	Polar nature is beneficial, though it may be a slightly weaker solvent than DMSO or DMF.
Tetrahydrofuran (THF)	Moderate	Ether oxygen can act as a hydrogen bond acceptor; moderate polarity.
Acetone	Moderate	Ketone functionality can interact with the solute's polar groups.
Polar Protic	Ethanol	Low to Moderate	Soluble at elevated temperatures, as indicated by its use in melting point determination.[3] Limited solubility expected at room temperature.
Methanol	Low to Moderate	Similar to ethanol, but its higher polarity might slightly reduce solubility for the large nonpolar part of the molecule.
Water	Insoluble	The large, nonpolar hydrocarbon and aromatic structure will dominate, making it insoluble in water.
Nonpolar	Toluene	Very Low to Insoluble	Aromatic nature may offer some weak π-π stacking interactions, but not enough to overcome the polar groups.
Dichloromethane (DCM)	Low	Moderate polarity may provide some limited solvating power.
Hexane / Heptane	Insoluble	Lacks any significant favorable interactions with the polar functional groups of the solute.

Important Note: Data provided for "4-NPB" by some suppliers refers to 4-Nitrophenyl Butyrate (CAS: 2635-84-9), a different and smaller molecule, and should not be used for 1,4-Bis(4-nitrophenyl)butane-1,4-dione.[4]

Experimental Protocol for Equilibrium Solubility Determination

The following protocol describes the industry-standard shake-flask method for determining the equilibrium solubility of a compound. This method is reliable and ensures that a saturated solution is achieved, providing trustworthy data.

4.1. Principle

An excess amount of the solid compound is agitated in the solvent of choice at a constant temperature for a sufficient period to allow the system to reach equilibrium. The resulting saturated solution is then filtered to remove undissolved solid, and the concentration of the dissolved solute in the clear filtrate is measured using a suitable analytical technique.

4.2. Materials and Equipment

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione (solid)

• Selected organic solvents (analytical grade or higher)

• Glass vials with PTFE-lined screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm or 0.45 µm, chemically compatible with the solvent, e.g., PTFE)

• Syringes

• Analytical balance

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer or HPLC-UV system[5][6]

4.3. Step-by-Step Methodology

• Preparation: Add an excess amount of solid 1,4-Bis(4-nitrophenyl)butane-1,4-dione to a pre-weighed glass vial. The excess is critical; there must be visible solid remaining at the end of the experiment to ensure saturation. A general rule is to add at least 2-3 times the expected amount.

• Solvent Addition: Add a precise volume (e.g., 2.0 mL) of the chosen organic solvent to the vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the vials at a moderate speed (e.g., 150-200 rpm) for a defined period.

  • Causality Insight: A 24-hour equilibration period is typically sufficient for most organic compounds. However, for a robust protocol, it is recommended to test multiple time points (e.g., 24, 48, and 72 hours) for a new compound to confirm that equilibrium has been reached (i.e., the measured concentration does not increase with time).

• Phase Separation: After equilibration, allow the vials to rest in the temperature-controlled environment for at least 1-2 hours to allow undissolved solids to settle. This step minimizes clogging of the filter in the next step.

• Sample Withdrawal and Filtration: Carefully draw the supernatant (the clear liquid phase) into a syringe. Attach a syringe filter to the syringe tip. Discard the first 0.2-0.3 mL of filtrate to saturate the filter membrane and avoid adsorption effects. Collect the subsequent clear filtrate into a clean vial.

  • Trustworthiness Check: Filtration is a critical step. The filter must be chemically inert to the solvent and must not leach any extractables that could interfere with the analytical measurement. A 0.22 µm filter is preferred to ensure removal of all fine particulates.

• Dilution: Accurately dilute the filtrate with the same solvent to a concentration that falls within the linear range of the analytical method (see Section 5). A precise dilution factor is essential for an accurate final calculation.

• Quantification: Analyze the diluted filtrate using a pre-validated analytical method (e.g., UV-Vis Spectrophotometry or HPLC-UV) to determine the concentration of the dissolved compound.

• Calculation: Calculate the solubility using the following formula:

  Solubility (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Analytical Quantification by UV-Vis Spectrophotometry

The presence of two nitrophenyl groups in the molecule provides strong chromophores, making UV-Vis spectrophotometry a straightforward and accessible method for quantification.[6]

5.1. Method Development

• Determine λmax: Prepare a dilute solution of the compound in the solvent of interest. Scan the solution across the UV-Vis spectrum (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).

• Prepare Calibration Curve:

  • Create a concentrated stock solution of 1,4-Bis(4-nitrophenyl)butane-1,4-dione by accurately weighing a small amount and dissolving it in a known volume of solvent.

  • Perform a series of serial dilutions to prepare at least 5-7 calibration standards of known concentrations.

  • Measure the absorbance of each standard at the determined λmax.

  • Plot absorbance versus concentration. The resulting graph should be linear, and the equation of the line (y = mx + c) will be used to determine the concentration of the unknown samples. An R² value > 0.995 is typically required to demonstrate linearity.

Visualization of Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.

Caption: Workflow for equilibrium solubility determination.

Conclusion

While quantitative solubility data for 1,4-Bis(4-nitrophenyl)butane-1,4-dione is not readily found in public literature, a thorough understanding of its molecular structure allows for reliable qualitative predictions. The molecule is expected to be most soluble in polar aprotic solvents like DMSO and DMF and sparingly soluble in alcohols, with poor solubility in nonpolar media. For researchers requiring precise quantitative data for applications such as formulation development or process chemistry, the detailed shake-flask protocol and UV-Vis quantification method provided in this guide offer a robust and trustworthy system for empirical determination. This foundational data is essential for making informed decisions and advancing research and development involving this compound.

References

• SIELC Technologies. (n.d.). Separation of 1,4-Bis(4-nitrophenyl)piperazine on Newcrom R1 HPLC column. Retrieved from [Link]

• Home Sunshine Pharma. (n.d.). 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Retrieved from [Link]

• Quora. (2024). How do you recrystallize 1.4 beutendoll liquid?. Retrieved from [Link]

• sfj-chemical. (n.d.). 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Retrieved from [Link]

• Tohma, H., et al. (2006). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. Pakistan Journal of Pharmaceutical Sciences, 19(2), 121-125. Retrieved from [Link]

• LookChem. (n.d.). Cas 108791-66-8,1,4-bis(4-nitrophenyl)butane-1,4-dione. Retrieved from [Link]

• D'Urso, A., et al. (2016). Comparison of Two Analytical Methods for Busulfan Therapeutic Drug Monitoring. Therapeutic Drug Monitoring, 38(6), 757-763. Retrieved from [Link]

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An In-depth Technical Guide on the Thermal Stability of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

A Resource for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the thermal stability of 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS No: 108791-66-8). While specific, in-depth experimental data for this particular compound is not widely published, this document serves as a vital resource by synthesizing available information on its physicochemical properties, drawing logical comparisons with structurally similar molecules, and detailing the essential analytical methodologies required for a thorough thermal hazard assessment. The presence of two nitroaromatic functionalities within the molecular structure strongly suggests the potential for energetic decomposition, making a complete understanding of its thermal behavior a critical prerequisite for safe handling, storage, and application in any research or development context. This guide provides the foundational knowledge and experimental frameworks necessary for professionals to conduct their own empirical evaluations.

Introduction: A Molecule of Interest and the Criticality of Thermal Assessment

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical aromatic dione featuring a central butane-1,4-dione linker flanked by two 4-nitrophenyl rings. This structure makes it a potentially valuable intermediate or building block in various synthetic pathways, particularly in the fields of medicinal chemistry and materials science. However, the inclusion of nitro groups (-NO₂) imparts a significant energetic potential to the molecule. It is well-established that nitro-containing compounds can be thermally sensitive and may undergo rapid, exothermic decomposition, in some cases with explosive force.[1]

Therefore, a rigorous evaluation of the thermal stability of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is not merely a procedural step but a fundamental safety requirement. Such an assessment is crucial for:

• Defining Safe Operational Limits: Establishing the onset temperature of decomposition is paramount for preventing accidental degradation during synthesis, purification, or formulation.

• Ensuring Storage Integrity: Understanding the thermal properties dictates appropriate storage conditions to maintain compound stability and prevent hazardous situations.

• Predicting Reactivity: The thermal profile can offer insights into the molecule's overall stability and potential incompatibilities with other reagents or conditions.

• Regulatory Compliance: Thorough safety data, including thermal stability, is often a regulatory requirement for the transportation and use of chemical compounds.

This guide will delve into the known properties of this compound, outline the definitive analytical techniques for thermal stability assessment, and provide a predictive analysis of its decomposition behavior based on established chemical principles.

Overview of Physicochemical Characteristics

A compilation of the fundamental physicochemical properties of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is provided in Table 1. Researchers should consider these values as a preliminary reference, with the understanding that some are predicted and warrant experimental verification.

Table 1: Key Physicochemical Properties

Property	Value	Reference(s)
CAS Number	108791-66-8	[1][2]
Molecular Formula	C₁₆H₁₂N₂O₆	[3]
Molecular Weight	328.276 g/mol	[3]
Appearance	Solid	[3]
Melting Point	198-200 °C	[2]
Predicted Boiling Point	544.6 ± 35.0 °C	[2]
Recommended Storage Temp.	2-8°C	[2]

Essential Methodologies for Thermal Stability Analysis

A comprehensive thermal stability assessment is typically achieved through a combination of thermoanalytical techniques. The two cornerstones of this analysis are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), which provide complementary information about how a material behaves upon heating.[4]

3.1. Thermogravimetric Analysis (TGA): Quantifying Thermal Decomposition

Causality and Experimental Choice: TGA is selected to precisely measure changes in the mass of a substance as it is heated at a controlled rate. This allows for the determination of the temperatures at which decomposition events begin and end, the number of decomposition steps, and the mass of non-volatile residue. For a compound like 1,4-Bis(4-nitrophenyl)butane-1,4-dione, TGA is the definitive method to identify the onset temperature of mass loss, which is a critical parameter for defining its thermal stability limit.

Self-Validating Protocol: TGA for Thermal Decomposition Profiling

• Instrument Calibration: Prior to analysis, verify the TGA's temperature and mass accuracy using certified reference materials.

• Sample Preparation: Accurately weigh 3-5 mg of the compound into a clean, tared TGA pan (ceramic or platinum is recommended).

• Atmosphere and Flow Rate: Conduct the initial analysis under an inert nitrogen atmosphere at a flow rate of 50 mL/min to observe the intrinsic thermal decomposition without oxidative effects.

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a linear heating rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.

• Data Interpretation:

  • Plot the percentage of initial mass versus temperature.

  • Calculate the first derivative of the mass loss curve (the DTG curve) to identify the temperatures of the maximum rates of decomposition for each step.

  • Report the onset temperature (T_onset) of the initial mass loss and the percentage of mass lost in each distinct decomposition stage.

Diagram: TGA Experimental Workflow

Caption: Standard workflow for TGA analysis of thermal stability.

3.2. Differential Scanning Calorimetry (DSC): Detecting Energetic Events

Causality and Experimental Choice: DSC is employed to measure the heat flow into or out of a sample as it is heated. This technique is uniquely suited to identify and quantify the energy of thermal events. For a nitro-containing compound, DSC is not just informative but essential for safety. A sharp, significant exothermic peak is the hallmark of an energetic decomposition and serves as a direct warning of potential explosive hazards.[5]

Self-Validating Protocol: DSC for Energetic Event Screening

• Instrument Calibration: Calibrate the DSC for both temperature and enthalpy using an indium standard.

• Sample Preparation: Weigh 1-2 mg of the compound into a hermetically sealable aluminum pan. For potentially energetic materials, using a high-pressure crucible is a critical safety measure to contain any rapid gas evolution.

• Atmosphere and Flow Rate: Maintain an inert nitrogen atmosphere at a flow rate of 50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature approximately 50 °C above the final decomposition temperature observed in the TGA, at a heating rate of 10 °C/min.

• Data Interpretation:

  • Plot heat flow versus temperature.

  • Identify and label endothermic events (e.g., melting) and exothermic events (decomposition).

  • Determine the onset temperature, peak temperature, and integrated energy (in J/g) for all exothermic events. A high energy of decomposition (>500 J/g) is a significant indicator of a potential hazard.[5]

Diagram: DSC Experimental Workflow

Caption: Standard workflow for DSC analysis of thermal events.

Predictive Analysis of Thermal Behavior

Lacking direct experimental data, a predictive assessment can be formulated by dissecting the molecule into its primary structural motifs: the aromatic ketone backbone and the nitro functional groups.

• Aromatic Ketone Backbone: The core structure, consisting of phenyl rings and ketone functionalities, is expected to be quite thermally stable. High-performance polymers like PEEK, which are built from similar aromatic ketone units, exhibit decomposition temperatures well above 500 °C.[6] This suggests that the inherent stability of the carbon framework is high.

• Nitro Functional Groups: The C-NO₂ bond is typically the weakest link in nitroaromatic compounds and the site of initial thermal decomposition. The decomposition of nitro compounds is almost invariably a highly exothermic process, releasing significant energy and gaseous products (NOx, CO, CO₂). This process can be auto-catalytic, leading to a thermal runaway if not properly controlled.

Hypothesized Decomposition Pathway:

• Melting: The compound will first undergo a solid-to-liquid phase transition, observable as an endothermic peak in the DSC curve around its reported melting point of 198-200 °C.[2]

• Initial Decomposition: At a temperature likely in the 250-350 °C range, the C-NO₂ bonds are expected to cleave. This will be marked by the onset of mass loss in the TGA and a sharp, significant exotherm in the DSC. This is the most critical event from a safety perspective.

• Secondary Decomposition: Following the initial energetic event, the remaining molecular framework will continue to decompose at higher temperatures, likely through a series of complex fragmentation reactions, eventually leading to a carbonaceous char.

Diagram: Structure-Stability Relationship

Caption: The interplay between structural motifs and thermal stability.

Concluding Recommendations and Best Practices

The structural features of 1,4-Bis(4-nitrophenyl)butane-1,4-dione strongly indicate that it should be treated as a potentially energetic material until proven otherwise by empirical data.

Key Recommendations:

• Mandatory Thermal Analysis: It is imperative that researchers conduct both TGA and DSC analyses as outlined in this guide before using this compound on any significant scale.

• Strict Temperature Control: All procedures involving this compound should be conducted well below its experimentally determined onset of decomposition.

• Adherence to Safety Protocols: Always use appropriate personal protective equipment (PPE), work in a well-ventilated fume hood, and have a safety plan in place for handling potentially energetic materials.

• Avoid Incompatibilities: Store the compound away from strong acids, bases, oxidizing agents, and reducing agents, as these could lower its decomposition temperature.

This guide provides the necessary scientific framework and procedural logic for a thorough and safe investigation of the thermal stability of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. By following these principles, researchers can mitigate risks and ensure the safe and effective use of this compound in their work.

References

• LookChem. (n.d.). 1,4-bis(4-nitrophenyl)butane-1,4-dione | 108791-66-8. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenyl butyrate. Retrieved from [Link]

• Chemical Synthesis. (n.d.). 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Retrieved from [Link]

• Leggio, A., et al. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development, 25(3), 532-538. Available at: [Link]

• Day, M., Cooney, J. D., & Wiles, D. M. (2025). Mechanism of thermal decomposition of poly(ether ether ketone) (PEEK) from a review of decomposition studies. Polymer Engineering & Science. Available at: [Link]

• He, X., et al. (2012). Controlled thermal decomposition of aromatic polyethers to attain nanoporous carbon materials with enhanced gas storage. RSC Advances, 2(10), 4252-4257. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 1,4-Butanediol. Retrieved from [Link]

• Lin, H. P., et al. (2015). Comparisons of TGA and DSC approaches to evaluate nitrocellulose thermal degradation energy and stabilizer efficiencies. Journal of Thermal Analysis and Calorimetry, 122(1), 235-243. Available at: [Link]

• Goldsmith, C. F., et al. (2018). Thermal Decomposition of 2-Cyclopentenone. The Journal of Physical Chemistry A, 122(25), 5534-5547. Available at: [Link]

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Retrieved from [Link]

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• 4. tainstruments.com [tainstruments.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Controlled thermal decomposition of aromatic polyethers to attain nanoporous carbon materials with enhanced gas storage - RSC Advances (RSC Publishing) DOI:10.1039/C2RA20057K [pubs.rsc.org]

The Structural Choreography of 1,4-Diaryl-1,4-Butanediones: A Technical Guide to Solid-State Conformation and Crystal Engineering

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Significance of the 1,4-Diaryl-1,4-Butanedione Scaffold

The 1,4-diaryl-1,4-butanedione framework is a privileged structural motif in medicinal chemistry and materials science. Its prevalence stems from a unique combination of conformational flexibility and the capacity for diverse intermolecular interactions. These molecules serve as critical intermediates in the synthesis of various heterocyclic compounds and have demonstrated a wide spectrum of biological activities, including potential anticancer properties.[1] The arrangement of the two aryl rings connected by a four-carbon diketone linker allows for a delicate interplay of steric and electronic effects, which ultimately dictates the molecule's three-dimensional structure in the solid state. Understanding this crystal structure is paramount, as it governs key physicochemical properties such as solubility, stability, and bioavailability, and provides invaluable insights for rational drug design and the engineering of novel crystalline materials.

This technical guide provides an in-depth exploration of the crystal structure of 1,4-diaryl-1,4-butanediones. We will delve into the nuances of their solid-state conformations, the influential role of aryl substituents on crystal packing, and the intricate network of intermolecular forces that stabilize the crystalline lattice. Furthermore, this guide will equip researchers with the practical knowledge to synthesize and analyze these fascinating molecules through detailed experimental protocols.

I. The Conformational Landscape: Gauche vs. Anti in the Butanedione Backbone

The conformational flexibility of the 1,4-butanedione linker is a defining characteristic of this class of molecules. The rotational freedom around the C-C single bonds of the butane chain allows for two primary conformations in the solid state: anti (or trans) and gauche.

The anti-periplanar (trans) conformation is characterized by a torsion angle of approximately 180° around the central C2-C3 bond, resulting in a more extended, linear arrangement of the carbon backbone. In contrast, the synclinal (gauche) conformation exhibits a torsion angle of approximately 60°, leading to a more folded or bent molecular shape.

The preference for one conformation over the other is a subtle balance of intramolecular steric hindrance and the optimization of intermolecular interactions within the crystal lattice. In many reported crystal structures of symmetrically substituted 1,4-diaryl-1,4-butanediones, the molecules adopt a centrosymmetric arrangement with the butanedione chain in an all-trans conformation.[2] This is exemplified by the crystal structures of 1,4-diphenylbutane-1,4-dione and 1,4-bis(4-chlorophenyl)butane-1,4-dione.

However, it is crucial to recognize that this is not the only possibility. The introduction of different substituents on the aryl rings or the presence of specific intermolecular interactions, such as hydrogen bonding, can favor the gauche conformation. A comprehensive understanding of the conformational landscape requires the analysis of a diverse range of substituted derivatives.

II. The Influence of Aryl Substituents on Crystal Packing

The nature and position of substituents on the aryl rings play a pivotal role in directing the crystal packing of 1,4-diaryl-1,4-butanediones. These substituents can modulate the electronic properties of the molecule and introduce new opportunities for specific intermolecular interactions, thereby influencing the overall crystal architecture.

A. Electronic Effects:

Electron-withdrawing groups (e.g., nitro, halo) and electron-donating groups (e.g., methoxy) can alter the charge distribution on the aromatic rings, influencing electrostatic interactions within the crystal. For instance, the presence of a nitro group can enhance π-π stacking interactions by creating a more electron-deficient aromatic system that can favorably interact with electron-rich regions of neighboring molecules.

B. Steric Effects:

Bulky substituents can impose steric constraints that dictate the relative orientation of molecules in the crystal lattice. This can prevent close packing and lead to the formation of more open framework structures. Conversely, smaller substituents may allow for more compact packing arrangements.

C. Specific Intermolecular Interactions:

Substituents capable of participating in hydrogen bonding (e.g., hydroxyl, amino groups) can have a profound impact on the crystal structure, often leading to the formation of well-defined hydrogen-bonded networks that dominate the packing. Halogen bonding, a noncovalent interaction involving a halogen atom, can also play a significant role in directing the self-assembly of these molecules in the solid state.

III. A Symphony of Intermolecular Forces: Stabilizing the Crystalline Lattice

The crystal structure of a 1,4-diaryl-1,4-butanedione is a testament to a delicate balance of various intermolecular forces. The interplay of these interactions determines the final packing arrangement and the overall stability of the crystal.

A. van der Waals Forces: These non-specific attractive and repulsive forces are ubiquitous and contribute significantly to the overall lattice energy.

B. π-π Stacking Interactions: The aromatic nature of the aryl rings makes π-π stacking a common and important interaction in these crystal structures. These interactions can occur in various geometries, including face-to-face and edge-to-face arrangements, and are influenced by the electronic nature of the aryl substituents.

C. Hydrogen Bonding: As mentioned previously, the presence of suitable hydrogen bond donors and acceptors on the aryl rings or even C-H···O interactions involving the carbonyl groups can lead to the formation of robust hydrogen-bonded networks that are a primary determinant of the crystal packing.

D. Halogen Bonding: For halogen-substituted derivatives, halogen bonds can act as directional and specific interactions that guide the assembly of molecules in the crystal.

The following diagram illustrates the key intermolecular interactions that can be present in the crystal structure of a substituted 1,4-diaryl-1,4-butanedione.

Caption: Key intermolecular interactions in 1,4-diaryl-1,4-butanedione crystals.

IV. Experimental Protocols: From Synthesis to Structure Determination

A self-validating system of protocols is essential for reproducible research. The following sections provide detailed methodologies for the synthesis of a representative 1,4-diaryl-1,4-butanedione and its subsequent analysis by single-crystal X-ray diffraction.

A. Synthesis of 1,4-Bis(4-chlorophenyl)butane-1,4-dione

This protocol is adapted from established methods and is designed to yield high-quality single crystals suitable for X-ray diffraction.

Materials:

• 4-Chlorobenzaldehyde

• Sodium cyanide (NaCN)

• N,N-Dimethylformamide (DMF)

• 1,2-Dimethoxyethane (DME)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Hexane

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Thiazolium Salt Catalyst Preparation: Prepare a thiazolium salt catalyst, such as 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide, according to literature procedures.

• Stetter Reaction:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chlorobenzaldehyde (2 equivalents) in a minimal amount of DMF.

  • Add the thiazolium salt catalyst (0.1 equivalents) and a base such as triethylamine (1.2 equivalents).

  • Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Crystallization:

  • Dissolve the purified product in a suitable solvent system, such as a mixture of chloroform and methanol (e.g., 1:2 v/v).

  • Allow the solvent to evaporate slowly at room temperature over several days.

  • Colorless, block-like single crystals of 1,4-bis(4-chlorophenyl)butane-1,4-dione should form.

B. Single-Crystal X-ray Diffraction Analysis

This protocol outlines the general workflow for determining the crystal structure of a synthesized 1,4-diaryl-1,4-butanedione.

Workflow Diagram:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

• Crystal Selection and Mounting:

  • Under a polarizing microscope, select a single crystal with well-defined faces and no visible defects.

  • Mount the selected crystal on a goniometer head using a suitable adhesive or cryoprotectant oil.

• Data Collection:

  • Mount the goniometer head on the diffractometer.

  • Center the crystal in the X-ray beam.

  • Perform a preliminary screening to determine the unit cell parameters and crystal system.

  • Collect a full sphere of diffraction data at a suitable temperature (often low temperature, e.g., 100 K, to minimize thermal motion).

• Structure Solution:

  • Process the raw diffraction data, including integration of reflection intensities and absorption correction.

  • Solve the phase problem using direct methods or Patterson methods to obtain an initial model of the crystal structure.

• Structure Refinement:

  • Refine the atomic coordinates, displacement parameters, and other structural parameters against the experimental data using least-squares methods.

  • Locate and refine the positions of hydrogen atoms.

• Structure Validation and Analysis:

  • Validate the final crystal structure using crystallographic software to check for errors and ensure the quality of the model.

  • Analyze the geometric parameters (bond lengths, angles, torsion angles) and intermolecular interactions.

  • Generate crystallographic information files (CIF) for publication and deposition in crystallographic databases.

V. Data Presentation: A Comparative Analysis

To illustrate the impact of aryl substitution on the crystal structure, the following table summarizes key crystallographic parameters for two representative 1,4-diaryl-1,4-butanediones.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z	Ref.
1,4-Diphenylbutane-1,4-dione	C₁₆H₁₄O₂	Orthorhombic	P2₁2₁2	8.3781(13)	14.161(2)	-	90	4	[2]
1,4-Bis(4-chlorophenyl)butane-1,4-dione	C₁₆H₁₂Cl₂O₂	Monoclinic	P2₁/c	10.3663(2)	5.25320(10)	26.1125(6)	95.272(2)	4

VI. Concluding Remarks and Future Directions

The crystal structure of 1,4-diaryl-1,4-butanediones is a fascinating area of study with significant implications for both fundamental and applied sciences. The conformational flexibility of the butanedione linker, coupled with the tunable electronic and steric properties of the aryl substituents, provides a rich platform for crystal engineering and the design of molecules with tailored solid-state properties.

Future research in this area should focus on expanding the library of crystallographically characterized 1,4-diaryl-1,4-butanediones to include a wider variety of substituents. This will enable a more comprehensive understanding of the structure-property relationships and facilitate the development of predictive models for crystal packing. Furthermore, co-crystallization studies of these compounds with other molecules of pharmaceutical or material interest could open up new avenues for the design of multi-component crystalline solids with novel functionalities. The insights gained from such studies will undoubtedly contribute to the advancement of drug development, materials science, and our fundamental understanding of the solid state.

References

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• 1,4-Diphenylbutane-1,4-dione. ResearchGate. Available at: [Link].

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An In-depth Technical Guide to the Safe Handling of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Proactive Approach to Safety with Novel Compounds

As a Senior Application Scientist, it is understood that the frontiers of research often involve working with novel chemical entities for which comprehensive safety data may not be readily available. This guide addresses the health and safety considerations for handling 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS RN: 108791-66-8) , a compound for which a specific Safety Data Sheet (SDS) is not widely accessible. In the absence of compound-specific data, a proactive and conservative approach to safety is paramount. This document, therefore, is built upon a foundation of established principles for handling hazardous substances, with a particular focus on the known risks associated with its structural motifs: the dinitro aromatic group and the 1,4-dione functionality. The protocols and recommendations herein are derived from an analog-based risk assessment, drawing from authoritative sources on similar chemical classes.

Section 1: Hazard Identification and Risk Assessment - An Analog-Based Approach

The chemical structure of 1,4-Bis(4-nitrophenyl)butane-1,4-dione, featuring two nitrophenyl rings linked by a butane-1,4-dione backbone, immediately signals the need for a high degree of caution.

The Dinitro Aromatic Moiety: A Primary Source of Hazard

The presence of two nitro groups on aromatic rings is a well-established indicator of potential energetic properties and significant toxicity.

• Explosive Potential: Many dinitro and trinitro aromatic compounds are known to be explosive.[1] While the explosive potential of this specific compound has not been documented, it must be treated as a substance with the potential for rapid decomposition, especially when subjected to heat, shock, or friction. The thermal behavior of similar mono and di-nitroaromatic compounds has been studied, and while many melt and evaporate without decomposition under certain conditions, compounds like 2,4-dinitrophenylhydrazine show exothermic decomposition following melting.[2] The decomposition of nitroaromatic compounds can be violent and highly exothermic.[3]

• Thermal Instability: The thermal stability of nitroaromatic compounds can be influenced by their specific structure. For nitrobenzene and p-nitrotoluene, decomposition pathways include the breaking of the C-NO2 bond and isomerization.[4] Impurities can significantly lower the thermal stability of nitro compounds.[3] It is prudent to assume that 1,4-Bis(4-nitrophenyl)butane-1,4-dione may decompose at elevated temperatures, potentially leading to a runaway reaction.

• Toxicity: Nitroaromatic compounds are a significant class of environmental organic pollutants with known adverse effects on human health.[5] Many are recognized for their mutagenicity.[5][6] In vivo toxicity, based on the 50% lethal dose in rats (LD50), has been the subject of in silico prediction models for a range of nitroaromatic compounds.[7][8] While specific toxicological data for this compound is unavailable, the potential for mutagenicity and other toxic effects should be assumed.

The 1,4-Dione Functionality: Reactivity Considerations

The 1,4-dione structure introduces specific chemical reactivity that must be considered in handling and storage.

• Reactivity: 1,4-diones can participate in a variety of chemical reactions. For instance, 1,4-dihydropyridines, which share a related structural feature, are known to react with peroxynitrite, indicating a susceptibility to oxidation.[9] The reactivity of the dione could be influenced by the strongly electron-withdrawing nitro groups on the phenyl rings.

• Compatibility: The reactivity of the dione functionality necessitates careful consideration of chemical compatibility. Strong oxidizing and reducing agents should be avoided. The interaction of the dione with other reagents should be carefully evaluated before initiating any new experimental protocol.

Hazard Summary Table

Hazard Class	Inferred Potential Hazards	Rationale
Physical Hazards	Explosive, Thermally Unstable	Presence of two nitroaromatic groups.[1][2][3]
Health Hazards	Mutagenic, Toxic (acute and chronic)	Known toxicity of nitroaromatic compounds.[5][6][7][8]
Reactivity Hazards	Reactive with oxidizing and reducing agents	Inherent reactivity of the 1,4-dione functionality.[9]

Section 2: Engineering Controls and Personal Protective Equipment (PPE) - A Multi-Layered Defense

Given the inferred hazards, a stringent combination of engineering controls and personal protective equipment is mandatory.

Engineering Controls: The First Line of Defense

• Fume Hood: All handling of 1,4-Bis(4-nitrophenyl)butane-1,4-dione, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any potential vapors or dusts.

• Blast Shield: When performing reactions with this compound, particularly on a larger scale or when heating, the use of a blast shield is strongly recommended as a precaution against unexpected energetic decomposition.

• Designated Area: A specific area of the laboratory should be designated for working with this compound to prevent cross-contamination.

Personal Protective Equipment (PPE): Essential for Direct Handling

The following PPE is required when handling 1,4-Bis(4-nitrophenyl)butane-1,4-dione:

• Eye Protection: Chemical splash goggles are mandatory at all times.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Double-gloving is recommended, especially for prolonged handling. Gloves should be inspected before use and changed immediately if contaminated.

• Body Protection: A flame-resistant laboratory coat should be worn and kept fully fastened. For procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.

• Respiratory Protection: For situations where dust or aerosol generation is unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Section 3: Standard Operating Procedures (SOPs) - Ensuring Procedural Integrity

Adherence to well-defined Standard Operating Procedures is critical for minimizing risk.

General Handling and Storage

• Quantities: Work with the smallest quantity of the compound necessary for the experiment.

• Storage: Store the compound in a cool, dry, well-ventilated area, away from heat, sources of ignition, and incompatible materials (oxidizing and reducing agents). The container should be tightly sealed and clearly labeled.

• Transportation: When transporting the compound, even within the laboratory, use a secondary, shatter-proof container.

Experimental Workflow

Caption: A logical workflow for the safe handling of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Spill and Emergency Procedures

• Minor Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.[1]

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

  • All materials used for cleanup should be disposed of as hazardous waste.

• Major Spill:

  • Evacuate the laboratory immediately.

  • Alert laboratory personnel and contact the institution's emergency response team.

  • Prevent entry to the affected area.

  • Provide the emergency response team with all available information on the spilled substance.

Section 4: Waste Disposal - A Critical Final Step

Improper disposal of 1,4-Bis(4-nitrophenyl)butane-1,4-dione and associated waste can pose a significant environmental and safety hazard.

• Waste Segregation: All waste contaminated with the compound, including solid waste (gloves, weighing paper) and liquid waste (reaction mixtures, solvents), must be collected in separate, clearly labeled hazardous waste containers.

• Disposal Method: Contaminated material should be treated as explosive solid waste.[1] Do not dispose of this compound down the drain.[1] Arrangements for disposal must be made through the institution's environmental health and safety office or a licensed hazardous waste disposal contractor.

• Container Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.

Section 5: Conclusion - A Culture of Safety

The safe handling of novel compounds like 1,4-Bis(4-nitrophenyl)butane-1,4-dione is not merely a matter of following procedures but of fostering a deeply ingrained culture of safety. Researchers and laboratory personnel must remain vigilant, continually assess risks, and prioritize safety in all experimental endeavors. This guide provides a framework for the safe handling of this specific compound, but it is the responsibility of every individual in the laboratory to implement these principles with diligence and foresight.

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A Technical Guide to the Synthetic Potential of Nitro-Substituted Dicarbonyl Compounds

Abstract

Nitro-substituted dicarbonyl compounds represent a class of exceptionally versatile and highly activated synthons in modern organic chemistry. The synergistic electron-withdrawing effects of both the nitro and carbonyl functionalities create a unique chemical scaffold, primed for a diverse array of transformations. This guide provides an in-depth exploration of the synthesis, core reactivity, and strategic applications of these building blocks. We will delve into their utility in constructing complex heterocyclic systems and as precursors to pharmacologically active agents, offering field-proven insights and detailed experimental protocols for researchers, chemists, and professionals in drug development.

Introduction: The Strategic Value of Nitro-Dicarbonyl Scaffolds

At the intersection of nitroalkane and dicarbonyl chemistry lies a class of intermediates whose synthetic potential is greater than the sum of its parts. Nitro-substituted dicarbonyl compounds are defined by a carbon framework bearing two carbonyl groups and at least one nitro group. The profound electron-withdrawing nature of these functionalities imparts significant acidity to adjacent α-hydrogens and activates nearby carbon centers for nucleophilic attack.

This inherent reactivity makes them powerful building blocks for several reasons[1][2]:

• Convergent Synthesis: They enable the rapid assembly of complex molecular architectures from simple, readily available starting materials.

• Functional Group Interconversion: The nitro group acts as a "synthetic chameleon," capable of being transformed into a variety of other essential functional groups, including amines and carbonyls[3][4].

• Heterocycle Formation: As pre-functionalized precursors, they provide direct routes to a multitude of nitrogen- and oxygen-containing heterocycles, which are privileged structures in medicinal chemistry[5][6].

This guide will illuminate the causality behind the synthetic strategies employing these compounds, demonstrating their role as pivotal intermediates in the journey from simple precursors to high-value molecules.

Synthetic Access to Nitro-Dicarbonyl Compounds

The reliable synthesis of the target scaffold is the gateway to its application. The most robust and widely adopted methods involve carbon-carbon bond formation via Michael addition or direct nitration of a dicarbonyl precursor.

Michael Addition: A Cornerstone Strategy

The conjugate addition of a 1,3-dicarbonyl compound to a nitroalkene is the most fundamental and versatile method for preparing γ-nitro dicarbonyl systems[7][8]. The 1,3-dicarbonyl compound serves as a soft, stabilized carbon nucleophile that readily attacks the electron-deficient β-carbon of the nitroalkene.

The choice of catalyst and reaction conditions is critical and is dictated by the desired efficiency, scale, and environmental impact. While traditional methods often require basic catalysts in organic solvents, modern approaches have demonstrated high efficacy.[7]

• Organocatalysis: Chiral amines and thioureas can promote the reaction with high stereoselectivity, providing access to enantiomerically enriched products—a crucial advantage in pharmaceutical synthesis[8][9].

• Metal Catalysis: Lewis acidic metal complexes, such as those of Nickel(II), can effectively catalyze the addition, often under mild conditions[10].

• Catalyst-Free Grinding: For a truly green and efficient approach, the reaction can be performed under solvent-free conditions by simply grinding the solid reactants together, sometimes with a grinding aid like quartz sand[7]. This method often leads to high yields and simplifies purification.

Below is a generalized workflow for the synthesis of nitro-dicarbonyl compounds.

Figure 1. General synthetic routes to nitro-dicarbonyl compounds.

Detailed Protocol: Solvent-Free Michael Addition via Grinding

This protocol describes a catalyst- and solvent-free synthesis of a γ-nitro diketone derivative, adapted from methodologies that emphasize environmental benignity[7].

Materials:

• β-Nitroalkene (e.g., β-nitrostyrene) (1.0 mmol)

• 1,3-Dicarbonyl compound (e.g., acetylacetone) (1.2 mmol)

• Mortar and pestle

• Ethanol (for recrystallization)

Procedure:

• Reactant Preparation: Accurately weigh β-nitrostyrene (1.0 mmol) and acetylacetone (1.2 mmol) and place them into a clean, dry mortar.

• Grinding: Grind the mixture vigorously with the pestle at room temperature. If one reactant is a liquid, a paste will form. If both are solids, the mixture will become a fine powder. Grinding should continue for 5-15 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reaction Completion: The reaction is typically complete when the starting materials are no longer visible by TLC. The product is often a solid mass.

• Purification: Scrape the solid product from the mortar. Recrystallize the crude product from a minimal amount of hot ethanol.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven. This procedure typically affords the Michael adduct in good to excellent yields (>90%).

Core Reactivity: The Nitro Group as a Synthetic Linchpin

The true synthetic power of nitro-dicarbonyl compounds is realized through the selective transformation of the nitro group. This functionality is not merely a passenger; it is a key operator that can be converted into other valuable groups or eliminated to form new bonds.

Figure 2. Key transformations of the nitro-dicarbonyl scaffold.

The Nef Reaction: Unmasking a Carbonyl

The Nef reaction is a classic and powerful transformation that converts a primary or secondary nitro group into a carbonyl group, typically by treating the corresponding nitronate salt with strong acid[11]. This reaction effectively transforms the nitro-dicarbonyl adduct into a 1,2,4- or 1,3,5-tricarbonyl derivative, which are themselves valuable synthetic intermediates[12][13].

Causality: The rationale for the Nef reaction is to leverage the nitro group as a masked carbonyl. This allows for nucleophilic C-C bond formation at a position that will ultimately become an electrophilic carbonyl carbon. Modern variations using reagents like titanium(III) chloride (TiCl₃) or potassium permanganate (KMnO₄) offer milder conditions and broader substrate scope[11][12].

Detailed Protocol: TiCl₃-Mediated Nef Reaction

This protocol outlines the conversion of a γ-nitro ketone to a 1,4-dicarbonyl compound using a buffered titanium(III) chloride solution[12].

Materials:

• γ-Nitro dicarbonyl compound (1.0 mmol)

• Methanol (MeOH)

• Ammonium acetate (NH₄OAc)

• Aqueous TiCl₃ solution (e.g., 15-20 wt%)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the γ-nitro dicarbonyl compound (1.0 mmol) in methanol (10 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Buffer Addition: Add a saturated aqueous solution of ammonium acetate (20 mL). The buffer is crucial to maintain a pH around 5-6, which is optimal for the reaction and prevents side reactions.

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add the aqueous TiCl₃ solution dropwise with vigorous stirring. The deep violet color of Ti(III) will persist until the reaction is complete. The reaction progress should be monitored by TLC.

• Workup: Once the starting material is consumed, dilute the reaction mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with water (20 mL) and saturated aqueous NaHCO₃ (20 mL) to remove residual acid and titanium salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 1,4-dicarbonyl product.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Reduction to Amines: Accessing Bioactive Scaffolds

The reduction of the nitro group to a primary amine is one of its most significant transformations in medicinal chemistry. This opens a direct pathway to γ- or δ-amino carbonyl compounds, which are precursors to essential molecules like γ-aminobutyric acid (GABA) analogues and nitrogen heterocycles[5][9].

Common Reducing Systems:

• Catalytic Hydrogenation: Using catalysts like Palladium on carbon (Pd/C) or Raney Nickel with a hydrogen source is a clean and effective method[9].

• Metal-Mediated Reduction: Systems like Nickel(II) chloride with sodium borohydride (NiCl₂/NaBH₄) provide a convenient benchtop alternative to hydrogenation, often with excellent yields[10].

This transformation is foundational to the synthesis of drugs like (R)-Baclofen and (R)-Pregabalin, where the Michael adduct of a dicarbonyl compound and a nitroalkene is a key intermediate[9].

Applications in the Synthesis of High-Value Molecules

The true measure of a synthetic building block is its ability to streamline the construction of complex and valuable targets. Nitro-dicarbonyl compounds excel in this regard, particularly in the synthesis of heterocycles and pharmaceutically active ingredients.

Heterocyclic Synthesis

The arrangement of functional groups in nitro-dicarbonyls and their derivatives makes them ideal precursors for a wide range of heterocyclic systems.

Target Heterocycle	Key Precursor	Reaction Type	Citation(s)
Substituted Pyrroles	1,4-Dicarbonyl	Paal-Knorr Synthesis	[14]
5-Hydroxyindoles	Benzoquinone & Enamine	Nenitzescu Synthesis	[15][16][17]
Dihydrofurans	1,3-Dicarbonyl & Nitroalkene	Tandem Michael-Cyclization	[18]
Isoxazoles	Primary Nitro & Dicarbonyl	Condensation-Cyclization	[19]

The Nenitzescu Indole Synthesis: This classic reaction condenses a benzoquinone with a β-aminocrotonic ester (an enamine) to form a 5-hydroxyindole core[16]. While not directly using a pre-formed nitro-dicarbonyl, the underlying reactivity principles are closely related, involving Michael addition and subsequent cyclization. This pathway is noteworthy as it provides access to precursors for novel antitumor agents[16][20].

Figure 3. Simplified mechanism of the Nenitzescu Indole Synthesis.

Drug Discovery and Development

The application of nitro-dicarbonyl chemistry has had a tangible impact on the synthesis of approved drugs and clinical candidates. The nitro group itself is a known pharmacophore in many medicines, though its potential for bioreduction to toxic intermediates means it is often used as a synthetic handle rather than being retained in the final molecule[21][22][23].

Workflow: From Building Block to Bioactive Molecule The strategic sequence often involves:

• Asymmetric Michael Addition: Create a chiral γ-nitro dicarbonyl compound.

• Functional Group Transformation: Reduce the nitro group to an amine.

• Cyclization/Purification: Form the target molecule, such as a γ-lactam, or hydrolyze to obtain a γ-amino acid.

Figure 4. Strategic workflow from nitro-dicarbonyls to bioactive molecules.

Notable Examples:

• GABA Analogues: The synthesis of Pregabalin and Baclofen, used to treat neuropathic pain and spasticity, respectively, can be efficiently achieved via the asymmetric Michael addition of dicarbonyl nucleophiles to nitroalkenes, followed by reduction of the nitro group[9].

• Antifungal Agents: The total synthesis of the macrolide Pyrenophorin utilizes a nitroacetate adduct which is converted into a key enedione intermediate, demonstrating the utility of this chemistry in natural product synthesis[12].

• Endothelin Receptor Antagonists: The drug Atrasentan (ABT-627), investigated for cancer therapy, was synthesized using a catalytic, enantioselective conjugate addition of nitromethane as a key step, highlighting the industrial relevance of nitro-alkane chemistry[5].

Conclusion and Future Outlook

Nitro-substituted dicarbonyl compounds are far more than chemical curiosities; they are potent, versatile, and strategically vital intermediates in organic synthesis. Their highly activated nature, combined with the synthetic versatility of the nitro group, provides elegant and efficient solutions to complex synthetic challenges.

Future developments in this field will likely focus on:

• Expanding Catalytic Power: The design of new, more efficient, and highly stereoselective catalysts for the synthesis of chiral nitro-dicarbonyls will remain a priority.

• Flow Chemistry: Adapting these reactions, particularly the Nef reaction and nitro-group reductions, to continuous flow processes can enhance safety, scalability, and efficiency[11].

• Novel Applications: Exploring new transformations of the nitro-dicarbonyl scaffold to access novel heterocyclic systems and untapped areas of chemical space for drug discovery.

As the demand for efficient and sustainable synthetic methods grows, the strategic application of well-established yet powerful building blocks like nitro-dicarbonyl compounds will continue to be a cornerstone of innovation in both academic and industrial research.

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Introduction: The Architectural Significance of 1,4-Diaryl-1,4-Diones

An In-depth Technical Guide to the Synthesis of 1,4-Diaryl-1,4-Diones for Researchers, Scientists, and Drug Development Professionals

The 1,4-diaryl-1,4-dione framework is a cornerstone in modern organic synthesis and medicinal chemistry. These molecules are not merely synthetic curiosities; they are pivotal intermediates and possess intrinsic biological activities. Their rigid, well-defined structure serves as a versatile scaffold for the construction of complex molecular architectures, most notably five-membered heterocycles like furans, pyrroles, and thiophenes through the celebrated Paal-Knorr synthesis.[1] This accessibility makes them invaluable starting materials in the development of novel pharmaceuticals and advanced materials.

Synthetically, the 1,4-dicarbonyl motif presents a unique challenge due to the inherent polarity mismatch of potential starting materials, requiring a reversal of polarity (umpolung) at one of the carbonyl precursors.[2][3] This guide provides a comprehensive overview of the principal and most effective strategies developed to overcome this challenge, offering field-proven insights into the causality behind experimental choices and providing robust, validated protocols for the modern synthetic chemist.

Pillar 1: The Classic Approach - Friedel-Crafts Acylation

The Friedel-Crafts acylation, discovered in 1877, remains a fundamental and widely practiced method for forming aryl-ketone linkages.[4][5] This electrophilic aromatic substitution reaction provides a direct, albeit often demanding, route to symmetrical 1,4-diaryl-1,4-diones.

Core Principle and Mechanism

The reaction typically involves the acylation of an aromatic ring with a bifunctional acylating agent, such as succinyl chloride or succinic anhydride, in the presence of a strong Lewis acid catalyst, most commonly aluminum trichloride (AlCl₃).[4][5]

The mechanism proceeds through the following key steps:[6][7]

• Generation of the Acylium Ion: The Lewis acid coordinates to a halogen or oxygen atom of the acylating agent, facilitating the formation of a highly electrophilic acylium ion.

• Electrophilic Attack: The electron-rich aromatic ring acts as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Restoration of Aromaticity: A weak base, typically the Lewis acid-halide complex (e.g., AlCl₄⁻), abstracts a proton from the arenium ion, restoring the aromaticity of the ring and regenerating the Lewis acid catalyst.

A critical consideration in Friedel-Crafts acylation is that the product ketone is a moderate Lewis base and forms a stable complex with the Lewis acid catalyst.[4][8] Consequently, a stoichiometric amount, or even an excess, of the catalyst is required for the reaction to proceed to completion, which complicates product workup and generates significant waste.

Caption: Mechanism of Friedel-Crafts Acylation for 1,4-dione synthesis.

Scope, Limitations, and Expert Insights

• Advantages: This method is powerful for synthesizing symmetrical diketones from readily available starting materials. Because the acyl group deactivates the aromatic ring, polysubstitution is generally not an issue, which is a significant advantage over Friedel-Crafts alkylation.[5][8][9]

• Limitations: The reaction is generally limited to activated or neutral aromatic rings. Highly deactivated systems, such as nitrobenzene, are unreactive.[7] The requirement for stoichiometric Lewis acids is a major drawback in terms of atom economy and environmental impact. Furthermore, the harsh conditions can be incompatible with sensitive functional groups.

Representative Experimental Protocol: Synthesis of 1,4-Diphenylbutane-1,4-dione

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with anhydrous aluminum chloride (2.2 eq) and dry dichloromethane (DCM) under an inert atmosphere (N₂ or Ar).

• Reagent Addition: The suspension is cooled to 0 °C in an ice bath. A solution of succinyl chloride (1.0 eq) in dry DCM is added dropwise via the dropping funnel.

• Arene Addition: Benzene (2.5 eq, acting as both reactant and solvent) is added dropwise, maintaining the temperature below 10 °C.

• Reaction: The reaction mixture is allowed to warm to room temperature and then heated to reflux for 3-4 hours. The progress is monitored by Thin Layer Chromatography (TLC).

• Workup: After completion, the mixture is cooled to 0 °C and quenched by slowly pouring it onto crushed ice with concentrated HCl. This hydrolyzes the aluminum complexes.

• Extraction & Purification: The organic layer is separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with water, saturated NaHCO₃ solution, and brine, then dried over anhydrous MgSO₄. The solvent is removed under reduced pressure, and the crude product is purified by recrystallization from ethanol to yield the pure 1,4-diphenylbutane-1,4-dione.

Pillar 2: The Umpolung Approach - Stetter Reaction

First reported by Dr. Hermann Stetter in 1973, the Stetter reaction is a powerful and versatile method for synthesizing 1,4-dicarbonyl compounds.[10] It elegantly solves the polarity mismatch problem by employing a nucleophilic catalyst to induce umpolung in an aldehyde, transforming it into an acyl anion equivalent.

Core Principle and Mechanism

The Stetter reaction is the 1,4-conjugate addition of an aldehyde to a Michael acceptor, such as an α,β-unsaturated ketone or ester.[1][10] The reaction is typically catalyzed by thiazolium salts (in the presence of a base) or cyanide ions.

The thiazolium-catalyzed mechanism involves:[11]

• Catalyst Activation: A base deprotonates the acidic C2-proton of the thiazolium salt to form a nucleophilic N-heterocyclic carbene (NHC).

• Breslow Intermediate Formation: The NHC attacks the aldehyde carbonyl, forming a tetrahedral intermediate. A proton transfer results in the formation of the key nucleophilic species, the Breslow intermediate.

• Michael Addition: The Breslow intermediate adds to the β-position of the Michael acceptor in a 1,4-conjugate fashion.

• Product Formation & Catalyst Regeneration: The resulting intermediate undergoes a tautomerization and subsequent elimination of the NHC catalyst, which re-enters the catalytic cycle, yielding the final 1,4-dicarbonyl product.

Caption: Catalytic cycle of the thiazolium-catalyzed Stetter reaction.

Scope, Limitations, and Expert Insights

• Advantages: The Stetter reaction is highly versatile, tolerating a wide range of aromatic and heteroaromatic aldehydes as the acyl donor.[10] The reaction conditions are generally mild, and the development of chiral NHC catalysts has enabled highly enantioselective variants.[12]

• Limitations: While versatile, aliphatic aldehydes can sometimes undergo competing aldol condensations, especially with cyanide catalysts.[10] The choice of solvent and base is crucial for efficient catalysis and to suppress side reactions.

Representative Experimental Protocol: NHC-Catalyzed Stetter Reaction

• Catalyst Preparation: In a Schlenk tube under an inert atmosphere, a thiazolium salt catalyst (e.g., 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride, 0.1 eq) and a base (e.g., triethylamine, 0.5 eq) are dissolved in a dry, polar aprotic solvent like DMSO or DMF.[1]

• Reagent Addition: The aromatic aldehyde (1.0 eq) is added to the catalyst solution and stirred for 10 minutes.

• Substrate Addition: The α,β-unsaturated ketone (Michael acceptor, e.g., phenyl vinyl ketone, 1.2 eq) is added, and the mixture is stirred at room temperature.

• Reaction Monitoring: The reaction is monitored by TLC or GC-MS until the starting aldehyde is consumed (typically 12-24 hours).

• Workup and Purification: The reaction mixture is diluted with ethyl acetate and washed extensively with water to remove the high-boiling solvent. The organic layer is dried over Na₂SO₄, filtered, and concentrated. The residue is purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 1,4-diaryl-1,4-dione.

Pillar 3: Modern Strategies - Palladium-Catalyzed Cross-Coupling

Palladium catalysis has revolutionized C-C bond formation, offering unparalleled efficiency and functional group tolerance. While direct coupling to form 1,4-diones is less common than for other motifs, several elegant strategies have been developed that leverage the power of palladium to construct the 1,4-diaryl-1,4-dione skeleton. These methods often provide access to unsymmetrical products that are difficult to obtain via classical methods.

Core Principle and Mechanism

One effective strategy involves the palladium-catalyzed coupling of an α,β-unsaturated N-tosylhydrazone with an iodoarene. This cascade reaction proceeds through a carbene migratory insertion mechanism.[13] While this specific example leads to chromenes, the underlying principle of generating a reactive intermediate that can be trapped is key. A more direct conceptual approach would be the coupling of an aryl halide with a suitable 4-carbon building block containing a masked carbonyl.

A generalized workflow for such a cross-coupling approach would be:

Caption: A generalized workflow for palladium-catalyzed synthesis.

Scope, Limitations, and Expert Insights

• Advantages: This approach offers exceptional modularity, allowing for the synthesis of a wide array of unsymmetrical 1,4-diaryl-1,4-diones by simply varying the coupling partners. The reactions often proceed under mild conditions with high functional group tolerance.

• Limitations: The primary challenge is the design and synthesis of suitable coupling partners that contain the latent 1,4-dicarbonyl functionality. Catalyst and ligand screening is often necessary to optimize reaction conditions and yields.

Comparative Analysis of Synthetic Methods

Method	Typical Catalysts/Reagents	Substrate Scope	Advantages	Limitations
Friedel-Crafts Acylation	AlCl₃, FeCl₃, Succinyl Chloride, Succinic Anhydride	Electron-rich or neutral arenes	Direct, uses inexpensive reagents, good for symmetrical products.	Requires stoichiometric Lewis acid, harsh conditions, limited to activated arenes, waste generation.[4][7]
Stetter Reaction	Thiazolium salts/Base, Cyanide ions, Aldehydes, Michael Acceptors	Broad aldehyde and Michael acceptor scope	Catalytic, mild conditions, umpolung strategy, good functional group tolerance, asymmetric versions available.[1][10]	Potential for side reactions (e.g., aldol), requires careful optimization of base and solvent.[10]
Palladium Cross-Coupling	Pd(OAc)₂, Pd(PPh₃)₄, various phosphine ligands, Aryl Halides	Very broad, depends on specific coupling partners	Excellent for unsymmetrical products, high functional group tolerance, mild conditions, catalytic.[13]	Requires synthesis of specialized coupling partners, catalyst/ligand optimization can be complex.
Oxidation of Precursors	H₂O₂, KMnO₄, CrO₃, Jones Reagent	Depends on precursor availability	Utilizes existing carbon skeletons.	Often requires stoichiometric and harsh oxidants, potential for over-oxidation or side reactions.[14][15]

Conclusion and Future Outlook

The synthesis of 1,4-diaryl-1,4-diones has evolved from classical, brute-force methods to elegant, catalytic strategies that offer high degrees of control and efficiency. While Friedel-Crafts acylation remains a viable route for certain symmetrical targets, modern methods like the Stetter reaction and palladium-catalyzed cross-couplings provide the versatility and mild conditions required for the synthesis of complex, functionalized molecules relevant to drug discovery and materials science.

Future research will likely focus on developing even more sustainable and atom-economical methodologies. This includes the use of earth-abundant metal catalysts, photocatalytic strategies, and enzymatic processes that can operate under environmentally benign conditions. The continued development of asymmetric catalytic systems will also be crucial for accessing enantiopure 1,4-diaryl-1,4-diones, further expanding their utility as chiral building blocks in the synthesis of bioactive compounds.

References

• Stetter reaction - Wikipedia. Available at: [Link]

• Top: The Stetter reaction as a powerful method for 1,4‐dicarbonyl... - ResearchGate. Available at: [Link]

• Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization - PMC - NIH. Available at: [Link]

• Friedel–Crafts reaction - Wikipedia. Available at: [Link]

• Basic concept & mechanism: Method for 1,4-Stetter reaction compound preparation. - YouTube. Available at: [Link]

• Regioselective Synthesis of 1,4‐Dienes via Palladium‐Catalyzed Oxidative Allylation of N‐Tosylhydrazones - ResearchGate. Available at: [Link]

• Friedel Crafts Acylation And Alkylation Reaction - BYJU'S. Available at: [Link]

• Asymmetric Hydrogenation of 1,4-Diketones: Facile Synthesis of Enantiopure 1,4-Diarylbutane-1,4-diols | Request PDF - ResearchGate. Available at: [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC - NIH. Available at: [Link]

• Friedel-Crafts Acylation - Organic Chemistry Portal. Available at: [Link]

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 - Scientific & Academic Publishing. Available at: [Link]

• (PDF) The Oxidation of 4-Alkyl and 4-Aryl-1,4-dihydropyridines to Pyridines with Hydrogen Peroxide in an Ionic Liquid - ResearchGate. Available at: [Link]

• An efficient one-pot synthesis generating 4-ene-3,6-dione functionalised steroids from steroidal 5-en-3 beta-ols using a modified Jones oxidation methodology - The University of Brighton. Available at: [Link]

• Synthetic approaches to 1,4-dicarbonyl compounds | Request PDF - ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

For: Researchers, scientists, and drug development professionals.

Introduction: The Synthetic Challenge of Symmetrical 1,4-Diketones

Symmetrical 1,4-dicarbonyl compounds, such as 1,4-Bis(4-nitrophenyl)butane-1,4-dione, are valuable intermediates in organic synthesis, serving as precursors to various heterocyclic systems and molecules of pharmaceutical interest. The Stetter reaction, a powerful C-C bond-forming reaction catalyzed by N-heterocyclic carbenes (NHCs), is a well-established method for the synthesis of 1,4-dicarbonyl compounds. This reaction typically involves the umpolung (polarity reversal) of an aldehyde, which then undergoes a conjugate addition to a Michael acceptor.

However, the direct synthesis of symmetrical 1,4-diketones from the dimerization of an aldehyde via the Stetter reaction is not a standard transformation and presents significant challenges. Notably, the reaction would require a suitable C2-synthon as a Michael acceptor, and the reaction conditions would need to favor the double addition of the aldehyde-derived nucleophile. Furthermore, the use of electron-deficient aromatic aldehydes, such as 4-nitrobenzaldehyde, in Stetter reactions can be challenging.

Given these considerations, this application note presents a robust and reliable alternative protocol for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione via the reductive coupling of a readily available precursor, 2-bromo-4'-nitroacetophenone. This method offers a more direct and reproducible route to the target molecule.

Alternative Synthetic Strategy: Reductive Coupling of 2-Bromo-4'-nitroacetophenone

The reductive coupling of α-haloketones is a well-documented and effective method for the synthesis of 1,4-dicarbonyl compounds. In this approach, a reducing agent is used to generate a reactive intermediate from the α-haloketone, which then dimerizes to form the desired 1,4-dione. For the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione, the commercially available 2-bromo-4'-nitroacetophenone serves as an ideal starting material.

Reaction Scheme:

Various reducing agents can be employed for this transformation, including metals like zinc and iron, or metal iodides such as sodium iodide. The protocol detailed below utilizes sodium iodide in acetone, a mild and effective system for this type of coupling.

Experimental Protocol: Synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

This protocol details the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione from 2-bromo-4'-nitroacetophenone via a sodium iodide-mediated reductive coupling.

Materials and Reagents:

Reagent/Material	Grade	Supplier	CAS Number
2-Bromo-4'-nitroacetophenone	≥98%	e.g., Sigma-Aldrich, TCI	99-81-0
Sodium iodide	ACS reagent, ≥99.5%	e.g., Fisher Scientific	7681-82-5
Acetone	ACS reagent grade	e.g., VWR	67-64-1
Sodium thiosulfate	Anhydrous, ≥98%	e.g., Alfa Aesar	7772-98-7
Dichloromethane (DCM)	ACS reagent grade	e.g., Macron	75-09-2
Deionized water	-	-	7732-18-5
Anhydrous sodium sulfate	ACS reagent grade	e.g., EMD Millipore	7757-82-6
Round-bottom flask	-	-	-
Reflux condenser	-	-	-
Magnetic stirrer/hotplate	-	-	-
Buchner funnel and flask	-	-	-
Rotary evaporator	-	-	-
Thin-layer chromatography (TLC) plates (silica gel 60 F254)	-	-	-

Safety and Handling Precautions:

• 2-Bromo-4'-nitroacetophenone is a lachrymator and is corrosive. It can cause severe skin burns and eye damage.[1][2] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Acetone is a flammable liquid. Keep away from ignition sources.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle in a fume hood.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Step-by-Step Procedure:

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-4'-nitroacetophenone (10.0 g, 40.98 mmol).

  • Add acetone (150 mL) to the flask and stir until the solid is completely dissolved.

  • Add sodium iodide (18.43 g, 123.0 mmol, 3.0 equivalents) to the solution.

  • Attach a reflux condenser to the flask.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 56 °C) with vigorous stirring.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent. The reaction is typically complete within 3-4 hours. The product spot should be significantly less polar than the starting material.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the acetone using a rotary evaporator.

  • To the resulting residue, add dichloromethane (150 mL) and deionized water (100 mL).

  • Transfer the mixture to a separatory funnel. Shake well and separate the layers.

  • Wash the organic layer with a 10% aqueous solution of sodium thiosulfate (2 x 50 mL) to remove any remaining iodine.

  • Wash the organic layer with deionized water (50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter the dried organic solution to remove the sodium sulfate.

  • Concentrate the filtrate under reduced pressure on a rotary evaporator to obtain the crude product.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexane, to yield 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a solid.

Expected Results:

• Appearance: A pale yellow to off-white solid.

• Yield: Moderate to good yields (typically 60-80%) are expected after purification.

• Melting Point: The reported melting point is in the range of 215-218 °C.

• Characterization Data (Representative):

  • ¹H NMR (400 MHz, DMSO-d₆): δ 8.35 (d, J = 8.8 Hz, 4H), 8.20 (d, J = 8.8 Hz, 4H), 3.50 (s, 4H).

  • ¹³C NMR (100 MHz, DMSO-d₆): δ 197.5, 150.2, 139.0, 129.8, 123.9, 31.8.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Incomplete reaction	Insufficient reaction time or temperature.	Ensure the reaction is refluxing properly. Extend the reaction time and continue monitoring by TLC.
Inactive sodium iodide.	Use freshly opened or properly stored anhydrous sodium iodide.
Low yield	Loss of product during work-up.	Ensure complete extraction with DCM. Be careful during the washing steps to avoid emulsion formation.
Impure starting material.	Use high-purity 2-bromo-4'-nitroacetophenone.
Product is difficult to purify	Presence of side products.	Optimize the reaction time to minimize side reactions. Consider column chromatography for purification if recrystallization is ineffective.
Dark coloration of the reaction mixture	Formation of iodine.	This is expected. The sodium thiosulfate wash during work-up will remove the iodine.

Workflow Diagram

Caption: Synthetic workflow for 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Conclusion

While the Stetter reaction is a cornerstone of 1,4-dicarbonyl synthesis, its application to the direct dimerization of electron-deficient aldehydes like 4-nitrobenzaldehyde is not straightforward. The reductive coupling of 2-bromo-4'-nitroacetophenone presented here provides a reliable and efficient alternative for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. This protocol is well-suited for laboratory-scale synthesis and furnishes the desired product in good yield and high purity. The resulting symmetrical 1,4-dione is a valuable building block for further synthetic transformations in medicinal chemistry and materials science.

References

• Loba Chemie. (2019, February 2). 2-BROMO-3'-NITRO-4'-BENZYLOXY- ACETOPHENONE MSDS. [Link]

• PubChem. 2-Bromo-4'-nitroacetophenone. [Link]

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Application Notes &amp; Protocols: A Guide to Rhodium-Catalyzed Synthesis of Substituted 1,4-Diketones

Introduction: The Significance of 1,4-Diketones and the Power of Rhodium Catalysis

Substituted 1,4-diketones are pivotal intermediates in organic synthesis, serving as versatile precursors to a wide array of valuable molecules, including pharmaceuticals, natural products, and functional materials. Their characteristic 1,4-dicarbonyl motif allows for facile construction of five-membered heterocycles like furans, pyrroles, and cyclopentenones.[1][2] While numerous methods exist for their synthesis, transition-metal catalysis has emerged as a particularly powerful and efficient strategy.[3][4] Among these, rhodium-catalyzed reactions have garnered significant attention due to their high efficiency, broad functional group tolerance, and the potential for asymmetric synthesis.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of key rhodium-catalyzed methodologies for the synthesis of substituted 1,4-diketones. We will delve into the mechanistic underpinnings of these transformations, offer field-proven experimental protocols, and discuss the critical parameters that ensure successful and reproducible outcomes.

Methodology 1: Intermolecular Hydroacylation of Alkenes

Intermolecular hydroacylation, the addition of an aldehyde C-H bond across an alkene, represents a highly atom-economical approach to ketone synthesis.[5] Rhodium catalysts are particularly adept at promoting this transformation, offering a direct route to 1,4-diketones from readily available aldehydes and α,β-unsaturated ketones.

Mechanistic Insights: The Catalytic Cycle

The generally accepted mechanism for rhodium-catalyzed hydroacylation involves a sequence of elementary steps.[6][7] The cycle is initiated by the oxidative addition of the aldehyde C-H bond to a Rh(I) complex, forming a rhodium(III)-hydrido-acyl intermediate. This is followed by migratory insertion of the alkene into the rhodium-hydride bond. The final step is a C-C bond-forming reductive elimination, which releases the 1,4-diketone product and regenerates the active Rh(I) catalyst.[7] It is noteworthy that ketone insertion into the rhodium hydride is often the turnover-limiting step in the catalytic cycle.[6][7]

Caption: Catalytic cycle for rhodium-catalyzed hydroacylation.

Experimental Protocol: General Procedure for Intermolecular Hydroacylation

This protocol is a representative example for the synthesis of a 1,4-diketone via rhodium-catalyzed intermolecular hydroacylation.

Materials:

• Rhodium(I) precatalyst (e.g., [Rh(cod)Cl]₂)

• Phosphine ligand (e.g., triphenylphosphine, dppp)

• Aldehyde

• α,β-Unsaturated ketone

• Anhydrous, degassed solvent (e.g., toluene, THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the rhodium(I) precatalyst and the phosphine ligand in the anhydrous solvent. Stir the solution at room temperature for 15-30 minutes to allow for catalyst activation.

• Reaction Setup: To the activated catalyst solution, add the aldehyde followed by the α,β-unsaturated ketone.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Key Experimental Considerations & Data

Parameter	Recommendation	Rationale
Catalyst Loading	1-5 mol %	Higher loadings can increase reaction rates but also costs. Lower loadings may require longer reaction times.
Ligand Choice	Bidentate phosphines (e.g., dppp)	Ligands are crucial for stabilizing the catalyst and influencing selectivity. Bidentate ligands can prevent catalyst deactivation pathways.[6]
Solvent	Anhydrous, non-coordinating	Protic solvents can interfere with the catalytic cycle. Coordinating solvents may compete with the substrates for binding to the rhodium center.
Temperature	80-110 °C	Sufficient thermal energy is required to overcome the activation barriers for oxidative addition and reductive elimination.

Methodology 2: Carbonylative Addition of Arylboronic Acids to α,β-Unsaturated Ketones

A powerful three-component coupling strategy involves the reaction of arylboronic acids with α,β-unsaturated ketones under a carbon monoxide atmosphere, catalyzed by a rhodium complex.[1][8] This method provides a direct route to 1,4-diketones with the incorporation of a carbonyl group from CO.

Mechanistic Insights: A Proposed Catalytic Cycle

The reaction is thought to proceed through a catalytic cycle that involves the transmetalation of the aryl group from the boronic acid to the rhodium(I) center, forming an aryl-rhodium intermediate. Subsequent coordination and insertion of carbon monoxide leads to an aroyl-rhodium species. This is followed by the coordination of the α,β-unsaturated ketone and a 1,4-conjugate addition of the aroyl group. The resulting rhodium enolate can then be protonated to yield the 1,4-diketone and regenerate the active catalyst. High yields have been obtained with catalytic systems like Rh(COD)₂BF₄ and triphenylphosphine.[2]

Caption: Proposed cycle for carbonylative 1,4-addition.

Experimental Protocol: General Procedure for Carbonylative Addition

Materials:

• Rh(COD)₂BF₄

• Triphenylphosphine (PPh₃)

• Arylboronic acid

• α,β-Unsaturated ketone

• Anhydrous solvent (e.g., dioxane)

• Carbon monoxide (CO) source (lecture bottle or balloon)

• Pressure-rated reaction vessel

Procedure:

• Reaction Setup: In a pressure-rated vessel, combine Rh(COD)₂BF₄, PPh₃, the arylboronic acid, and the α,β-unsaturated ketone in the anhydrous solvent.

• CO Atmosphere: Purge the vessel with carbon monoxide and then pressurize to the desired pressure (typically 1-10 atm).

• Reaction Conditions: Heat the reaction mixture with vigorous stirring at a specified temperature (e.g., 80 °C) for the required time (e.g., 12-24 h).

• Work-up: After cooling to room temperature and carefully venting the CO, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by column chromatography.

Key Experimental Considerations & Data

Parameter	Recommendation	Rationale
Catalyst Loading	0.02-1 mol %	This reaction can be highly efficient, allowing for very low catalyst loadings.[2]
CO Pressure	1-10 atm	Sufficient CO pressure is necessary to favor the carbonylative pathway over competing side reactions.
Arylboronic Acid	High purity	Impurities in the boronic acid can negatively impact catalyst activity.
Solvent	Dioxane, Toluene	Anhydrous, non-protic solvents are generally preferred.

Methodology 3: Asymmetric 1,4-Conjugate Addition of Organoboron Reagents

The rhodium-catalyzed asymmetric 1,4-addition of organoboron reagents to α,β-unsaturated ketones is a premier method for the enantioselective synthesis of β-substituted ketones, which can be readily converted to 1,4-diketones.[9][10] The use of chiral ligands, particularly chiral dienes, has enabled exceptional levels of enantioselectivity.[11]

Mechanistic Insights: The Established Catalytic Cycle

Detailed mechanistic studies have elucidated the catalytic cycle for this transformation.[12] The cycle begins with the reaction of a Rh(I)-hydroxide complex with the organoboronic acid in a transmetalation step to generate an aryl-rhodium(I) species. This intermediate then undergoes insertion of the α,β-unsaturated ketone to form a rhodium oxa-π-allyl intermediate. Finally, hydrolysis of this intermediate releases the β-substituted ketone product and regenerates the Rh(I)-hydroxide catalyst, closing the catalytic loop.[12]

Caption: Catalytic cycle for Rh-catalyzed 1,4-conjugate addition.

Experimental Protocol: Asymmetric 1,4-Addition of Arylboronic Acids

Materials:

• [Rh(acac)(C₂H₄)₂] or other Rh(I) precatalyst

• Chiral diene ligand (e.g., (S,S)-Bn-bod*)

• Arylboronic acid or arylboroxine

• α,β-Unsaturated ketone

• Solvent system (e.g., dioxane/water)

• Base (e.g., aqueous base)

Procedure:

• Catalyst Preformation: In a Schlenk tube, stir the Rh(I) precatalyst and the chiral diene ligand in the solvent for a few minutes at room temperature.

• Reaction Mixture: Add the α,β-unsaturated ketone, the arylboronic acid, and the aqueous base to the catalyst solution.

• Reaction Conditions: Stir the mixture at room temperature until the starting material is consumed (as monitored by TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent.

• Purification: Combine the organic layers, dry, concentrate, and purify by column chromatography to obtain the enantioenriched product.

Key Experimental Considerations & Data

Substrate (Enone)	Arylboronic Acid	Ligand	Yield (%)	ee (%)
2-Cyclohexen-1-one	Phenylboronic acid	(S)-BINAP	>99	97
2-Cyclopenten-1-one	4-MeO-PhB(OH)₂	Chiral diene	95	>99
Methyl vinyl ketone	Naphthylboronic acid	(S)-BINAP	96	95

Data compiled from representative literature.[9][11] The addition of an aqueous base is often highly effective in improving chemical yields by facilitating the formation of a Rh-OH species, which is active for transmetalation.[9]

General Experimental Workflow

Caption: General workflow for Rh-catalyzed 1,4-diketone synthesis.

Conclusion

Rhodium catalysis offers a versatile and powerful platform for the synthesis of substituted 1,4-diketones. The methodologies of intermolecular hydroacylation, carbonylative addition, and asymmetric 1,4-conjugate addition each provide unique advantages in terms of atom economy, substrate scope, and stereocontrol. By understanding the underlying mechanisms and carefully controlling key experimental parameters, researchers can effectively leverage these reactions to access a diverse range of valuable dicarbonyl compounds for applications in drug discovery and materials science.

References

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• 5. Ketone or aldehyde synthesis by hydroacylation or hydroformylation [organic-chemistry.org]
• 6. Mechanistic insights into the rhodium-catalyzed intramolecular ketone hydroacylation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. New synthesis of 1,4-diketones via rhodium-catalysed 1,4 carbonylative addition of arylboronic acids to α,β-unsaturated ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Application Note: 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a Versatile Building Block for High-Performance Polyamides

Introduction

The quest for advanced polymeric materials with superior thermal stability, mechanical strength, and processability is a perpetual driver in materials science. Aromatic polyamides, a class of polymers known for their exceptional performance, are often synthesized from rigid aromatic monomers. This application note details the use of 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a strategic building block for a novel class of aromatic polyamides. The inherent chemical functionalities of this molecule—the reactive nitro groups and the ketone linkages—offer a unique platform for creating polymers with tailored properties.

The nitro groups serve as precursors to highly reactive amine functionalities, essential for polycondensation reactions. The presence of ketone groups within the polymer backbone is anticipated to enhance solubility and thermal characteristics. This guide provides detailed protocols for the conversion of the dinitro compound into a diamine monomer and its subsequent polymerization to yield a high-performance aromatic polyamide.

Strategic Pathway: From Dinitro Compound to High-Performance Polyamide

The synthetic strategy involves a two-step process. The initial step is the reduction of the nitro groups of 1,4-Bis(4-nitrophenyl)butane-1,4-dione to form the corresponding diamine, 1,4-Bis(4-aminophenyl)butane-1,4-dione. This transformation is crucial as it creates the necessary functional groups for polymerization. The subsequent step involves the polycondensation of the synthesized diamine with a suitable diacyl chloride, in this case, isophthaloyl chloride, to produce the final aromatic polyamide.

Caption: Logical workflow from the starting dinitro compound to the final polyamide and its projected properties.

Part 1: Synthesis of the Diamine Monomer

The critical first step is the selective reduction of the nitro groups to amines without affecting the ketone functionalities. Catalytic hydrogenation using palladium on carbon (Pd/C) is a well-established and efficient method for this transformation.[1]

Protocol 1: Catalytic Hydrogenation of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Materials:

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• 10% Palladium on carbon (Pd/C) catalyst

• Ethanol (reagent grade)

• Hydrogen gas (high purity)

• Nitrogen gas (inert)

• Filter aid (e.g., Celite®)

• Hydrogenation apparatus (e.g., Parr shaker or autoclave)

• Standard laboratory glassware

Procedure:

• Reactor Setup: In a suitable hydrogenation reactor, charge 1,4-Bis(4-nitrophenyl)butane-1,4-dione (1.0 equivalent) and a magnetic stir bar.

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add 10% Pd/C (typically 5-10 mol% relative to the substrate).

• Solvent Addition: Add ethanol to the reactor to dissolve the starting material.

• Hydrogenation: After purging the reactor with nitrogen, carefully introduce hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Reaction: Begin vigorous stirring and maintain the reaction at room temperature. Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the reactor with nitrogen.

• Catalyst Filtration: Filter the reaction mixture through a pad of filter aid to remove the Pd/C catalyst. Caution: The catalyst on the filter paper is pyrophoric and should be kept wet with solvent and disposed of carefully.

• Product Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 1,4-Bis(4-aminophenyl)butane-1,4-dione. The product can be further purified by recrystallization.

Caption: Experimental workflow for the synthesis of the diamine monomer.

Part 2: Synthesis of the Aromatic Polyamide

The newly synthesized diamine, 1,4-Bis(4-aminophenyl)butane-1,4-dione, can be polymerized with an aromatic diacyl chloride, such as isophthaloyl chloride, via low-temperature solution polycondensation to yield a high-molecular-weight polyamide.[2][3]

Protocol 2: Low-Temperature Solution Polycondensation

Materials:

• 1,4-Bis(4-aminophenyl)butane-1,4-dione (purified)

• Isophthaloyl chloride (IPC)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Lithium chloride (LiCl), anhydrous

• Pyridine, anhydrous

• Methanol

• Standard laboratory glassware suitable for inert atmosphere reactions

Procedure:

• Diamine Solution Preparation: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 1,4-Bis(4-aminophenyl)butane-1,4-dione (1.0 equivalent) and anhydrous LiCl in anhydrous NMP under a nitrogen atmosphere. Stir until a clear solution is obtained.

• Cooling: Cool the solution to 0°C using an ice bath.

• Diacyl Chloride Addition: Slowly add isophthaloyl chloride (1.0 equivalent) as a solid or in a small amount of anhydrous NMP to the stirred diamine solution.

• Polymerization: Continue stirring the reaction mixture at 0°C for 1-2 hours, and then allow it to warm to room temperature and stir for an additional 12-24 hours. The viscosity of the solution will increase as the polymerization proceeds.

• Precipitation: Pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polyamide.

• Washing and Drying: Collect the fibrous polymer by filtration, wash it thoroughly with methanol and then with hot water to remove any residual solvent and salts. Dry the polymer in a vacuum oven at 80-100°C to a constant weight.

Caption: Experimental workflow for the synthesis of the aromatic polyamide.

Expected Polymer Properties and Characterization

The resulting aromatic polyamide is expected to exhibit a combination of desirable properties stemming from its unique chemical structure. The presence of aromatic rings and amide linkages will contribute to high thermal stability, while the ketone groups and the flexible butane spacer are anticipated to enhance solubility in organic solvents, a common challenge with rigid-rod aromatic polyamides.[4][5][6]

Property	Expected Range/Value	Characterization Technique
Inherent Viscosity	0.5 - 1.5 dL/g (in NMP at 30°C)	Ubbelohde Viscometer
Glass Transition (Tg)	200 - 280 °C	Differential Scanning Calorimetry (DSC)
10% Weight Loss (T10)	> 450 °C (in Nitrogen)	Thermogravimetric Analysis (TGA)
Solubility	Soluble in NMP, DMAc, DMF, DMSO; Insoluble in common organic solvents	Solubility Tests
Tensile Strength	80 - 120 MPa	Universal Testing Machine
Tensile Modulus	2.0 - 3.5 GPa	Universal Testing Machine

Characterization:

• FTIR Spectroscopy: To confirm the formation of the amide linkages (C=O stretch around 1650 cm⁻¹ and N-H stretch around 3300 cm⁻¹).

• NMR Spectroscopy (¹H and ¹³C): To elucidate the polymer structure and confirm the successful polymerization.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution of the polymer.

Potential Applications

The favorable combination of thermal stability, mechanical strength, and improved solubility makes these novel polyamides promising candidates for a range of high-performance applications, including:

• Advanced Coatings and Films: Their solubility allows for solution casting of tough and thermally stable films.

• Composite Materials: As a matrix resin for fiber-reinforced composites in aerospace and automotive industries.

• Membranes: For gas separation or filtration applications where thermal and chemical resistance are required.

• Engineering Plastics: For the fabrication of high-strength, heat-resistant components.

Conclusion

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a highly valuable and versatile building block for the synthesis of novel aromatic polyamides. The straightforward two-step synthetic route, involving a selective reduction followed by polycondensation, provides access to polymers with a desirable balance of properties. The protocols and data presented in this application note offer a solid foundation for researchers and professionals in the field of polymer chemistry and materials science to explore the potential of this promising monomer.

References

• Lawson, A. J., Pauson, P. L., Sherrington, D. C., & Young, S. M. (1994). Novel aromatic poly(ether ketone)s. Part 2.—Synthesis and thermal properties of poly(ether keto amide)s. Journal of Materials Chemistry, 4(10), 1521-1525. [Link]

• Synthesis and characterization of processable aromatic poly(ether ether ketone amide)s modified by phenoxy and 1,3 ketone moiety linkages. (n.d.). ResearchGate. [Link]

• Hsiao, S. H., & Yang, C. P. (1995). Synthesis and Properties of New Aromatic Polyamides and Polyimides based on 1,4-Bis[N-(4-aminobenzoyl)-N-phenyl]phenylenediamine. Polymer Journal, 27(8), 815-824. [Link]

• Espeso, J. F., de la Campa, J. G., Lozano, A. E., & de Abajo, J. (2000). Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl)-1,3-bis-(4-aminophenoxy)benzene. Journal of Polymer Science Part A: Polymer Chemistry, 38(6), 1014-1023. [Link]

• Low-temperature solution polycondensation. (n.d.). ResearchGate. [Link]

• Yang, C. P., & Hsiao, S. H. (1994). Synthesis and Properties of Polyamides Based on 1,1-Bis[4-(4-aminophenoxy)phenyl]cyclohexane. Journal of Polymer Science Part A: Polymer Chemistry, 32(10), 1947-1956. [Link]

• Lozano, Á. E., de la Campa, J. G., de Abajo, J., & García, J. M. (2018). Functional Aromatic Polyamides. Polymers, 10(11), 1215. [Link]

• Synthesis and Characterization of Polyamides from Diamine Containing Amide Linkages in the Main Chain. (2013). International Journal of Engineering Research & Technology, 2(12). [Link]

• Bellomo, M. R., Di Pasquale, G., La Rosa, A., Pollicino, A., & Siracusa, G. (1996). New aromatic polyamide materials containing sulfone, ether and ketone linkages. Polymer, 37(13), 2877-2881. [Link]

• Polycondensation reactions of the diamine with different dicarboxylic acids. (n.d.). ResearchGate. [Link]

• Amutha, K., & Senthil, S. (2016). The effects of long and bulky aromatic pendent groups with flexible linkages on the thermal, mechanical and electrical properties of the polyimides and their nanocomposites with functionalized silica. RSC Advances, 6(78), 74843-74853. [Link]

• de la Cruz, F. J. B., de la Campa, J. G., & de Abajo, J. (2019). New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA. Polymers, 11(12), 2056. [Link]

• Synthesis and properties of new soluble aromatic polyamides and polyimides on the basis of N,N′-bis(3-aminobenzoyl)-N,N′-diphenyl-1,4-phenylenediamine. (n.d.). ResearchGate. [Link]

• Lozano, Á. E., de la Campa, J. G., de Abajo, J., & García, J. M. (2018). Functional Aromatic Polyamides. Polymers, 10(11), 1215. [Link]

• Solubility a of polyamides Polymer Solvents NMP DMAc DMF DMSO m-cresol THF CHCl 3. (n.d.). ResearchGate. [Link]

• Bellomo, M. R., Di Pasquale, G., La Rosa, A., Pollicino, A., & Siracusa, G. (1996). New aromatic polyamide materials containing sulfone, ether and ketone linkages. Scilit. [Link]

• Selective Hydrogenation of Aromatic Aminoketones by Pd/C Catalysis. (2008). Semantic Scholar. [Link]

• Ashenhurst, J. (2011, November 25). Catalytic Hydrogenation of Alkenes With Pd/C (And Friends). Master Organic Chemistry. [Link]

• Hydrogenation of aromatic nitro-compounds of а different structure in a liquid phase. (2018). Journal of Chemical Technology and Metallurgy, 54(3), 522-530. [Link]

• Hydrogen. (n.d.). Organic Chemistry Portal. [Link]

• Advances in synthetic optically active condensation polymers – A review. (n.d.). e-Polymers. [Link]

• Liu, X., Jia, M., Li, Z., & Cheng, Z. (2020). Synthesis and Characterization of Organo-Soluble Polyimides Based on Polycondensation Chemistry of Fluorene-Containing Dianhydride and Amide-Bridged Diamines with Good Optical Transparency and Glass Transition Temperatures over 400 °C. Polymers, 12(10), 2353. [Link]

• aliphatic-aromatic polyesters derived from isophthaloyl chloride, ethylene glycol and hexylene glycol. (2020). ResearchGate. [Link]

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The 1,4-Dicarbonyl Motif: A Cornerstone in Modern Medicinal Chemistry

Application Notes and Synthetic Protocols for Drug Discovery Professionals

In the landscape of medicinal chemistry, the 1,4-dicarbonyl functionality stands as a deceptively simple yet profoundly powerful structural unit. Its true value lies not in its inherent biological activity, but in its remarkable versatility as a synthetic intermediate. For researchers, scientists, and drug development professionals, a deep understanding of the reactivity and applications of 1,4-dicarbonyl compounds is crucial for the efficient construction of complex molecular architectures, particularly the five-membered heterocycles that form the core of countless therapeutic agents.[1] This guide provides an in-depth exploration of the strategic application of 1,4-dicarbonyls, with a primary focus on the venerable Paal-Knorr synthesis and its modern adaptations, alongside detailed, field-proven protocols for the synthesis of medicinally relevant heterocyclic scaffolds.

The Paal-Knorr Synthesis: A Gateway to Bioactive Heterocycles

First reported in 1884, the Paal-Knorr synthesis is a robust and highly reliable method for converting 1,4-dicarbonyl compounds into furans, pyrroles, and thiophenes.[1][2] These five-membered aromatic heterocycles are considered "privileged structures" in medicinal chemistry, appearing in a vast number of natural products and FDA-approved drugs.[3] The enduring appeal of this reaction lies in its operational simplicity and the ability to generate structurally diverse libraries of compounds for biological screening.[3]

The choice of reagent dictates the heterocyclic outcome, making the 1,4-dicarbonyl a divergent precursor to three distinct and medicinally significant families of compounds.

Mechanism as the Basis for Experimental Design

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing synthetic protocols. The Paal-Knorr synthesis proceeds via an intramolecular cyclization and subsequent dehydration.

• Furan Synthesis: This transformation is catalyzed by acid. One carbonyl group is protonated, activating it for nucleophilic attack by the enol form of the second carbonyl. The resulting hemiacetal then eliminates water to form the aromatic furan ring.[4]

• Pyrrole Synthesis: In the presence of a primary amine or ammonia, the initial step is the formation of a hemiaminal. An intramolecular nucleophilic attack by the nitrogen onto the second carbonyl group forms a cyclic intermediate, which then dehydrates to yield the pyrrole.[5] The reaction is typically conducted under neutral or weakly acidic conditions, as strongly acidic environments (pH < 3) can favor furan formation.[1]

• Thiophene Synthesis: This variant requires a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent. These reagents both introduce the sulfur atom and act as potent dehydrating agents to drive the reaction to completion.[2]

The following diagram illustrates the divergent pathways of the Paal-Knorr synthesis from a common 1,4-dicarbonyl precursor.

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Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 1,4-Bis(4-nitrophenyl)butane-1,4-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Symmetric Diketone in Heterocyclic Synthesis

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical 1,4-dicarbonyl compound that serves as a highly valuable and versatile starting material for the synthesis of a variety of five-membered heterocyclic compounds. Its rigid backbone and the presence of electronically distinct nitrophenyl substituents make it an attractive precursor for creating novel molecular scaffolds. The core principle behind its utility lies in the well-established Paal-Knorr synthesis, a powerful cyclocondensation reaction that efficiently converts 1,4-diketones into furans, pyrroles, and thiophenes.[1][2] This technical guide provides an in-depth exploration of the synthesis of these key heterocyclic systems from 1,4-bis(4-nitrophenyl)butane-1,4-dione, offering detailed experimental protocols and insights into the underlying chemical principles. The resulting 2,5-bis(4-nitrophenyl)-substituted heterocycles are of significant interest to the drug development community due to the prevalence of these core structures in pharmacologically active molecules.

The Paal-Knorr Synthesis: A Unified Approach to Diverse Heterocycles

The Paal-Knorr synthesis, first reported in 1884, is a cornerstone of heterocyclic chemistry.[3] The reaction's elegance lies in its ability to generate three different classes of aromatic heterocycles from a single 1,4-dicarbonyl precursor, simply by varying the reaction partner and conditions. The general transformation is depicted below:

Caption: Mechanistic workflow for the Paal-Knorr furan synthesis.

Experimental Protocol: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has emerged as a powerful technique for accelerating reaction rates and often improving yields. [4][5] Materials:

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene or Acetic Acid

• Microwave synthesis vial (10 mL)

• Magnetic stir bar

Procedure:

• To a 10 mL microwave synthesis vial containing a magnetic stir bar, add 1,4-bis(4-nitrophenyl)butane-1,4-dione (e.g., 1.0 mmol).

• Add toluene (5 mL) and a catalytic amount of p-toluenesulfonic acid (e.g., 0.1 mmol). Alternatively, acetic acid can be used as both the solvent and acid catalyst.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a temperature of 120-150°C for 10-20 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• If toluene was used, remove the solvent under reduced pressure. If acetic acid was used, pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water, followed by a small amount of cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate to afford 2,5-bis(4-nitrophenyl)furan as a crystalline solid.

Parameter	Value
Reactant	1,4-Bis(4-nitrophenyl)butane-1,4-dione
Reagent	p-Toluenesulfonic acid (catalytic)
Solvent	Toluene
Temperature	120-150 °C (Microwave)
Time	10-20 min
Product	2,5-Bis(4-nitrophenyl)furan

II. Synthesis of 2,5-Bis(4-nitrophenyl)pyrrole and its N-Substituted Derivatives

The Paal-Knorr pyrrole synthesis involves the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine. [6]Using ammonium acetate as the source of ammonia will yield the N-unsubstituted pyrrole, while primary amines will produce N-substituted pyrroles. [1]

Reaction Mechanism

The reaction is initiated by the nucleophilic attack of the amine on one of the carbonyl groups, forming a hemiaminal. This is followed by an intramolecular cyclization via attack of the nitrogen on the second carbonyl group. Subsequent dehydration of the cyclic intermediate leads to the formation of the aromatic pyrrole ring.

Caption: Workflow for the Paal-Knorr pyrrole synthesis.

Experimental Protocol: Conventional Heating

Materials:

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• Ammonium acetate or a primary amine (e.g., aniline, benzylamine)

• Glacial acetic acid or ethanol

• Round-bottom flask with reflux condenser

• Magnetic stir bar

Procedure for N-Unsubstituted Pyrrole:

• In a round-bottom flask, dissolve 1,4-bis(4-nitrophenyl)butane-1,4-dione (e.g., 1.0 mmol) in glacial acetic acid (10 mL).

• Add an excess of ammonium acetate (e.g., 5.0 mmol).

• Heat the mixture to reflux with stirring for 1-2 hours. Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into a beaker of ice-water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 2,5-bis(4-nitrophenyl)pyrrole.

Procedure for N-Substituted Pyrrole:

• In a round-bottom flask, dissolve 1,4-bis(4-nitrophenyl)butane-1,4-dione (e.g., 1.0 mmol) and the desired primary amine (e.g., 1.1 mmol of aniline) in ethanol (15 mL).

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Heat the mixture to reflux with stirring for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The residue can be purified by column chromatography on silica gel or by recrystallization to yield the N-substituted 2,5-bis(4-nitrophenyl)pyrrole.

Reactant	Amine Source	Product
1,4-Bis(4-nitrophenyl)butane-1,4-dione	Ammonium Acetate	2,5-Bis(4-nitrophenyl)pyrrole
1,4-Bis(4-nitrophenyl)butane-1,4-dione	Aniline	1-Phenyl-2,5-bis(4-nitrophenyl)pyrrole
1,4-Bis(4-nitrophenyl)butane-1,4-dione	Benzylamine	1-Benzyl-2,5-bis(4-nitrophenyl)pyrrole

III. Synthesis of 2,5-Bis(4-nitrophenyl)thiophene

The synthesis of thiophenes from 1,4-diketones is achieved by heating the diketone with a sulfurating agent. Lawesson's reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide] is a mild and effective reagent for this transformation. [7][8][9]

Reaction Mechanism

Lawesson's reagent converts the carbonyl groups of the 1,4-diketone into thiocarbonyls. The resulting 1,4-dithioketone then undergoes an intramolecular cyclization and subsequent elimination to form the aromatic thiophene ring. [10]

Caption: Key steps in the synthesis of thiophenes using Lawesson's reagent.

Experimental Protocol: Thionation with Lawesson's Reagent

Materials:

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• Lawesson's reagent

• Anhydrous toluene or xylene

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stir bar

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add 1,4-bis(4-nitrophenyl)butane-1,4-dione (e.g., 1.0 mmol) and Lawesson's reagent (e.g., 0.5 mmol, as it contains two sulfur-donating centers).

• Add anhydrous toluene (20 mL) and a magnetic stir bar.

• Heat the reaction mixture to reflux with vigorous stirring for 4-8 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove any insoluble byproducts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 2,5-bis(4-nitrophenyl)thiophene as a solid.

Parameter	Value
Reactant	1,4-Bis(4-nitrophenyl)butane-1,4-dione
Reagent	Lawesson's Reagent
Solvent	Anhydrous Toluene
Temperature	Reflux
Time	4-8 h
Product	2,5-Bis(4-nitrophenyl)thiophene

Biological Activity and Applications in Drug Development

Five-membered aromatic heterocycles are privileged scaffolds in medicinal chemistry, appearing in a vast number of approved drugs and clinical candidates.

• Pyrrole derivatives are known to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitrophenyl groups on the pyrrole ring can significantly influence its electronic properties and potential for biological interactions.

• Furan-containing compounds also exhibit diverse pharmacological activities, including antibacterial and anticancer effects. [11][12]The nitrophenylfuran scaffold, in particular, is a recognized pharmacophore in the design of novel antimicrobial agents. [12]

• Thiophene derivatives are integral to many blockbuster drugs and are known to exhibit a broad spectrum of biological activities. For instance, derivatives of 2,5-diarylthiophenes have been investigated as inhibitors of various enzymes.

The 2,5-bis(4-nitrophenyl)-substituted furan, pyrrole, and thiophene synthesized from 1,4-bis(4-nitrophenyl)butane-1,4-dione represent a valuable starting point for the development of new therapeutic agents. The nitro groups can be readily reduced to amino groups, which can then be further functionalized to generate a library of compounds for structure-activity relationship (SAR) studies. This allows for the fine-tuning of their biological activity and pharmacokinetic properties.

References

• Paal–Knorr synthesis - Wikipedia. (URL: [Link])

• When an endlizable 1,4-diketore is heated with ammonia - primary amine, N-heterocycle pyrrole is formed. This reaction is known as Poad-Knorr synthesis. - MBB College. (URL: [Link])

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. (URL: [Link])

• Lawesson's Reagent - Organic Chemistry Portal. (URL: [Link])

• An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. (URL: [Link])

• Paal-Knorr Furan Synthesis - Organic Chemistry Portal. (URL: [Link])

• The synthesis of 2,5-bis(4-amidinophenyl)thiophene derivatives providing submicromolar-range inhibition of the botulinum neurotoxin serotype A metalloprotease - PubMed. (URL: [Link])

• Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety - JOCPR. (URL: [Link])

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (URL: [Link])

• (PDF) Use of Lawesson's Reagent in Organic Syntheses - ResearchGate. (URL: [Link])

• Synthetic Applications of Lawesson's Reagent in Organic Synthesis - Encyclopedia.pub. (URL: [Link])

• (Pyrrole-2,5-Diyl)-Bis(Nitronyl Nitroxide) and-Bis(Iminonitroxide): Specific Features of the Synthesis, Structure, and Magnetic Properties - PubMed Central. (URL: [Link])

• Applications of Lawesson′s Reagent in Organic and Organometallic Syntheses | Request PDF - ResearchGate. (URL: [Link])

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PubMed Central. (URL: [Link])

• A New Series of Pyrrole-Based Chalcones: Synthesis and Evaluation of Antimicrobial Activity, Cytotoxicity, and Genotoxicity - MDPI. (URL: [Link])

• Cas 108791-66-8,1,4-bis(4-nitrophenyl)butane-1,4-dione | lookchem. (URL: [Link])

• Synthesis of 2,3,4,5-Tetraphenylfuran, -thiophene and -pyrrole from Toluene. (URL: [Link])

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. (URL: [Link])

• Synthesis and biological evaluation of novel 5-aryl-4-(5-nitrofuran-2-yl)-pyrimidines as potential anti-bacterial agents | Request PDF - ResearchGate. (URL: [Link])

• Thiophene-based covalent organic frameworks - MIT. (URL: [Link])

• Synthesis, characterization and biological evaluation of novel 2,5 substituted-1,3,4 oxadiazole derivatives - PMC - NIH. (URL: [Link])

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• 1,4-bis (4-nitrophenyl) butane-1,4-dione CAS 108791-66-8 - Tsev Sunshine Pharma. (URL: [Link])

• Synthesis of 2,5-Dihydrofurans - Organic Chemistry Portal. (URL: [Link])

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8 - Home Sunshine Pharma. (URL: [Link])

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Protocol for the Purification of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

An Application Guide for Researchers

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 1,4-Bis(4-nitrophenyl)butane-1,4-dione (CAS 108791-66-8), a key intermediate in various chemical syntheses.[1] The guide moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring that researchers can adapt and troubleshoot the methodology effectively. We present two primary purification techniques—recrystallization and column chromatography—and detail the analytical methods required to validate the purity of the final product. This document is intended for researchers in organic synthesis, drug development, and materials science who require a high-purity sample of the title compound for their work.

Introduction and Synthesis Context

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical aromatic ketone characterized by a central butane-1,4-dione linker connecting two 4-nitrophenyl rings. Its structure makes it a valuable precursor for the synthesis of more complex molecules in pharmaceutical and materials research.

The most common synthetic route to this compound is the Friedel-Crafts acylation of nitrobenzene with succinyl chloride or succinic anhydride, using a strong Lewis acid catalyst like aluminum chloride (AlCl₃).[2][3][4] While effective, this reaction is prone to generating several impurities that must be removed to ensure the compound's suitability for downstream applications.

Common Impurities from Synthesis:

• Unreacted Starting Materials: Nitrobenzene, succinic acid.

• Mono-acylated Byproduct: 4-Nitro-4-oxobutanoic acid.

• Positional Isomers: Small amounts of ortho or meta substituted products.

• Catalyst Residues: Hydrolyzed aluminum salts.

• Polymeric Materials: Products from side reactions.

The objective of this protocol is to provide a robust and reproducible workflow to eliminate these impurities, yielding 1,4-Bis(4-nitrophenyl)butane-1,4-dione with a purity of ≥98%.

Physicochemical Properties

A thorough understanding of the compound's physical properties is critical for designing an effective purification strategy. The data below has been consolidated from various chemical suppliers and databases.

Property	Value	Source
CAS Number	108791-66-8	[5]
Molecular Formula	C₁₆H₁₂N₂O₆	[6]
Molecular Weight	328.28 g/mol	[6]
Appearance	Solid	[6][7]
Melting Point	198-200 °C	[5]
Boiling Point	~544.6 °C (Predicted)	[5]
Density	~1.38 g/cm³ (Predicted)	[5]
Solubility	Soluble in hot ethanol, DMSO, DMF.[5][8] Sparingly soluble in water.

Purification Strategy: A Two-Tiered Approach

Our purification strategy is based on the compound's solid nature and moderate polarity, conferred by the two nitro groups and two ketone functionalities. We advocate for a two-tiered approach, starting with the simpler, bulk-purification method of recrystallization, followed by the more rigorous technique of column chromatography if higher purity is required.

Caption: Overall purification workflow for 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Protocol A: Purification by Recrystallization

Recrystallization is an effective technique for separating a desired compound from impurities that have different solubility profiles. The principle is to dissolve the impure solid in a hot solvent in which the desired compound is soluble at high temperatures but insoluble at low temperatures, while impurities remain either insoluble at high temperatures or soluble at low temperatures.

A1. Solvent Selection

The choice of solvent is the most critical step in recrystallization.[9] An ideal solvent should:

• Completely dissolve the target compound at its boiling point.

• Poorly dissolve the target compound at low temperatures (e.g., 0-4 °C).

• Have a boiling point below the melting point of the target compound to prevent "oiling out".[10]

• Be chemically inert towards the compound.

• Be volatile enough to be easily removed from the purified crystals.

For aromatic ketones, alcohols like ethanol or protic solvents are often excellent choices.[9][11] Based on available data, ethanol is a suitable solvent for this compound.[5]

Caption: Logical process for selecting an appropriate recrystallization solvent.

A2. Step-by-Step Protocol

• Dissolution: Place the crude 1,4-Bis(4-nitrophenyl)butane-1,4-dione in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling (using a water bath or heating mantle) with stirring. Continue adding small portions of hot ethanol until the solid just dissolves completely. Causality: Using the minimum amount of solvent ensures that the solution becomes supersaturated upon cooling, maximizing the yield of recovered crystals.[9]

• Decolorization (Optional): If the solution is highly colored from polymeric impurities, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask to remove them. Causality: Pre-warming the apparatus prevents premature crystallization of the product on the funnel or filter paper.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[9] Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small portion of ice-cold ethanol to remove any adhering soluble impurities from the mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60-70 °C) until a constant weight is achieved.

Protocol B: Purification by Column Chromatography

If recrystallization fails to provide the desired purity, or if impurities have very similar solubility profiles, column chromatography is the preferred method. This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and their solubility in a mobile phase (eluent).[12][13]

B1. Eluent System Selection via TLC

Before running a column, the optimal eluent (mobile phase) must be determined using Thin Layer Chromatography (TLC).

• Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in various solvent systems. A good starting point for a compound of this polarity is a mixture of a non-polar solvent like Hexane and a more polar solvent like Ethyl Acetate .

• The ideal eluent system will give the target compound an R_f value of approximately 0.25-0.35 . This ensures good separation and a reasonable elution time from the column.

B2. Step-by-Step Protocol

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (Hexane). Pour the slurry into the chromatography column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading (Dry Loading): Dissolve the crude product in a minimal amount of a volatile solvent (like dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure (rotary evaporator) to obtain a free-flowing powder.[14] Carefully add this powder to the top of the packed column. Causality: Dry loading prevents dissolution issues at the column head and leads to sharper, more uniform bands, improving separation.

• Elution: Begin eluting the column with the least polar solvent system (e.g., 9:1 Hexane:Ethyl Acetate). The non-polar impurities will travel down the column faster.

• Gradient Elution (Recommended): Gradually increase the polarity of the eluent (e.g., to 8:2, then 7:3 Hexane:Ethyl Acetate). This will speed up the elution of the more polar target compound without compromising separation from less polar impurities.

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks.

• Fraction Analysis: Spot every few fractions on a TLC plate and develop it to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator to yield the highly purified, solid product.

Purity Assessment and Characterization

Self-validation is a cornerstone of trustworthy science. The purity and identity of the final product must be rigorously confirmed using at least two of the following methods.

Technique	Purpose	Expected Result for Pure Compound
Melting Point	Assess Purity	A sharp melting point range of 198-200 °C.[5] A broad or depressed range indicates impurities.
TLC	Assess Purity & Monitor Reactions	A single spot with a consistent R_f value in the chosen eluent system.
¹H NMR	Structural Confirmation	The spectrum should show characteristic signals for the aromatic protons (in the 7-8.5 ppm range, likely two doublets) and the aliphatic butane bridge protons.[15][16][17]
HPLC (RP)	Quantify Purity	A single major peak on a reverse-phase column (e.g., C18) using a mobile phase like acetonitrile/water with an acid modifier.[18]

Safety and Handling

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione should be handled with care. As with many nitroaromatic compounds, it should be considered potentially hazardous until more toxicological data is available.[1]

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• All procedures involving organic solvents should be performed in a well-ventilated chemical fume hood.

• Consult the Safety Data Sheet (SDS) for this compound and all solvents used before beginning work.[8]

References

• 1,4-bis(4-nitrophenyl)butane-1,4-dione | CAS 108791-66-8 . LookChem. [Link]

• Industrial synthesizing and purifying method of bis (4-nitrophenyl) carbonate.

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8 . ZHIWE CHEMTECH CO., LTD. [Link]

• Process for the purification of 1,4-butanediol.
• Distillation of aromatic ketone from aromatic alcohol with acid.

• Column Chromatographic Preconcentration and Separation of Some Metal Ions on Diaion HP-20 Resin . ResearchGate. [Link]

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? . Reddit. [Link]

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• Solvents for Recrystallization . University of Rochester, Department of Chemistry. [Link]

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• Purifying ionic compounds by flash column chromatography . Biotage. [Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles . MDPI. [Link]

• Tips for Flash Column Chromatography . University of Rochester, Department of Chemistry. [Link]

• Separation of 1,4-Bis(4-nitrophenyl)piperazine on Newcrom R1 HPLC column . SIELC Technologies. [Link]

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol . JoVE. [Link]

• Column chromatography (video) . Khan Academy. [Link]

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• Experiment 14: Friedel-Crafts Acylation . YouTube. [Link]

• Synthesis of Bis-ureas from Bis(o-nitrophenyl) Carbonate . National Institutes of Health (NIH). [Link]

• Interpret this H-NMR Spectra . Chegg. [Link]

• Synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one using p-Nitro Benzaldehyde and Acetone in Aqueous Micellar Media using L-Proline . Semantic Scholar. [Link]

• Nitrophenyl-Group-Containing Heterocycles . National Institutes of Health (NIH). [Link]

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8 . Home Sunshine Pharma. [Link]

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analytical techniques for the characterization of 1,4-diaryl-1,4-butanediones

An Application Guide to the Comprehensive Characterization of 1,4-Diaryl-1,4-Butanediones

Abstract

This technical guide provides a comprehensive overview of the essential analytical techniques for the structural elucidation, purity assessment, and physicochemical characterization of 1,4-diaryl-1,4-butanediones. These symmetric diketones are pivotal intermediates in organic synthesis, serving as precursors to various heterocyclic compounds and biologically active molecules.[1][2] Robust and unambiguous characterization is therefore critical to validate molecular structure, ensure sample purity for subsequent reactions or biological screening, and maintain quality control. This document details an integrated, multi-technique approach, offering field-proven insights and step-by-step protocols for researchers, chemists, and drug development professionals.

Introduction: The Need for a Multi-Faceted Analytical Approach

The 1,4-diaryl-1,4-butanedione scaffold is defined by a central four-carbon chain flanked by two carbonyl groups, each attached to an aryl substituent. The apparent simplicity of this structure belies potential analytical complexities, including keto-enol tautomerism and the presence of process-related impurities.[3] A single analytical method is insufficient for complete characterization. Instead, a synergistic workflow employing spectroscopic and chromatographic techniques is required to build a self-validating dataset. This guide will detail the roles of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy, High-Performance Liquid Chromatography (HPLC), and Single-Crystal X-ray Crystallography.

The Core Framework: NMR Spectroscopy for Structural Elucidation

NMR spectroscopy is the cornerstone of structural analysis, providing detailed information about the carbon-hydrogen framework.

Causality and Insights

• ¹H NMR: The proton NMR spectrum provides the initial map of the molecule. Due to the molecule's symmetry, the spectrum is often simplified. The key diagnostic signals are the protons on the butane backbone. These two methylene (-CH₂-) groups are chemically equivalent and typically appear as a sharp singlet. The integration of this peak relative to the aromatic protons (typically found far downfield) confirms the structural ratio. The exact chemical shift of the methylene singlet is influenced by the electronic nature of the aryl substituents.

• ¹³C NMR: The carbon spectrum reveals the number of unique carbon environments. The most downfield and readily identifiable signals are the carbonyl carbons, which are highly deshielded and appear in a characteristic region of the spectrum.[4] The number of signals in the aromatic region can confirm the substitution pattern on the aryl rings.

• 2D NMR (COSY & HSQC): While the ¹H spectrum can be simple, 2D techniques provide definitive proof of connectivity, which is crucial for more complex or asymmetrical analogs. A Heteronuclear Single Quantum Coherence (HSQC) experiment correlates each proton signal directly to its attached carbon, confirming the assignment of the methylene protons to their corresponding carbon signal.[5]

Typical NMR Spectral Data for 1,4-Diaryl-1,4-Butanediones

Nucleus	Functional Group	Typical Chemical Shift (δ, ppm)	Key Insights
¹H	Aromatic (Ar-H )	7.0 - 8.5	Substitution pattern, electronic environment
Methylene (-CO-CH₂ -)	~3.0 - 3.5	Appears as a singlet, confirms butane backbone
¹³C	Carbonyl (C =O)	195 - 205	Highly deshielded, characteristic of ketones[4][6]
Aromatic (C -Ar)	110 - 150	Number of signals indicates symmetry/substitution
Methylene (-CO-C H₂-)	30 - 40	Aliphatic region

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the 1,4-diaryl-1,4-butanedione sample.

• Solvent Selection: Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common first choice for its versatility.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent, for chemical shift referencing (δ = 0.00 ppm).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Acquisition: Load the sample into the NMR spectrometer.

• ¹H NMR: Acquire a standard proton spectrum. Ensure proper shimming to obtain sharp peaks.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the low natural abundance of ¹³C.[4]

• 2D NMR (Optional but Recommended): If structural ambiguity exists, perform HSQC and/or COSY experiments to establish ¹H-¹³C and ¹H-¹H connectivities, respectively.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum to the residual solvent peak or TMS. Integrate the ¹H NMR signals.

Molecular Weight and Fragmentation: Mass Spectrometry

Mass spectrometry provides the exact molecular weight and offers clues to the structure through fragmentation analysis.

Causality and Insights

The molecular ion peak ([M]⁺ or [M+H]⁺) is the most critical piece of data, as it confirms the compound's elemental composition (when using high-resolution MS). The fragmentation pattern serves as a structural fingerprint. For 1,4-diaryl-1,4-butanediones, the most common fragmentation is alpha-cleavage , where the bond between the carbonyl carbon and the adjacent methylene carbon breaks.[7][8] This is a highly favorable process as it results in the formation of a stable, resonance-stabilized acylium ion ([Ar-C≡O]⁺).

Diagram: MS Fragmentation Pathway

Caption: Alpha-cleavage in MS of a 1,4-diaryl-1,4-butanedione.

Protocol 2: General Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Ionization Method: Choose an appropriate ionization technique. Electrospray Ionization (ESI) is common for generating protonated molecules ([M+H]⁺) with minimal fragmentation. Electron Ionization (EI) is a higher-energy method that induces more extensive fragmentation, which can be useful for structural analysis.[9]

• Infusion: Introduce the sample into the mass spectrometer, either via direct infusion or by coupling the MS to an HPLC system (LC-MS).

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range.

• Data Analysis: Identify the molecular ion peak. If using high-resolution MS, calculate the elemental composition. Analyze the major fragment ions and propose fragmentation pathways to corroborate the structure.

Vibrational Spectroscopy and Chromatographic Purity

This section covers techniques for confirming functional groups and assessing sample purity.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and non-destructive technique used to identify functional groups. For 1,4-diaryl-1,4-butanediones, the spectrum is dominated by the intense carbonyl (C=O) stretching vibration.[10] The position of this band is sensitive to the electronic environment; conjugation with the aryl rings typically shifts the absorption to a lower wavenumber compared to a simple aliphatic ketone.[7][11]

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Intensity	Significance
3100 - 3000	C-H Aromatic Stretch	Medium-Weak	Confirms presence of aryl groups
3000 - 2850	C-H Aliphatic Stretch	Medium-Weak	Confirms presence of butane backbone
1700 - 1670	C=O Ketone Stretch	Strong, Sharp	Primary diagnostic peak
1600 - 1450	C=C Aromatic Stretch	Medium-Strong	Confirms aryl ring skeleton

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of a synthesized compound.

• Causality and Method Design: A reverse-phase C18 column is typically effective, separating compounds based on hydrophobicity. The 1,4-diaryl-1,4-butanediones are relatively nonpolar and will be well-retained. An isocratic mobile phase of acetonitrile and water is often a good starting point.[12] Detection is achieved using a UV-Vis detector set to a wavelength where the compound strongly absorbs (determined by UV-Vis spectroscopy), leveraging the chromophoric nature of the conjugated system. The purity is calculated from the relative area of the main peak in the chromatogram.

Protocol 3: HPLC Purity Analysis

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) at a concentration of ~1 mg/mL. Filter the solution through a 0.22 µm syringe filter.

• HPLC System Setup:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of acetonitrile and water (e.g., starting with 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detector: UV-Vis detector set at the λmax of the compound (e.g., 260 nm).

• Injection: Inject a small volume (e.g., 10 µL) of the prepared sample.

• Data Analysis: Record the chromatogram. The retention time is characteristic of the compound under the specific conditions. Calculate the purity by dividing the peak area of the main component by the total area of all peaks.

Electronic Transitions and Optical Properties

UV-Visible Spectroscopy

This technique provides information about the electronic conjugation within the molecule. The conjugated system, comprising the aryl rings and the carbonyl groups, gives rise to characteristic UV absorptions.

• π → π* Transitions: These are high-energy, high-intensity absorptions typically occurring in the shorter wavelength UV region (e.g., 200-280 nm).[13]

• n → π* Transitions: These involve the non-bonding electrons on the carbonyl oxygen. They are lower in energy and intensity and appear at longer wavelengths (e.g., 280-320 nm).[13][14] The position of the maximum absorbance (λmax) is sensitive to the solvent and the specific aryl substituents.[15][16]

The Definitive Structure: Single-Crystal X-ray Crystallography

When an unambiguous, solid-state confirmation of structure is required, single-crystal X-ray crystallography is the ultimate technique. It provides a precise 3D model of the molecule, confirming not only connectivity but also bond lengths, angles, and the conformation of the flexible butane chain.[17] In many cases, the butane backbone adopts a fully extended, all-trans conformation to minimize steric hindrance.[18][19]

Protocol 4: Crystal Growth for X-ray Analysis

• Purification: The compound must be of high purity (>98% by HPLC).

• Solvent Selection: Screen various solvents to find one in which the compound has moderate solubility.

• Crystal Growth Method: Slow evaporation is a common and effective method. Dissolve the compound in the chosen solvent to near-saturation at room temperature. Loosely cap the vial and leave it undisturbed in a vibration-free environment.

• Harvesting: Once well-formed, single crystals appear, carefully remove them from the mother liquor.

• Analysis: Mount a suitable crystal on the diffractometer for data collection and subsequent structure solution and refinement.

Integrated Analytical Workflow

A logical progression of these techniques ensures a thorough and validated characterization. The workflow begins with preliminary spectroscopic checks and moves towards definitive structural and purity analysis.

Diagram: Characterization Workflow

Caption: Integrated workflow for 1,4-diaryl-1,4-butanedione analysis.

References

• Chan, C.-K. et al. (2016). Synthesis of (E)-1,4-diaryl-2-butene-1,4-diones. ResearchGate. Available at: [Link]

• Analysis of ethylene glycol and 1,4-butanediol by HPLC-RID. (2024). Protocols.io. Available at: [Link]

• Interpreting Ultraviolet Spectra- The Effect of Conjugation. (2024). Chemistry LibreTexts. Available at: [Link]

• Fourier transform infrared (FTIR) spectra of complexes 1–4 and.... (n.d.). ResearchGate. Available at: [Link]

• Synthesis and evaluation of a series of 1,4-diarylbutadienes for anticoccidial activity. (n.d.). Pubs.rsc.org. Available at: [Link]

• 1,4-Bis(thiophen-2-yl)butane-1,4-dione. (n.d.). National Institutes of Health. Available at: [Link]

• Mass Spectrometric Fragmentation of the Tautomers of 1,3=Diketones. (n.d.). CORE. Available at: [Link]

• Reich, H. NMR Spectroscopy. (2020). University of Wisconsin. Available at: [Link]

• Butane-1,4-diyl bis(pyridine-4-carboxylate). (n.d.). National Institutes of Health. Available at: [Link]

• Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization. (2023). ACS Omega. Available at: [Link]

• Studies in Mass Spectrometry. IX.1 Mass Spectra of β-Diketones. (n.d.). ACS Publications. Available at: [Link]

• Synthesis of Various Lignans via the Rearrangements of 1,4-Diarylbutane-1,4-diols. (n.d.). ResearchGate. Available at: [Link]

• Chemical Shifts in ¹H NMR Spectroscopy. (2024). Chemistry LibreTexts. Available at: [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. (n.d.). MDPI. Available at: [Link]

• Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles. (n.d.). National Institutes of Health. Available at: [Link]

• Spectroscopy of Ketones and Aldehydes. (2020). Chemistry LibreTexts. Available at: [Link]

• UV-Visible Spectroscopy. (n.d.). Michigan State University. Available at: [Link]

• An NMR study of keto-enol tautomerism in β[beta]-dicarbonyl compounds. (n.d.). ACS Publications. Available at: [Link]

• One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen. (n.d.). Royal Society of Chemistry. Available at: [Link]

• NMR Spectroscopy and Mass Spectrometry of Aldehydes and Ketones. (2025). JoVE. Available at: [Link]

• NMR Techniques in Organic Chemistry: a quick guide. (n.d.). University of Cambridge. Available at: [Link]

• UV-Vis Spectroscopy: Absorbance of Carbonyls. (2016). Master Organic Chemistry. Available at: [Link]

• Crystal structure of butane-1,4-diyl bis(furan-2-carboxylate). (n.d.). National Institutes of Health. Available at: [Link]

• Ketone infrared spectra. (n.d.). Chemistry Pages. Available at: [Link]

• Asymmetric Hydrogenation of 1,4-Diketones: Facile Synthesis of Enantiopure 1,4-Diarylbutane-1,4-diols. (n.d.). ResearchGate. Available at: [Link]

• HPLC method for analysis of a new 1,4-dihydropyridine: application to pharmacokinetic study in rabbit. (n.d.). PubMed. Available at: [Link]

• Ultraviolet visible spectrographic analysis of diketone with graph and explanation. (2025). Course Hero. Available at: [Link]

• Fourier Transform Infrared Spectroscopy of Aldehydes and Ketones. (2018). ResearchGate. Available at: [Link]

• ¹³C NMR Spectroscopy. (n.d.). University of Calgary. Available at: [Link]

• Synthesis, Biological Activity, and X-Ray Crystal Structural Analysis of Diaryl Ether Inhibitors of Malarial Enoyl ACP Reductase. (2005). National Center for Biotechnology Information. Available at: [Link]

• UV-Vis Spectroscopy of Conjugated Alkenes. (2024). Pearson. Available at: [Link]

• Synthesis and Structure of Novel 1-Aryl-4,4,4-trichloro-1,3-butanediones. (n.d.). ResearchGate. Available at: [Link]

• Mass Spectrometry of Some Common Functional Groups. (2024). Chemistry LibreTexts. Available at: [Link]

• A SIMPLE GAS CHROMATOGRAPHY METHOD FOR THE QUANTITATIVE DETERMINATION OF RELATED IMPURITY (1,4-BUTANEDIOL) IN BUSULFAN DRUG. (2021). ResearchGate. Available at: [Link]

• HPLC Determination of 2,3-Butanedione (Diacetyl) Using 4-Nitro-o-phenylenediamine as the Derivatization Reagent. (n.d.). SIELC Technologies. Available at: [Link]

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Application Notes and Protocols: The Use of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in Fluorescence Quenching Studies

Introduction: Harnessing Electron-Deficient Moieties for Probing Molecular Interactions

Fluorescence quenching is a powerful analytical technique that leverages the distance-dependent and environment-sensitive nature of fluorescence emission to study a myriad of molecular interactions. This process, which involves a decrease in the fluorescence intensity of a fluorophore, can be induced by a variety of molecular interactions with a "quencher" molecule. These interactions, which include processes like excited-state reactions, energy transfer, and complex formation, provide invaluable insights into the dynamics and proximity of molecules in a system.[1]

Nitroaromatic compounds are a well-established class of fluorescence quenchers, primarily owing to the strong electron-withdrawing nature of the nitro (–NO₂) group.[2] This feature renders the aromatic system electron-deficient, facilitating processes such as photoinduced electron transfer (PET) from an excited fluorophore to the nitroaromatic compound.[3][4] This non-radiative decay pathway effectively "turns off" the fluorescence, and the efficiency of this process is highly dependent on the proximity and interaction between the fluorophore and the quencher.

This application note details the use of 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a representative nitroaromatic quencher for fluorescence quenching studies. Its symmetric structure, featuring two electron-deficient nitrophenyl groups, makes it a potent candidate for quenching the fluorescence of various fluorophores through mechanisms that will be explored herein. We will provide a detailed overview of the underlying principles, step-by-step experimental protocols, and data analysis methodologies for researchers, scientists, and drug development professionals.

Physicochemical Properties of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

A thorough understanding of the quencher's properties is essential for designing and interpreting fluorescence quenching experiments.

Property	Value	Source
Chemical Formula	C₁₆H₁₂N₂O₆
Molecular Weight	328.28 g/mol
Appearance	Solid (Assumed)
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and acetonitrile. Aqueous solubility is likely to be low.	General chemical principles
CAS Number	108791-66-8

The Theoretical Framework: Static vs. Dynamic Quenching

Fluorescence quenching can broadly be categorized into two primary mechanisms: dynamic (collisional) and static quenching. Distinguishing between these is critical as they provide different insights into the molecular interactions at play.

• Dynamic Quenching: This mechanism occurs when the excited fluorophore collides with the quencher molecule.[1] This interaction provides a non-radiative pathway for the fluorophore to return to its ground state, thus decreasing fluorescence intensity. Key characteristics of dynamic quenching include:

  • A decrease in the fluorescence lifetime of the fluorophore.

  • The quenching efficiency increases with temperature, as higher temperatures lead to increased diffusion and more frequent collisions.

  • The absorption spectrum of the fluorophore remains unchanged.

• Static Quenching: In contrast, static quenching involves the formation of a non-fluorescent ground-state complex between the fluorophore and the quencher.[1] This complex is incapable of fluorescing upon excitation. The key features of static quenching are:

  • The fluorescence lifetime of the uncomplexed fluorophore remains unchanged.

  • The quenching efficiency typically decreases with increasing temperature, as the stability of the ground-state complex is reduced.

  • The absorption spectrum of the fluorophore may change due to the formation of the complex.

The Stern-Volmer equation is the cornerstone of analyzing quenching data:

I₀ / I = 1 + Ksv[Q] = 1 + kₒτ₀[Q]

Where:

• I₀ is the fluorescence intensity without the quencher.

• I is the fluorescence intensity with the quencher.

• Ksv is the Stern-Volmer quenching constant.

• kₒ is the bimolecular quenching rate constant.

• τ₀ is the fluorescence lifetime of the fluorophore in the absence of the quencher.

• [Q] is the concentration of the quencher.

A linear plot of I₀/I versus [Q] is indicative of a single quenching mechanism, either purely dynamic or purely static.[5]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a general procedure for conducting a fluorescence quenching experiment using a standard fluorophore (e.g., a fluorescently labeled peptide or protein) and 1,4-Bis(4-nitrophenyl)butane-1,4-dione as the quencher.

Materials and Reagents:

• Fluorophore of interest (e.g., a tryptophan-containing peptide, a fluorescently-labeled protein, or a quantum dot).

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione (quencher).

• High-purity solvent or buffer system (ensure it does not interfere with the fluorescence measurements and that both the fluorophore and quencher are soluble).

• Spectrofluorometer with temperature control.

• High-precision micropipettes.

• Quartz cuvettes (1 cm path length).

Experimental Workflow:

Caption: Experimental workflow for fluorescence quenching studies.

Detailed Steps:

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of the fluorophore in the chosen buffer or solvent. The final concentration in the cuvette should yield a fluorescence intensity within the linear range of the spectrofluorometer (typically an absorbance of < 0.1 at the excitation wavelength to avoid inner filter effects).

  • Prepare a concentrated stock solution of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in the same buffer or solvent. Due to its likely low aqueous solubility, a co-solvent like DMSO may be necessary. Ensure the final concentration of the co-solvent is low and consistent across all samples to minimize its effect on the fluorescence.

• Preparation of Experimental Samples:

  • In a series of cuvettes, add a fixed volume of the fluorophore stock solution.

  • Add increasing volumes of the 1,4-Bis(4-nitrophenyl)butane-1,4-dione stock solution to each cuvette.

  • Bring the final volume of each sample to be identical with the buffer or solvent.

  • Prepare a "blank" sample containing only the buffer or solvent and a "control" sample (for I₀) containing only the fluorophore and buffer/solvent.

• Fluorescence Measurements:

  • Set the excitation and emission wavelengths on the spectrofluorometer appropriate for the fluorophore.

  • Equilibrate the samples to the desired temperature.

  • Record the fluorescence spectrum of each sample, ensuring to subtract the blank reading. The integrated fluorescence intensity or the intensity at the emission maximum is used for analysis.

• Temperature and Lifetime Studies (for mechanism determination):

  • To distinguish between static and dynamic quenching, repeat the measurements at several different temperatures (e.g., 298 K, 308 K, 318 K).

  • If available, perform time-resolved fluorescence measurements to determine the fluorescence lifetime of the fluorophore in the presence and absence of the quencher.

Data Analysis and Interpretation

The primary tool for analyzing quenching data is the Stern-Volmer plot.

• Construct the Stern-Volmer Plot: Calculate I₀/I for each quencher concentration and plot this value against [Q].

• Analyze the Plot:

  • Linear Plot: A linear relationship suggests that either static or dynamic quenching is the predominant mechanism. The slope of this line is the Stern-Volmer constant, Ksv.

  • Upward Curvature: A positive deviation from linearity often indicates a combination of static and dynamic quenching.

  • Downward Curvature: This can occur if only a fraction of the fluorophore population is accessible to the quencher.

The following diagram illustrates the decision-making process for determining the quenching mechanism:

Caption: Decision tree for elucidating quenching mechanisms.

Example Data Presentation:

The results of a hypothetical quenching experiment of a fluorophore with 1,4-Bis(4-nitrophenyl)butane-1,4-dione are presented below.

[Quencher] (µM)	Fluorescence Intensity (a.u.)	I₀/I
0	985.4	1.00
10	758.0	1.30
20	615.9	1.60
30	518.6	1.90
40	447.9	2.20
50	394.2	2.50

Plotting I₀/I versus [Quencher] would yield a straight line with a slope equal to Ksv.

Troubleshooting Common Issues

• Poor Solubility: If 1,4-Bis(4-nitrophenyl)butane-1,4-dione precipitates, consider using a minimal amount of a co-solvent like DMSO or DMF. Always maintain the same co-solvent concentration across all samples, including the control.

• Inner Filter Effects: If the quencher absorbs light at the excitation or emission wavelength of the fluorophore, it can lead to an artificial decrease in fluorescence intensity. Always measure the absorption spectrum of the quencher at the highest concentration used to check for this.

• Non-Linearity in Stern-Volmer Plot: If unexpected non-linearity occurs, consider possibilities such as multiple fluorophore populations with different accessibilities to the quencher, or a combination of quenching mechanisms.

Conclusion

1,4-Bis(4-nitrophenyl)butane-1,4-dione, as a representative nitroaromatic compound, serves as an effective quencher for fluorescence studies. Its electron-deficient nature facilitates quenching through mechanisms like photoinduced electron transfer. By carefully designing experiments and analyzing the data using the Stern-Volmer relationship, researchers can gain valuable information about molecular interactions, binding affinities, and the accessibility of fluorescent probes in various biological and chemical systems. The protocols and analytical frameworks presented here provide a robust foundation for utilizing this and similar nitroaromatic compounds in advanced fluorescence quenching applications.

References

• Airinei, A., Tigoiu, R. I., Rusu, E., & Dorohoi, D. O. (2011). Fluorescence quenching of anthracene by nitroaromatic compounds. Digest Journal of Nanomaterials and Biostructures, 6(3), 1265-1272. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. Wiley-VCH. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• Edinburgh Instruments. (2024). Fluorescence Quenching & the Stern-Volmer Plot. [Link]

• Gao, D., Zhang, A., & Wang, J. (2020). A fundamental study on the fluorescence-quenching effect of nitro groups in tetraphenylethene AIE dyes with electron-withdrawing groups. Dyes and Pigments, 173, 107931. [Link]

• de la Cadena, A., et al. (2022). Revisiting the non-fluorescence of nitroaromatics: presumption versus reality. Chemical Society Reviews, 51(3), 854-882. [Link]

• Munkhbat, O., et al. (2023). Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite. Polymers, 15(4), 882. [Link]

• PubChem. (n.d.). 1,4-Bis(4-nitrophenyl)butane-1,4-dione. National Center for Biotechnology Information. [Link]

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• 5. edinst.com [edinst.com]

Application Notes and Protocols for the Electrochemical Characterization of Nitroaromatic Diones

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Dual Functionality and Electrochemical Significance of Nitroaromatic Diones

Nitroaromatic diones represent a fascinating and important class of organic molecules that possess a unique combination of functional groups, rendering them highly significant in diverse scientific fields, from medicinal chemistry to environmental science. The presence of both a nitro group—a potent electron-withdrawing moiety—and a dione functionality—a readily reducible system—confers complex and intriguing electrochemical properties upon these molecules. Understanding these properties is paramount for elucidating their mechanism of action in biological systems, assessing their environmental fate, and harnessing their potential in various technological applications.

In drug development, the nitroaromatic scaffold is a well-established pharmacophore found in a range of antibacterial, antiprotozoal, and anticancer agents.[1][2][3] The biological activity of these compounds is often intrinsically linked to the bioreduction of the nitro group, which can lead to the formation of reactive radical species that induce cellular damage in target organisms.[1][4] The dione moiety, on the other hand, can participate in redox cycling and contribute to the generation of oxidative stress. The interplay between these two functional groups dictates the overall therapeutic efficacy and toxicological profile of the molecule.

From an environmental perspective, nitroaromatic compounds are recognized as priority pollutants due to their widespread industrial use and their potential toxicity, carcinogenicity, and mutagenicity.[5][6] The electrochemical reduction of these contaminants is a key step in their environmental degradation pathways. Therefore, studying their electrochemical behavior provides crucial insights into their persistence, transformation, and potential for bioremediation.

These application notes provide a comprehensive guide to understanding and characterizing the electrochemical properties of nitroaromatic diones. We will delve into the fundamental principles governing their redox behavior and present detailed, field-proven protocols for their analysis using common electrochemical techniques. The aim is to equip researchers with the knowledge and practical tools to confidently investigate this important class of molecules.

Fundamental Principles of Nitroaromatic Dione Electrochemistry

The electrochemical behavior of nitroaromatic diones is primarily dictated by the reduction of the nitro group and the dione system. These reduction processes are typically multi-step and highly dependent on the experimental conditions, particularly the pH of the medium.

The Stepwise Reduction of the Nitro Group

The electrochemical reduction of an aromatic nitro group (Ar-NO₂) is a complex process that can involve the transfer of up to six electrons to ultimately form the corresponding amine (Ar-NH₂). The reduction pathway is highly pH-dependent and proceeds through several intermediates, including the nitroso (Ar-NO) and hydroxylamine (Ar-NHOH) species.

In aprotic media, the reduction often occurs in two distinct one-electron steps. The first, reversible step forms a stable radical anion (Ar-NO₂⁻•). The second, irreversible step leads to further reduction products.

In protic media, such as aqueous solutions, the reduction is more complex and typically involves a multi-electron, multi-proton process. A common pathway is the irreversible four-electron, four-proton reduction of the nitro group to the corresponding hydroxylamine.[7] This hydroxylamine can then be further reduced to the amine in a subsequent two-electron, two-proton step at more negative potentials. The hydroxylamine can also be oxidized back to the nitroso derivative, which can then be reduced, forming a quasi-reversible couple in cyclic voltammetry.[7]

The overall reduction can be summarized as follows:

• Nitro to Nitroso (2e⁻, 2H⁺): Ar-NO₂ + 2e⁻ + 2H⁺ → Ar-NO + H₂O

• Nitroso to Hydroxylamine (2e⁻, 2H⁺): Ar-NO + 2e⁻ + 2H⁺ → Ar-NHOH

• Hydroxylamine to Amine (2e⁻, 2H⁺): Ar-NHOH + 2e⁻ + 2H⁺ → Ar-NH₂ + H₂O

The following diagram illustrates the general electrochemical reduction pathway of a nitroaromatic compound in a protic medium.

Caption: Generalized electrochemical reduction pathway of a nitroaromatic group.

The Reversible Reduction of the Dione Moiety

The dione functionality, typically a quinone or a related structure, undergoes a more straightforward electrochemical reduction. In many cases, this is a reversible two-electron, two-proton process to form the corresponding hydroquinone. This reversible nature is a key characteristic and is often used in applications such as redox flow batteries.[8]

The redox potential of the dione is influenced by the electronic nature of the substituents on the aromatic ring. The presence of the electron-withdrawing nitro group will generally shift the reduction potential of the dione to more positive values, making it easier to reduce.

Key Electrochemical Techniques and Data Interpretation

Cyclic Voltammetry (CV) is the most powerful and commonly used technique for studying the redox behavior of nitroaromatic diones.[7][9] It provides valuable information about the reduction and oxidation potentials, the number of electrons transferred, the reversibility of the reactions, and the stability of the generated intermediates.

Electrochemical Parameter	Information Gained from Cyclic Voltammetry
Peak Potential (Ep)	The potential at which the rate of the electrochemical reaction is at its maximum. Provides information on the thermodynamics of the redox process.
Peak Current (Ip)	Proportional to the concentration of the analyte and the square root of the scan rate for a diffusion-controlled process.
Peak Separation (ΔEp)	The difference between the anodic and cathodic peak potentials for a redox couple. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25°C.
Peak Current Ratio (Ipa/Ipc)	The ratio of the anodic to cathodic peak currents. A ratio of 1 is indicative of a reversible process where the product of the forward scan is stable.

By analyzing the cyclic voltammogram, one can elucidate the stepwise reduction of the nitro group and the reversible reduction of the dione. The presence of multiple cathodic peaks will indicate the stepwise reduction of the different functional groups. The reversibility of each step can be assessed by the presence of a corresponding anodic peak on the reverse scan.

The following diagram illustrates a typical experimental workflow for the electrochemical analysis of a nitroaromatic dione.

Caption: Experimental workflow for electrochemical analysis.

Detailed Experimental Protocols

The following protocols provide a starting point for the electrochemical characterization of nitroaromatic diones. It is crucial to optimize the experimental conditions for each specific compound and research question.

Protocol 1: Cyclic Voltammetry (CV) for General Characterization

Objective: To obtain a general electrochemical profile of a nitroaromatic dione, including its reduction potentials and the reversibility of the redox processes.

Materials:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Ag/AgCl (in a suitable electrolyte) or a non-aqueous reference electrode (e.g., Ag/Ag⁺)

• Counter Electrode: Platinum wire or graphite rod

• Nitroaromatic dione sample

• Supporting Electrolyte: e.g., 0.1 M Tetrabutylammonium perchlorate (TBAP) in anhydrous acetonitrile (ACN) for aprotic studies, or a suitable buffer solution (e.g., phosphate-buffered saline, PBS) for aqueous studies.

• High-purity inert gas (Nitrogen or Argon) for deoxygenation

• Polishing materials (alumina slurry or diamond paste)

Procedure:

• Electrode Preparation:

  • Polish the glassy carbon working electrode to a mirror finish using alumina slurry or diamond paste on a polishing pad.

  • Rinse the electrode thoroughly with deionized water and the solvent to be used in the experiment.

  • Sonicate the electrode in the solvent for a few minutes to remove any residual polishing material.

  • Dry the electrode completely.

• Solution Preparation:

  • Prepare a stock solution of the nitroaromatic dione in the chosen solvent.

  • Prepare the supporting electrolyte solution (e.g., 0.1 M TBAP in ACN).

  • Prepare the final sample solution by adding a known volume of the stock solution to the supporting electrolyte to achieve the desired concentration (typically 1-5 mM).

• Deoxygenation:

  • Transfer the sample solution to the electrochemical cell.

  • Purge the solution with a gentle stream of high-purity nitrogen or argon for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.

  • Maintain an inert gas blanket over the solution throughout the experiment.

• Cell Assembly:

  • Carefully assemble the three-electrode cell, ensuring that the electrodes are properly immersed in the solution and that the reference electrode tip is close to the working electrode surface.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the initial and final potentials to a range that encompasses the expected reduction events of the nitro and dione groups. A wide initial scan is recommended to identify all redox processes.

  • Set the scan rate (e.g., 100 mV/s).

  • Run the cyclic voltammogram and record the data.

  • Perform scans at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s) to investigate the nature of the electrochemical processes (diffusion-controlled vs. adsorption-controlled).

Data Analysis and Interpretation:

• Identify the cathodic (reduction) and anodic (oxidation) peaks in the voltammogram.

• Determine the peak potentials (Ep) and peak currents (Ip) for each redox event.

• For any observed redox couples, calculate the peak separation (ΔEp) and the peak current ratio (Ipa/Ipc) to assess reversibility.

• Plot Ip vs. the square root of the scan rate (ν¹/²) to determine if the process is diffusion-controlled (linear relationship).

Protocol 2: pH-Dependent Cyclic Voltammetry

Objective: To investigate the role of protons in the electrochemical reduction mechanism of a nitroaromatic dione.

Materials:

• Same as Protocol 1, with the addition of a series of buffer solutions of varying pH (e.g., Britton-Robinson or phosphate buffers).

Procedure:

• Follow steps 1 and 2 from Protocol 1, preparing the sample solution in the first buffer of the pH series.

• Perform cyclic voltammetry as described in Protocol 1.

• Repeat the measurement for each buffer solution in the pH series, ensuring to thoroughly clean the electrodes and cell between each measurement.

Data Analysis and Interpretation:

• Plot the peak potential (Ep) of each reduction peak as a function of pH.

• A linear relationship between Ep and pH indicates that protons are involved in the electrode reaction. The slope of this line can provide information about the number of protons and electrons involved in the rate-determining step.

Concluding Remarks

The electrochemical properties of nitroaromatic diones are rich and complex, offering a wealth of information about their intrinsic reactivity. By employing the techniques and protocols outlined in these application notes, researchers can gain a deeper understanding of the redox behavior of these molecules. This knowledge is critical for the rational design of new drugs with improved efficacy and reduced toxicity, as well as for developing effective strategies for the environmental monitoring and remediation of nitroaromatic pollutants. The careful and systematic application of electrochemical methods will undoubtedly continue to play a pivotal role in advancing our understanding of this important class of compounds.

References

• Typical cyclic voltammogram of nitroaromatic compounds in different media - ResearchGate. Available from: [Link]

• Redox potentials of various nitroaromatic compounds. (A) Cyclic... - ResearchGate. Available from: [Link]

• Cyclic voltammograms recorded for five nitro aromatic species. The... | Download Scientific Diagram - ResearchGate. Available from: [Link]

• Electroreduction of aromatic nitro compounds : case for comparison of information obtained by polarography and voltammetry | Semantic Scholar. Available from: [Link]

• (PDF) Tuning Electrochemical Properties of Nitroaromatic Cathodes by Function‐Oriented Design for Rechargeable Lithium‐Ion Batteries - ResearchGate. Available from: [Link]

• Experimental Protocols for Studying Organic Non-aqueous Redox Flow Batteries | ACS Energy Letters - ACS Publications. Available from: [Link]

• A new redox-denitration reaction of aromatic nitro compounds - RSC Publishing. Available from: [Link]

• Electrochemical Oxidation of 1,2-Dihydropyridazine-3,6-dione in the Presence of Arylsulfinic Acids: A Green Method for the Synthesis of New Sulfonamides - ResearchGate. Available from: [Link]

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Application Notes and Protocols for the Exploration of 1,4-Bis(4-nitrophenyl)butane-1,4-dione as a Novel Linker in Metal-Organic Frameworks

Introduction: The Potential of a Bifunctional Linker

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, catalysis, and drug delivery.[1][2] The modular nature of MOFs, arising from the combination of inorganic nodes and organic linkers, allows for precise tuning of their chemical and physical properties.[3] The choice of the organic linker is paramount in dictating the resultant framework's topology, porosity, and functionality.[4]

This document outlines the prospective use of 1,4-bis(4-nitrophenyl)butane-1,4-dione as a novel linker for the synthesis of functional MOFs. This linker is of particular interest due to its unique combination of features:

• Flexible Butane Backbone: The aliphatic butane chain imparts flexibility to the linker, which can lead to the formation of dynamic frameworks with interesting guest-responsive properties.[1]

• Nitro Functional Groups: The terminal nitro groups are strong electron-withdrawing groups that can enhance the Lewis acidity of the MOF, making it a promising candidate for catalytic applications.[2] Furthermore, these groups can serve as sites for post-synthetic modification or specific interactions with guest molecules.[5][6]

• Diketone Moiety: The ketone functionalities can act as coordination sites or be subject to post-synthetic modifications, offering additional handles for functionalization.

While the use of this specific linker in MOF synthesis is not yet established in the literature, its structural motifs suggest significant potential. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to explore the synthesis, characterization, and application of MOFs derived from 1,4-bis(4-nitrophenyl)butane-1,4-dione, with a particular focus on drug delivery.

Part 1: Synthesis of a Hypothetical MOF (G-MOF-N1)

The following is a proposed protocol for the solvothermal synthesis of a zinc-based MOF using 1,4-bis(4-nitrophenyl)butane-1,4-dione as the organic linker. Zinc is chosen as the metal node due to its versatile coordination chemistry and the prevalence of zinc-based MOFs.

Rationale for Synthetic Approach

A solvothermal method is proposed as it is a widely used technique for the synthesis of crystalline MOFs.[3] The elevated temperature and pressure facilitate the dissolution of precursors and promote the formation of a thermodynamically stable framework. N,N-Dimethylformamide (DMF) is selected as the solvent due to its high boiling point and its ability to solubilize a wide range of organic linkers and metal salts.

Experimental Protocol: Solvothermal Synthesis of G-MOF-N1

Materials:

• 1,4-bis(4-nitrophenyl)butane-1,4-dione (Linker)[7][8]

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (Metal Source)

• N,N-Dimethylformamide (DMF) (Solvent)

• Ethanol (for washing)

• Chloroform (for solvent exchange)

Equipment:

• 20 mL Scintillation vials or Teflon-lined autoclave

• Oven

• Centrifuge

• Vacuum oven

Procedure:

• In a 20 mL scintillation vial, dissolve 32.8 mg (0.1 mmol) of 1,4-bis(4-nitrophenyl)butane-1,4-dione in 10 mL of DMF.

• Add 29.7 mg (0.1 mmol) of zinc nitrate hexahydrate to the solution.

• Cap the vial tightly and sonicate for 10 minutes to ensure a homogeneous mixture.

• Place the vial in a preheated oven at 100 °C for 24 hours.

• After 24 hours, remove the vial from the oven and allow it to cool to room temperature.

• Collect the crystalline product by centrifugation at 8000 rpm for 10 minutes.

• Decant the supernatant and wash the product with fresh DMF (3 x 10 mL), followed by ethanol (3 x 10 mL). Centrifuge and decant between each wash.

• To activate the MOF, immerse the product in chloroform for 72 hours, replacing the chloroform every 24 hours. This step is crucial to remove residual DMF from the pores.

• Collect the activated product by centrifugation and dry under vacuum at 80 °C for 12 hours.

Synthesis Workflow Diagram

Caption: Solvothermal synthesis workflow for the hypothetical G-MOF-N1.

Part 2: Characterization of G-MOF-N1

Thorough characterization is essential to confirm the successful synthesis of the MOF and to understand its properties.

Characterization Techniques and Expected Results

Technique	Purpose	Expected Results
Powder X-ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the synthesized material.[9]	A unique diffraction pattern with sharp peaks, indicating a crystalline structure. The pattern should be compared to simulated patterns if single crystals can be obtained.
Fourier-Transform Infrared (FT-IR) Spectroscopy	To verify the presence of the linker's functional groups in the final MOF structure.	The spectrum should show characteristic peaks for the nitro group (around 1520 and 1340 cm⁻¹) and the ketone group (around 1680 cm⁻¹). A shift in the ketone peak may indicate coordination to the metal center.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and determine the temperature at which the framework decomposes.[9]	A weight loss step corresponding to the removal of guest/solvent molecules, followed by a plateau indicating the stable framework, and finally a sharp weight loss at higher temperatures corresponding to framework decomposition.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and porosity of the activated MOF.[9]	A Type I or Type IV nitrogen adsorption isotherm, from which the BET surface area and pore volume can be calculated, confirming the porous nature of the material.

Part 3: Application in Drug Delivery - A Protocol

The porous nature and potential for functional group interactions make MOFs attractive candidates for drug delivery systems.[1] The nitro groups on the proposed G-MOF-N1 could offer specific interactions with drug molecules.

Rationale for Drug Loading and Release Studies

Ibuprofen is selected as a model anti-inflammatory drug. The loading will be performed via a simple immersion method, and the release will be studied in a simulated body fluid (Phosphate Buffered Saline, PBS) to mimic physiological conditions.

Experimental Protocol: Ibuprofen Loading and In Vitro Release

Materials:

• Activated G-MOF-N1

• Ibuprofen

• Ethanol

• Phosphate Buffered Saline (PBS), pH 7.4

Equipment:

• UV-Vis Spectrophotometer

• Shaking incubator

• Centrifuge

Procedure: Drug Loading

• Prepare a 10 mg/mL solution of Ibuprofen in ethanol.

• Disperse 50 mg of activated G-MOF-N1 in 10 mL of the Ibuprofen solution.

• Stir the suspension at room temperature for 24 hours in a sealed container.

• Collect the Ibuprofen-loaded MOF (Ibu@G-MOF-N1) by centrifugation (8000 rpm, 10 min).

• Wash the product with ethanol (2 x 5 mL) to remove surface-adsorbed drug.

• Dry the Ibu@G-MOF-N1 under vacuum at 40 °C for 12 hours.

• To determine the loading amount, measure the concentration of Ibuprofen in the supernatant and washings using a UV-Vis spectrophotometer at a pre-determined λ_max (e.g., 222 nm).

Procedure: In Vitro Drug Release

• Disperse 10 mg of Ibu@G-MOF-N1 in 10 mL of PBS (pH 7.4) in a dialysis bag (if particles are too small) or a sealed vial.

• Place the sample in a shaking incubator at 37 °C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw 1 mL of the release medium and replace it with 1 mL of fresh PBS.

• Centrifuge the withdrawn sample to remove any MOF particles.

• Measure the concentration of Ibuprofen in the supernatant using a UV-Vis spectrophotometer.

• Calculate the cumulative release percentage over time.

Drug Delivery Experimental Workflow

Caption: Workflow for ibuprofen loading and in vitro release from G-MOF-N1.

Conclusion and Future Directions

The use of 1,4-bis(4-nitrophenyl)butane-1,4-dione as a linker in MOF synthesis represents an unexplored yet promising avenue of research. The protocols outlined in this document provide a foundational framework for the synthesis, characterization, and preliminary application of MOFs derived from this linker. The inherent flexibility and nitro-functionality of the linker may lead to novel materials with unique properties. Further research could explore different metal nodes, post-synthetic modification of the nitro groups, and applications in catalysis and gas separation.

References

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• Hernandez, D., & McManus, G. (n.d.). Designing flexible linkers for the synthesis of Metal-Organic Frameworks. FIU Digital Commons. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Welcome to the technical support center for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and significantly improve reaction yields. We will move beyond simple protocols to explain the underlying chemical principles, ensuring you can adapt and optimize the synthesis for your specific laboratory conditions.

The most intuitive route to this molecule is a direct Friedel-Crafts acylation of nitrobenzene with succinyl chloride. However, this approach is fundamentally flawed due to the strong deactivating nature of the nitro group, often leading to negligible yields. This guide will dissect this primary challenge and provide a robust, high-yield alternative pathway.

Frequently Asked Questions (FAQs)

Q1: Why is the yield of my direct Friedel-Crafts acylation of nitrobenzene with succinyl chloride extremely low or zero?

A: The primary reason for failure is the severe electronic deactivation of the aromatic ring by the nitro group (-NO₂). The Friedel-Crafts acylation is an electrophilic aromatic substitution (EAS) reaction.[1][2] The nitro group is a powerful electron-withdrawing group due to both inductive effects and resonance, which pulls electron density out of the benzene ring. This deactivation makes the ring much less nucleophilic and therefore highly unreactive towards the acylium ion electrophile generated in the reaction.[3][4][5] In fact, nitrobenzene is so deactivated that it is often used as a solvent for Friedel-Crafts reactions on other, more reactive substrates.[6]

Q2: What is the precise role of the aluminum chloride (AlCl₃) catalyst, and why must it be used in stoichiometric amounts or greater?

A: The AlCl₃ acts as a Lewis acid catalyst. Its primary role is to react with the acylating agent (succinyl chloride) to generate a highly reactive electrophile, the acylium ion ([R-C=O]⁺).[7] However, once the acylation product (the ketone) is formed, the Lewis basic oxygen atom of the carbonyl group coordinates strongly with the AlCl₃.[1][8] This forms a stable complex that deactivates the Lewis acid, effectively removing it from the catalytic cycle. Therefore, at least one equivalent of AlCl₃ is required for each carbonyl group introduced. For the synthesis of a diketone like the target molecule, you must use at least two equivalents of AlCl₃, with a slight excess often being beneficial to drive the reaction.[8]

Q3: Besides the deactivated ring, what are other critical parameters that can lead to failure in this synthesis?

A: Three parameters are absolutely critical:

• Anhydrous Conditions: Aluminum chloride reacts vigorously and irreversibly with water to form aluminum hydroxide, destroying the catalyst.[8] All glassware must be thoroughly dried (flame- or oven-dried is recommended), and anhydrous reagents and solvents must be used.[9] The reaction should be run under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Reagent Purity: The purity of nitrobenzene, succinyl chloride, and particularly the AlCl₃ is crucial. Old or improperly stored AlCl₃ may be partially hydrolyzed and will have low activity.

• Temperature Control: Friedel-Crafts reactions can be exothermic. Poor temperature control can lead to the formation of undesirable side products and tars. A controlled addition of reagents at a low temperature (e.g., 0-5 °C) followed by a gradual warming to room temperature or gentle heating is often necessary.

Q4: Is there a more reliable and higher-yielding synthetic route to 1,4-Bis(4-nitrophenyl)butane-1,4-dione?

A: Yes. A far superior strategy is a two-step approach that avoids performing the challenging Friedel-Crafts reaction on a deactivated ring. The recommended pathway is:

• Step 1 (Acylation): Perform a Friedel-Crafts acylation on a non-deactivated aromatic ring, such as benzene, with succinyl chloride to synthesize the intermediate, 1,4-diphenylbutane-1,4-dione. This reaction proceeds with a much higher yield.

• Step 2 (Nitration): Subject the 1,4-diphenylbutane-1,4-dione intermediate to a dinitration reaction using standard nitrating conditions (e.g., a mixture of concentrated nitric and sulfuric acids).[10] The ketone groups are meta-directing deactivators, but they are not as strongly deactivating as a nitro group, allowing the nitration to proceed effectively at the para positions of the terminal phenyl rings.

Troubleshooting Guide: Direct Acylation of Nitrobenzene

Even though this route is not recommended, some users may attempt it. This guide addresses the likely outcomes.

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction or <5% Conversion	Extreme Ring Deactivation: The nitro group makes the ring too "electron-poor" to attack the electrophile.[3][11]	Switch to the recommended two-step Acylation-then-Nitration protocol. Attempts to force this reaction with higher temperatures or stronger catalysts are unlikely to succeed and will promote decomposition.
Inactive Catalyst: The AlCl₃ has been compromised by moisture.	Ensure all glassware is rigorously flame-dried under an inert atmosphere.[9] Use a fresh, unopened container of anhydrous AlCl₃.
Formation of Black Tar / Polymer	Excessive Heat: The reaction temperature was too high, leading to polymerization and decomposition of reagents and products.	Maintain strict temperature control. Add the AlCl₃ portion-wise to the nitrobenzene/succinyl chloride mixture at 0-5 °C. Allow the reaction to proceed at a controlled temperature (e.g., room temperature) only after addition is complete.
Impure Reagents: Contaminants in the starting materials can initiate polymerization.	Use high-purity, anhydrous reagents and solvents.
Difficult Product Isolation	Complex with AlCl₃: The product forms a stable, often insoluble complex with the aluminum chloride catalyst.[1][8]	During workup, the reaction mixture must be quenched by slowly pouring it onto a mixture of crushed ice and concentrated HCl. This hydrolyzes the aluminum salts and breaks the product-catalyst complex. Be aware this is a highly exothermic and vigorous process.
Emulsion during Workup: Aluminum salts can form persistent emulsions between the aqueous and organic layers during extraction.[9]	Add more acid or brine to the separatory funnel to help break the emulsion. Gentle heating of the quenched mixture before extraction can also help break up the aluminum salts.[9]

Visualizing the Synthetic Challenges and Solutions

Caption: The challenge of the direct Friedel-Crafts acylation route.

Caption: The recommended high-yield two-step synthetic workflow.

Recommended High-Yield Protocol: Acylation-then-Nitration

This two-step protocol is robust and provides a significantly higher overall yield of the final product.

Part 1: Synthesis of 1,4-Diphenylbutane-1,4-dione

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler (to maintain an inert atmosphere).

• Reagent Loading: Under a nitrogen or argon atmosphere, charge the flask with anhydrous aluminum chloride (AlCl₃, 2.2 eq). Add a suitable anhydrous solvent, such as dichloromethane (DCM). Cool the suspension to 0 °C in an ice bath.

• Addition: In the dropping funnel, prepare a solution of succinyl chloride (1.0 eq) and benzene (2.5 eq) in anhydrous DCM. Add this solution dropwise to the stirred AlCl₃ suspension over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours. The reaction progress can be monitored by TLC.

• Workup: Cool the reaction mixture back to 0 °C. Cautiously and slowly pour the mixture onto a vigorously stirred slurry of crushed ice and concentrated hydrochloric acid (approx. 5:1 ice:acid by volume).

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude solid can be purified by recrystallization from ethanol or a similar solvent to yield 1,4-diphenylbutane-1,4-dione as a white crystalline solid.

Part 2: Dinitration of 1,4-Diphenylbutane-1,4-dione

• Setup: In a flask equipped with a magnetic stirrer and placed in an ice-salt bath, carefully add concentrated sulfuric acid.

• Substrate Addition: Cool the sulfuric acid to 0 °C. Slowly add the 1,4-diphenylbutane-1,4-dione (1.0 eq) from Part 1 in small portions, ensuring it dissolves completely while maintaining a low temperature.

• Nitrating Mixture: Separately, prepare a nitrating mixture by cautiously adding concentrated nitric acid (2.1 eq) to concentrated sulfuric acid at a low temperature.

• Addition: Add the cold nitrating mixture dropwise to the solution of the diketone in sulfuric acid. The internal temperature must be strictly maintained below 10 °C throughout the addition.

• Reaction: After addition, stir the reaction mixture at 0-5 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Workup: Carefully pour the reaction mixture onto a large volume of crushed ice. A precipitate should form.

• Isolation & Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water until the washings are neutral to pH paper. Further wash with a small amount of cold ethanol. The crude product can be purified by recrystallization from a suitable solvent like acetic acid or ethanol to yield 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Caption: Troubleshooting decision tree for the direct synthesis method.

References

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Technical Support Center: Synthesis of Symmetric 1,4-Diaryl-1,4-Butanediones

Welcome to the technical support center for the synthesis of symmetric 1,4-diaryl-1,4-butanediones. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges encountered during the synthesis of these valuable compounds. My aim is to equip you with the expertise and practical insights needed to optimize your synthetic strategies, ensuring higher yields, purity, and overall success in your research endeavors.

Introduction to Synthetic Challenges

Symmetric 1,4-diaryl-1,4-butanediones are pivotal intermediates in the synthesis of a wide array of heterocyclic compounds, including biologically active furans and pyrroles, through reactions like the Paal-Knorr synthesis.[1][2][3] Despite their utility, their synthesis can be fraught with challenges, including low yields, the formation of side products, and purification difficulties. This guide will address the most common hurdles associated with three primary synthetic routes: Friedel-Crafts Acylation, the Stetter Reaction, and Oxidative Coupling of Enolates.

Troubleshooting Guide: Common Synthetic Methods

Friedel-Crafts Acylation with Succinyl Chloride

This classical approach involves the reaction of an aromatic compound with succinyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4][5][6] While direct, this method is often plagued by several issues.

Troubleshooting Workflow: Friedel-Crafts Acylation

Caption: Troubleshooting workflow for Friedel-Crafts acylation issues.

Frequently Asked Questions (FAQs): Friedel-Crafts Acylation

• Question: My reaction yields are consistently low. What are the likely causes?

  • Answer: Low yields in Friedel-Crafts acylation are often due to several factors. Firstly, the Lewis acid catalyst, typically AlCl₃, is extremely hygroscopic. Moisture will deactivate the catalyst, so it is crucial to use freshly opened or properly stored anhydrous AlCl₃ and to conduct the reaction under strictly anhydrous conditions. Secondly, the aromatic substrate itself might be deactivated. Friedel-Crafts reactions fail with strongly deactivated rings, such as nitrobenzene.[6][7] Lastly, the product, a diketone, can form a stable complex with the Lewis acid, requiring a stoichiometric amount of the catalyst and preventing it from participating in further catalytic cycles.[5][8]

• Question: I am observing a complex mixture of products. How can I improve the selectivity?

  • Answer: A complex product mixture can arise from polyacylation, although this is less common than in Friedel-Crafts alkylation because the acyl group is deactivating.[7][8] However, if the aromatic substrate is highly activated, di- or even tri-acylation can occur. To mitigate this, carefully control the stoichiometry of the reactants, using the aromatic compound in excess if feasible. Isomerization of the succinyl backbone is generally not an issue, but the regioselectivity of the acylation on substituted arenes can be a challenge. The acyl group will be directed by the existing substituents on the aromatic ring, so understanding their directing effects is key to predicting and controlling the outcome.

• Question: My product is difficult to isolate from the reaction mixture. What purification strategies do you recommend?

  • Answer: The primary challenge in purification is the removal of the aluminum salts formed during the aqueous workup. After quenching the reaction with ice and acid, the product may precipitate along with aluminum hydroxides. It is often beneficial to extract the product into an organic solvent. If the product is a solid, recrystallization is the most effective purification method. A mixed solvent system, such as ethanol/water or toluene/heptane, can be effective. Column chromatography can also be employed, but the polar nature of the diketone may lead to tailing on silica gel. Using a less polar solvent system and deactivating the silica gel with a small amount of triethylamine can sometimes improve separation.

The Stetter Reaction

The Stetter reaction is a powerful tool for the synthesis of 1,4-dicarbonyl compounds through the conjugate addition of an aldehyde to a Michael acceptor, catalyzed by an N-heterocyclic carbene (NHC) or cyanide.[9][10] While versatile, this reaction has its own set of challenges.

Troubleshooting Workflow: The Stetter Reaction

Caption: Troubleshooting workflow for common issues in the Stetter reaction.

Frequently Asked Questions (FAQs): The Stetter Reaction

• Question: My Stetter reaction is giving a very low yield. What should I check first?

  • Answer: The most critical component of a successful Stetter reaction is the active catalyst. N-heterocyclic carbenes are sensitive to air and moisture. Ensure your reaction is performed under an inert atmosphere (nitrogen or argon) and with anhydrous solvents. The base used to deprotonate the thiazolium or triazolium salt to form the NHC is also crucial; it must be strong enough to generate the carbene but not so strong that it promotes side reactions. The choice of Michael acceptor is also important; less reactive acceptors may require higher temperatures or longer reaction times.[9]

• Question: I am getting a significant amount of the benzoin condensation product instead of the desired 1,4-diketone. How can I favor the Stetter reaction?

  • Answer: The benzoin condensation is a competing reversible reaction in which the acyl anion equivalent adds to another molecule of the aldehyde.[10] The Stetter reaction, being a Michael addition, is generally irreversible and thermodynamically favored. To favor the Stetter product, you can try increasing the reaction time to allow the reversible benzoin reaction to revert to the starting materials, which can then proceed through the desired Stetter pathway.[10] Slow addition of the aldehyde to the reaction mixture containing the catalyst and the Michael acceptor can also minimize the concentration of the aldehyde, thus disfavoring the bimolecular benzoin condensation.

• Question: Can I use aliphatic aldehydes in the Stetter reaction for the synthesis of 1,4-diaryl-1,4-butanediones?

  • Answer: While the question specifies 1,4-diaryl butanediones, it's worth noting that using aliphatic aldehydes in the Stetter reaction can be challenging. They are more prone to aldol condensation side reactions, especially when cyanide is used as a catalyst.[9] Thiazolium salt-derived NHCs are generally more effective for aliphatic aldehydes.[9] For the synthesis of symmetric 1,4-diaryl-1,4-butanediones, an aromatic aldehyde is reacted with an α,β-unsaturated aryl ketone.

Oxidative Coupling of Ketone Enolates

This method involves the generation of an enolate from an aryl ketone, followed by an oxidative homocoupling to form the 1,4-diketone.[11][12][13] This approach is elegant but sensitive to reaction conditions.

Troubleshooting Workflow: Oxidative Coupling of Enolates

Caption: Troubleshooting workflow for oxidative coupling of ketone enolates.

Frequently Asked Questions (FAQs): Oxidative Coupling of Enolates

• Question: My oxidative coupling reaction is not proceeding. What could be the issue?

  • Answer: The success of this reaction hinges on two key steps: efficient enolate formation and effective oxidation. Firstly, ensure that you are using a strong enough base to completely deprotonate the ketone. Lithium diisopropylamide (LDA) is a common choice. Incomplete enolate formation will result in unreacted starting material. Secondly, the choice of oxidant is critical. Common oxidants include copper(II) salts (e.g., CuCl₂), iron(III) salts (e.g., FeCl₃), and iodine (I₂). The optimal oxidant can be substrate-dependent, so screening different oxidants may be necessary.

• Question: I am observing the formation of numerous byproducts. How can I improve the selectivity of the homocoupling?

  • Answer: Byproduct formation can be due to over-oxidation or other side reactions of the enolate. The enolate is a strong nucleophile and can react with other electrophiles present in the reaction mixture. To minimize side reactions, it is often best to generate the enolate at low temperatures (e.g., -78 °C) and then add the oxidant. Slow addition of the oxidant can also help to control the reaction and prevent over-oxidation. The choice of solvent is also important; using a non-enolizable solvent like THF is recommended.

• Question: How can I confirm that I have successfully formed the desired 1,4-diketone?

  • Answer: The product can be characterized by standard spectroscopic methods. In the ¹H NMR spectrum, you should see a characteristic singlet for the two equivalent methylene protons between the carbonyl groups, typically in the range of 3.0-3.5 ppm. The aromatic protons will appear in the aromatic region of the spectrum. In the ¹³C NMR spectrum, the carbonyl carbons will have a characteristic chemical shift around 200 ppm. Infrared (IR) spectroscopy will show a strong carbonyl stretch (C=O) around 1680 cm⁻¹. Mass spectrometry will confirm the molecular weight of the product.

Data Presentation: Comparison of Synthetic Methods

Feature	Friedel-Crafts Acylation	Stetter Reaction	Oxidative Coupling of Enolates
Starting Materials	Arene, Succinyl Chloride	Aromatic Aldehyde, α,β-Unsaturated Aryl Ketone	Aryl Ketone
Catalyst/Reagent	Lewis Acid (e.g., AlCl₃)	NHC or Cyanide	Strong Base (e.g., LDA), Oxidant (e.g., CuCl₂)
Common Issues	Catalyst deactivation, product complexation, low yields with deactivated arenes.	Benzoin side product, catalyst sensitivity.	Incomplete enolate formation, over-oxidation.
Advantages	Utilizes readily available starting materials.	High atom economy, milder conditions.	Direct C-C bond formation from a single precursor.
Disadvantages	Requires stoichiometric amounts of catalyst, harsh conditions.	Sensitive to air and moisture, potential for side reactions.	Requires strong bases and careful control of oxidation.

Experimental Protocols

Protocol 1: Synthesis of 1,4-diphenyl-1,4-butanedione via Friedel-Crafts Acylation

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (2.2 equivalents).

• Add dry benzene (solvent and reactant) to the flask and cool the mixture to 0-5 °C in an ice bath.

• Slowly add succinyl chloride (1.0 equivalent) to the stirred suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 3 hours.

• Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol.

Protocol 2: Synthesis of 1,4-diphenyl-1,4-butanedione via Stetter Reaction

• To a flame-dried Schlenk flask under an argon atmosphere, add 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride (0.1 equivalents) and an anhydrous base (e.g., DBU, 1.1 equivalents) in anhydrous THF.

• Stir the mixture at room temperature for 30 minutes to generate the N-heterocyclic carbene.

• Add benzaldehyde (1.0 equivalent) and phenyl vinyl ketone (1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient).

References

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Wikipedia. Stetter reaction. [Link]

• ResearchGate. (2023). The Regio- and Stereoselective Synthesis of 1,4-Diarylbut-1-en-3-ynes Having Aryl Groups at the Mutual Syn Positions. [Link]

• Biomedicine and Chemical Sciences. Recent Developments of Stetter Reaction: A Brief Review. [Link]

• Organic Chemistry Portal. Stetter Reaction. [Link]

• PubMed Central (PMC). (2013). Oxidative Coupling of Enolates, Enol Silanes and Enamines: Methods and Natural Product Synthesis. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• ResearchGate. A) ¹H NMR spectra of a) 1,4‐butanediol, b) TBB and c) P2. B) Single.... [Link]

• National Institutes of Health (NIH). Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study. [Link]

• MDPI. (2012). Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study. [Link]

• Journal of the American Chemical Society. Synthesis of 1,4-diketones by oxidative coupling of ketone enolates with copper(II) chloride. [Link]

• Wikipedia. Paal–Knorr synthesis. [Link]

• MDPI. (2018). Catalytic Asymmetric Synthesis of Both Enantiomers of 4‑Substituted 1,4-Dihydropyridines with the Use of Bifunctional Thiourea-Ammonium Salts Bearing Different Counterions. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Beilstein Journals. (2018). Cross-coupling of dissimilar ketone enolates via enolonium species to afford non-symmetrical 1,4-diketones. [Link]

• YouTube. (2019). Paal-Knorr synthesis of Furan: From 1,4-dicarbonyl compounds in presence of acid as catalyst. [Link]

• ACS Publications. Scope of the Asymmetric Intramolecular Stetter Reaction Catalyzed by Chiral Nucleophilic Triazolinylidene Carbenes. [Link]

• ResearchGate. Structure of Isolated 1,4-Butanediol: Combination of MP2 Calculations, NBO Analysis, and Matrix-Isolation Infrared Spectroscopy. [Link]

• ResearchGate. Oxidative cross‐coupling of enolates for combination of (a) amide–ester.... [Link]

• ResearchGate. Microwave‐Assisted Paal–Knorr Reaction – Three‐Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. [Link]

• sioc-journal.cn. Recent Advances in the Oxidative Coupling Reaction of Enol Derivatives. [Link]

• Organic Chemistry Portal. 1,4-Diketone synthesis by C-C coupling. [Link]

• PubMed Central (PMC). (2023). Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization. [Link]

• Chem-Station. (2015). Oxidative Coupling of Enolates. [Link]

• ACS Omega. (2023). Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization. [Link]

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minimizing byproducts in the Stetter reaction with nitrobenzaldehyde

Topic: Minimizing Byproducts in the Stetter Reaction with Nitrobenzaldehyde

Welcome to the technical support center for N-Heterocyclic Carbene (NHC) catalyzed reactions. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the Stetter reaction, specifically when using electron-deficient aromatic aldehydes like nitrobenzaldehyde. We will explore the root causes of common byproduct formation and provide actionable, field-proven strategies to optimize your reaction outcomes.

Troubleshooting Guide & Core Concepts

The Stetter reaction is a powerful C-C bond-forming reaction that couples an aldehyde with a Michael acceptor, creating valuable 1,4-dicarbonyl compounds.[1][2][3][4] This transformation relies on "umpolung" or reverse polarity catalysis, where an NHC catalyst converts the normally electrophilic aldehyde carbon into a nucleophilic acyl anion equivalent.[1][2][5]

However, the very nature of the NHC catalyst—a strong nucleophile and a base—can give rise to competing reaction pathways, especially with highly reactive substrates like nitrobenzaldehyde. The potent electron-withdrawing effect of the nitro group makes the aldehyde carbonyl exceptionally electrophilic, exacerbating the formation of undesirable byproducts.

This guide will address the most common issues in a question-and-answer format.

Q1: My reaction with 4-nitrobenzaldehyde is yielding significant amounts of 4-nitrobenzoic acid and 4-nitrobenzyl alcohol, with low recovery of my desired 1,4-dicarbonyl product. What is the cause?

A1: You are observing the classic signs of a competing Cannizzaro reaction.

The Cannizzaro reaction is a base-induced disproportionation of two molecules of a non-enolizable aldehyde (like nitrobenzaldehyde) to yield a carboxylic acid and a primary alcohol.[6][7] The NHC catalyst, or more commonly the external base (e.g., DBU, KHMDS) used to deprotonate the azolium salt precursor to form the NHC, is basic enough to initiate this pathway.[8] The high electrophilicity of the nitrobenzaldehyde carbonyl makes it particularly susceptible to this side reaction.

Causality: The NHC catalyst or the base attacks the aldehyde carbonyl. The resulting tetrahedral intermediate can then transfer a hydride to a second molecule of the aldehyde, leading to the oxidized (acid) and reduced (alcohol) products.[7][9] This pathway directly consumes your starting material, preventing it from entering the desired Stetter catalytic cycle.

Strategic Solutions to Suppress the Cannizzaro Reaction:

• Catalyst Selection is Critical: The pKa of the NHC catalyst is a key parameter. More basic carbenes are more likely to promote the Cannizzaro reaction.

  • Actionable Advice: Switch from highly basic imidazolium-derived NHCs to less basic triazolium-derived NHCs . Chiral triazolium salts developed by research groups like Rovis and Enders have proven highly effective in minimizing side reactions for challenging substrates.[5][10] These catalysts are sufficiently nucleophilic to initiate the Stetter pathway but less prone to acting as a Brønsted base.

• Control the Base: If you are generating the NHC in situ from an azolium salt, the choice and amount of external base are paramount.

  • Actionable Advice:

    • Use a non-nucleophilic, sterically hindered base like DBU or Hünig's base (DIPEA).

    • Employ the base stoichiometrically or in very slight excess (e.g., 1.05 eq) relative to the azolium salt. A large excess of base will significantly promote the Cannizzaro reaction.

    • Consider using pre-formed, isolated NHC catalysts to eliminate the need for an external base altogether.

• Lower the Reaction Temperature: The Cannizzaro reaction often has a higher activation energy than the desired Stetter pathway.

  • Actionable Advice: Running the reaction at a lower temperature (e.g., 0 °C or even -20 °C) can kinetically favor the Stetter reaction.[5] While this may slow down the reaction rate, it can dramatically improve the product-to-byproduct ratio.

Q2: My main byproduct is not from the Cannizzaro reaction. Instead, I'm isolating a significant amount of the benzoin adduct (a self-condensation product of two nitrobenzaldehyde molecules). How can I prevent this?

A2: You are facing a competing Benzoin condensation, where the key Breslow intermediate attacks another aldehyde molecule instead of your Michael acceptor.

After the NHC attacks the aldehyde, it forms the crucial Breslow intermediate .[1][8][10] This intermediate is the nucleophilic species that drives the Stetter reaction. However, it can also act as a nucleophile towards another highly electrophilic molecule of nitrobenzaldehyde. This leads to the formation of a 1,2-addition product, the benzoin adduct, which is a kinetic byproduct.[1][11][12]

Causality: The relative rates of the Breslow intermediate adding to the Michael acceptor (Stetter path) versus adding to another aldehyde (Benzoin path) determine the product distribution. Because nitrobenzaldehyde is so electrophilic, the Benzoin pathway can be kinetically competitive.[13]

Strategic Solutions to Suppress Benzoin Condensation:

• Control Substrate Concentration & Addition:

  • Actionable Advice: Use a slow-addition technique. Prepare a solution of your NHC catalyst (or precatalyst and base) and the Michael acceptor. Then, add the nitrobenzaldehyde solution slowly over several hours using a syringe pump. This keeps the instantaneous concentration of the free aldehyde low, minimizing the chance of the Breslow intermediate reacting with it.

• Increase Michael Acceptor Reactivity/Concentration:

  • Actionable Advice:

    • Use a slight excess (e.g., 1.2-1.5 equivalents) of the Michael acceptor to push the equilibrium towards the irreversible Stetter pathway.[1]

    • Ensure your Michael acceptor is sufficiently activated. Electron-withdrawing groups on the acceptor (e.g., ketones, esters, nitriles) are essential for the reaction to proceed efficiently.[2][4]

• Leverage Catalyst Sterics:

  • Actionable Advice: Employ an NHC catalyst with bulky N-aryl substituents (e.g., 2,6-diisopropylphenyl or mesityl groups). The steric hindrance around the catalytic center can disfavor the approach of a second bulky nitrobenzaldehyde molecule, thereby selectively promoting the addition to the less-hindered Michael acceptor.

Visualizing the Competing Pathways

To better understand the decision point in your reaction, consider the following mechanistic fork.

Caption: A step-by-step diagnostic tool for Stetter reaction issues.

Quantitative Comparison of Conditions

The choice of catalyst and solvent can have a dramatic impact on reaction efficiency. While a direct comparison for nitrobenzaldehyde across multiple studies is challenging to normalize, data from related systems with electron-deficient aldehydes illustrates key principles. For instance, in the asymmetric Stetter reaction of heterocyclic aldehydes with nitroalkenes, catalyst choice is paramount.

Catalyst Type	N-Aryl Substituent	Solvent	Typical Yield (%)	Typical Enantioselectivity (%)	Key Insight
Triazolium	Phenyl	THF	Low/Inactive	-	Standard catalysts are often ineffective for challenging substrates.
Triazolium	Pentafluorophenyl (C₆F₅)	Methanol	82%	74%	Electron-withdrawing groups on the catalyst can enhance reactivity and selectivity. [5]
Triazolium (Morpholinyl-based)	Pentafluorophenyl (C₆F₅)	Methanol	Lower	Lower	The backbone of the catalyst also plays a crucial role in its effectiveness. [5]

This table is a representative summary based on data for related challenging substrates as reported by Rovis and coworkers. [5]It highlights the importance of catalyst tuning.

Experimental Protocol: Recommended Starting Point

This protocol incorporates best practices to minimize byproducts when using 4-nitrobenzaldehyde.

Objective: To perform the Stetter reaction between 4-nitrobenzaldehyde and Chalcone.

Materials:

• Triazolium precatalyst (e.g., a Rovis-type catalyst with C₆F₅ N-aryl groups) (10 mol%)

• Hünig's Base (DIPEA) (10 mol%)

• 4-Nitrobenzaldehyde (1.0 eq)

• Chalcone (Michael Acceptor) (1.2 eq)

• Anhydrous, degassed Tetrahydrofuran (THF)

Procedure:

• Vessel Preparation: To a flame-dried, argon-purged round-bottom flask equipped with a magnetic stir bar, add the triazolium precatalyst (0.1 mmol, 10 mol%) and Chalcone (1.2 mmol, 1.2 eq).

• Solvent Addition: Add anhydrous, degassed THF (to make a final concentration of ~0.1 M with respect to the aldehyde). Stir the mixture to dissolve.

• Catalyst Activation: Add Hünig's Base (0.1 mmol, 10 mol%) to the flask. Stir for 15-20 minutes at room temperature to allow for the in situ generation of the N-heterocyclic carbene.

• Substrate Preparation: In a separate flame-dried vial, dissolve 4-nitrobenzaldehyde (1.0 mmol, 1.0 eq) in a minimum amount of anhydrous, degassed THF.

• Slow Addition: Draw the 4-nitrobenzaldehyde solution into a syringe and place it on a syringe pump. Set the pump to add the solution to the reaction flask over a period of 4 hours.

• Reaction Monitoring: Allow the reaction to stir at room temperature (or a pre-determined optimal temperature, e.g., 0°C). Monitor the reaction progress by TLC or LC-MS by taking small aliquots. Check for the consumption of the limiting reagent (4-nitrobenzaldehyde).

• Work-up: Once the reaction is complete, concentrate the mixture in vacuo. Purify the residue by flash column chromatography on silica gel to isolate the desired 1,4-dicarbonyl product.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS to confirm its identity and purity. Analyze crude reaction samples to estimate the ratio of product to byproducts.

Frequently Asked Questions (FAQs)

• Q: Can I use a protic solvent like methanol or ethanol?

  • A: It is generally discouraged for reactions prone to the Cannizzaro byproduct. Protic solvents can facilitate the proton transfers involved in the Cannizzaro mechanism. However, for certain catalyst systems, such as the fluorinated catalysts used by Rovis for nitroalkene acceptors, methanol was found to be optimal, indicating that this is a system-dependent parameter that may require screening. [5]For initial troubleshooting, a non-polar, aprotic solvent like THF or Dioxane is a safer starting point.

• Q: My reaction is clean but very slow. Can I heat it?

  • A: Heating can be a double-edged sword. While it will increase the rate of the Stetter reaction, it will likely accelerate the byproduct-forming pathways even more, especially the Cannizzaro reaction. A better strategy for a sluggish reaction is to first try increasing the catalyst loading (e.g., from 10 mol% to 20 mol%) before resorting to heat.

• Q: Does the position of the nitro group (ortho, meta, para) matter?

  • A: Yes. A para-nitro group exerts a strong, direct electron-withdrawing effect through resonance, making the aldehyde highly electrophilic. An ortho-nitro group will have a similar electronic effect but may also introduce steric hindrance that could influence the catalyst's approach. A meta-nitro group's effect is primarily inductive and generally weaker. You may find that para-nitrobenzaldehyde is the most challenging substrate for byproduct formation.

• Q: Are there any additives that can help?

  • A: Some NHC-catalyzed reactions benefit from additives like Lewis acids or co-catalysts, but this can also complicate the reaction profile. For the Stetter reaction, the most reliable approach is to focus on the core components: the choice of NHC catalyst, the base (if any), solvent, temperature, and addition rates. Simplifying the system is often the best way to troubleshoot.

References

• Stetter Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 21, 2026, from [Link]

• Stetter reaction - Wikipedia. (n.d.). Retrieved January 21, 2026, from [Link]

• Cannizzaro Reaction Mechanism . (2020). YouTube. Retrieved January 21, 2026, from [Link]

• Geissman, T. A. (2021). The Cannizzaro Reaction . Science Primary Literature. Retrieved January 21, 2026, from [Link]

• L'hermitte, F., et al. (2020). Bio-inspired NHC-organocatalyzed Stetter reaction in aqueous conditions . RSC Publishing. Retrieved January 21, 2026, from [Link]

• Shneine, J. K., et al. (2022). Recent Developments of Stetter Reaction: A Brief Review . Biomedicine and Chemical Sciences. Retrieved January 21, 2026, from [Link]

• Stetter and benzoin reactions . (2024). YouTube. Retrieved January 21, 2026, from [Link]

• Domingo, L. R., et al. (2017). Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study . MDPI. Retrieved January 21, 2026, from [Link]

• DiRocco, D. A., & Rovis, T. (2009). Catalytic Asymmetric Intermolecular Stetter Reaction of Heterocyclic Aldehydes with Nitroalkenes: Backbone Fluorination Improves Selectivity . PubMed Central (PMC) - NIH. Retrieved January 21, 2026, from [Link]

• Shneine, J. K., et al. (2022). Recent Developments of Stetter Reaction: A Brief Review . Biomedicine and Chemical Sciences. Retrieved January 21, 2026, from [Link]

• Singh, V. K., et al. (2018). Contributions from the Stetter Reaction to the Organic Chemistry . International Journal of Creative Research Thoughts (IJCRT). Retrieved January 21, 2026, from [Link]

• Yetra, S. R., et al. (2015). Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes . Chemical Reviews. Retrieved January 21, 2026, from [Link]

• Shneine, J. K., et al. (2022). Recent Developments of Stetter Reaction: A Brief Review . Biomedicine and Chemical Sciences. Retrieved January 21, 2026, from [Link]

• Yamaoka, Y., & Miyabe, H. (2024). NHC-Catalyzed Reaction of Aldehydes for C(sp2)–O Bond Formation . MDPI. Retrieved January 21, 2026, from [Link]

• Cohen, D. T., et al. (2014). On the mechanism of N-heterocyclic carbene-catalyzed reactions involving acyl azoliums . PubMed. Retrieved January 21, 2026, from [Link]

• Yetra, S. R., et al. (2015). Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes . PubMed Central (PMC). Retrieved January 21, 2026, from [Link]

• The possible mechanisms of the asymmetric reactions catalyzed by NHC . (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Cannizzaro Reaction . (2023). Chemistry LibreTexts. Retrieved January 21, 2026, from [Link]

• The possible competing mechanisms for NHC-catalyzed reactions between... . (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Viciu, M. S., et al. (2018). The Mechanism of N‐Heterocyclic Carbene Organocatalysis through a Magnifying Glass . PubMed Central (PMC). Retrieved January 21, 2026, from [Link]

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Technical Support Center: Optimizing Crystallization Conditions for Aromatic Diones

Welcome to the technical support center for the crystallization of aromatic diones. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting guides, and frequently asked questions (FAQs) to overcome common challenges in obtaining high-quality crystals of aromatic dione compounds. The unique structural features of aromatic diones, such as π-π stacking interactions and the potential for hydrogen bonding, present specific challenges and opportunities in crystallization that this guide will address.

Troubleshooting Guide: Common Crystallization Problems and Solutions

This section addresses the most frequent issues encountered during the crystallization of aromatic diones, providing potential causes and actionable solutions.

Issue 1: No Crystals Form, Only Clear Solution Remains

Potential Causes:

• High Solubility: The compound may be too soluble in the chosen solvent, preventing the solution from reaching the necessary supersaturation for nucleation.[1]

• Insufficient Supersaturation: The concentration of the dione in the solution is below the threshold required to initiate crystal formation.

• Inappropriate Solvent: The chosen solvent may not be suitable for inducing crystallization of the specific aromatic dione. The principle of "like dissolves like" is a good starting point, but the ideal solvent should dissolve the compound when hot but not when cold.[2]

Troubleshooting Protocol:

• Increase Concentration: If possible, carefully evaporate some of the solvent to increase the concentration of the aromatic dione. This can be done by leaving the vial partially open in a controlled environment.[3]

• Solvent Screening: Conduct a systematic solvent screening to identify a solvent or solvent system where the aromatic dione has moderate solubility at elevated temperatures and low solubility at room or lower temperatures.

• Anti-Solvent Addition (Solvent Layering):

  • Dissolve the aromatic dione in a "good" solvent where it is highly soluble.

  • Carefully layer a miscible "anti-solvent" (in which the compound is insoluble) on top of the solution.[1][3]

  • Crystallization will occur at the interface as the anti-solvent slowly diffuses into the solution.

• Slow Cooling: If using a cooling crystallization method, ensure the cooling rate is slow and controlled. Rapid cooling can inhibit nucleation.[4] Placing the crystallization vessel in an insulated container can help achieve a slower cooling rate.[4]

• Seeding: Introduce a seed crystal of the desired compound into the supersaturated solution to induce nucleation.[1][3]

Issue 2: Oiling Out - Formation of an Immiscible Liquid Phase

Potential Causes:

• High Supersaturation: The solution is too concentrated, causing the compound to precipitate as a liquid before it can form an ordered crystal lattice.

• Rapid Cooling: Cooling the solution too quickly can lead to the formation of an oil instead of crystals.[5]

• Inappropriate Solvent: The solvent may be too "good," leading to a high concentration of the solute at the point of nucleation.[1]

Troubleshooting Protocol:

• Reduce Supersaturation: Dilute the solution by adding more of the primary solvent before initiating crystallization.

• Slower Cooling Rate: Decrease the cooling rate to allow molecules more time to orient themselves into a crystal lattice. An oil bath with the heat turned off can provide a very slow cooling process.[3]

• Use a Less Effective Solvent: Switch to a solvent in which the aromatic dione is less soluble.

• Vapor Diffusion: This technique is excellent for compounds that tend to oil out. The slow introduction of an anti-solvent via the vapor phase can maintain a low level of supersaturation, favoring crystal growth over oiling.[1][3]

Issue 3: Formation of Small, Poor-Quality Crystals (Microcrystals or Needles)

Potential Causes:

• Rapid Nucleation: Too many nuclei form at once, leading to competition for the solute and resulting in a large number of small crystals.[6]

• High Supersaturation: Similar to oiling out, excessive supersaturation can lead to rapid precipitation and poor crystal quality.[1]

• Impurities: The presence of impurities can inhibit crystal growth and affect the final crystal habit.[2]

Troubleshooting Protocol:

• Optimize Supersaturation: Carefully control the concentration and cooling rate to achieve a state of moderate supersaturation.

• Reduce Evaporation Rate: In slow evaporation methods, reduce the surface area of the opening of the vial to slow down the rate of solvent evaporation.[3]

• Purify the Sample: Ensure the starting material is of the highest possible purity. Techniques like column chromatography or a preliminary recrystallization step can be beneficial.

• Solvent Choice: The choice of solvent can significantly influence crystal habit. Experiment with different solvents to find one that promotes the growth of larger, well-defined crystals.[7] Aromatic solvents like toluene can sometimes promote better packing through π-π interactions.[1]

Issue 4: Polymorphism - Obtaining Different Crystal Forms

Potential Causes:

• Solvent Effects: Different solvents can stabilize different crystal packing arrangements, leading to the formation of different polymorphs.[8][9]

• Temperature: The temperature of crystallization can influence which polymorphic form is thermodynamically or kinetically favored.

• Supersaturation Level: The degree of supersaturation can also play a role in determining the resulting polymorph.[9]

Troubleshooting Protocol:

• Consistent Solvent System: To obtain a specific polymorph consistently, use the same solvent system for every crystallization experiment.

• Controlled Temperature: Maintain a constant and controlled temperature throughout the crystallization process.

• Seeding: Use a seed crystal of the desired polymorph to direct the crystallization towards that specific form.

• Characterization: Thoroughly characterize the resulting crystals using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to identify the polymorphic form.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for crystallizing aromatic diones?

A1: There is no universal "best" solvent.[1] However, a good starting point is to consider solvents that have some structural similarity to the aromatic dione, keeping in mind the "like dissolves like" principle.[2] For aromatic diones, solvents such as toluene, ethyl acetate, and acetone are often good starting points.[1] It is crucial to perform a solvent screen to find a solvent where your compound is sparingly soluble at room temperature but readily soluble at higher temperatures.[5]

Q2: How can I effectively control the cooling rate for crystallization?

A2: To slow down the cooling rate, you can:

• Place your crystallization flask in a Dewar flask or an insulated container.

• Use an oil bath and allow it to cool to room temperature naturally after heating.[3]

• Place the crystallization setup in a refrigerator or cold room, which provides a more controlled and slower cooling environment than a freezer.[1]

Q3: What is the role of π-π stacking in the crystallization of aromatic diones?

A3: The aromatic rings in diones can lead to strong π-π stacking interactions, which can be a dominant force in the crystal packing. This can sometimes lead to the formation of needle-like or plate-like crystals.[1] The choice of solvent can influence these interactions. Aromatic solvents like toluene may participate in π-π stacking with the solute, potentially leading to different packing arrangements.[1]

Q4: Can impurities affect my crystallization?

A4: Yes, impurities can have a significant impact. They can act as nucleation sites, leading to the formation of many small crystals, or they can inhibit crystal growth by adsorbing onto the crystal surface, resulting in poor crystal quality.[2][10] It is always recommended to use the purest material possible for crystallization.

Q5: What is vapor diffusion, and when should I use it?

A5: Vapor diffusion is a technique where an anti-solvent is slowly introduced into a solution of your compound via the vapor phase. This is achieved by placing a small vial containing your dissolved compound inside a larger sealed container with a small amount of the volatile anti-solvent.[1][3] This method allows for a very slow and controlled change in solvent composition, which is ideal for growing high-quality crystals of sensitive compounds or those that tend to oil out.[1]

Experimental Protocols

Protocol 1: Slow Cooling Crystallization

• Dissolution: In a clean flask, dissolve the aromatic dione in the minimum amount of a suitable hot solvent to create a saturated solution.[11]

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To further slow the cooling, place the flask in an insulated container.[4]

• Further Cooling: Once at room temperature, if crystal growth is not sufficient, place the flask in a refrigerator or cold room.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry.[2]

Protocol 2: Vapor Diffusion Crystallization

• Preparation: Dissolve the aromatic dione in a small volume of a "good" solvent in a small, open vial.

• Setup: Place this small vial inside a larger, sealable jar or beaker that contains a layer of a volatile "anti-solvent" (in which the compound is insoluble).[1]

• Sealing: Seal the larger container tightly to allow the anti-solvent vapor to slowly diffuse into the solution of the compound.

• Incubation: Leave the setup undisturbed in a location with a stable temperature.

• Monitoring: Monitor for crystal growth over several days to weeks.

Visualizing Crystallization Workflows

Decision-Making Flowchart for Solvent Selection

Caption: A flowchart to guide the selection of an appropriate solvent system for crystallization.

Troubleshooting Workflow for No Crystal Formation

Caption: A step-by-step workflow for troubleshooting experiments where no crystals are obtained.

Data Summary Table

Parameter	Recommendation for Aromatic Diones	Rationale
Solvent Polarity	Mid-to-low polarity (e.g., Toluene, Ethyl Acetate, Acetone)	Matches the generally lower polarity of aromatic diones.
Cooling Rate	Slow (0.1-1 °C/hour)	Allows for proper molecular ordering and reduces the risk of oiling out or microcrystal formation.[4]
Supersaturation	Moderate	High supersaturation can lead to poor crystal quality, while low supersaturation may result in no nucleation.
Purity of Starting Material	>98%	Impurities can inhibit crystal growth and introduce defects.[2]

References

• 9 Ways to Crystallize Organic Compounds. (2024). wikiHow. [Link]

• Guide for crystallization. (n.d.). University of Geneva. [Link]

• Boyle, P. D. (2017). Getting crystals your crystallographer will treasure: a beginner's guide. Crystallography Reviews, 23(3), 185-197. [Link]

• Advice for Crystallization. (n.d.). University of Potsdam. [Link]

• Zhang, X., et al. (2018). Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging. ACS Central Science, 4(8), 1046-1053. [Link]

• Reddy, C. M., et al. (2006). Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. 8. Synthesis, Crystal Packing, and Thermochemistry of Piperazinediones Derived from 2-Amino-4,7-dialkoxyindan-2-carboxylic Acids. Crystal Growth & Design, 6(11), 2533-2540. [Link]

• Fábián, L., et al. (2004). Polymorphism in Solvate Crystals of Indantrione 1,2-Dioxime. Crystal Growth & Design, 4(5), 933-939. [Link]

• Chandramouli, N., et al. (2017). Optimizing side chains for crystal growth from water: a case study of aromatic amide foldamers. Chemical Science, 8(7), 5037-5044. [Link]

• Chandramouli, N., et al. (2017). Optimizing side chains for crystal growth from water: a case study of aromatic amide foldamers. PubMed. [Link]

• How to adjust the crystal quality? (2013). ResearchGate. [Link]

• Anwar, J., & Tarling, S. E. (1993). Crystallization of polymorphs: The effect of solvent. Journal of Physics D: Applied Physics, 26(8B), B90. [Link]

• Ali, H., et al. (2016). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 16(11), 6465-6474. [Link]

• Gesiorski, J., et al. (2018). Green and Rapid Hydrothermal Crystallization and Synthesis of Fully Conjugated Aromatic Compounds. Chemistry – An Asian Journal, 13(17), 2419-2423. [Link]

• Abdullah, N., et al. (2017). Effects of Solvents on Polymorphism and Shape of Mefenamic Acid Crystals. MATEC Web of Conferences, 87, 02008. [Link]

• What Problems Might Occur If Crystallization Occurs Too Rapidly? (2024). Achieve Chem. [Link]

• Organic Chemistry Lab: Recrystallization. (2007). YouTube. [Link]

• Common Challenges in Crystallization Processes. (2023). YouTube. [Link]

• Common Issues Faced in Crystallization and How to Solve Them. (2024). Zhanghua. [Link]

• Pop, N., et al. (2010). Investigation of the growth process of organic/inorganic doped aromatic derivates crystals. Journal of Optoelectronics and Advanced Materials, 12(3), 596-602. [Link]

• Wang, Y., et al. (2022). The Effect of Solvents on the Crystal Morphology of Pyriproxyfen. Molecules, 27(19), 6296. [Link]

• Crystallization Part 1 of 2. (2021). YouTube. [Link]

• Fouling Issues in Crystallizers – What, Why, and How to Solve Them. (2023). Altum Technologies. [Link]

• Warmuth, R., & Stalke, D. (2021). Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. Beilstein Journal of Organic Chemistry, 17, 1563-1569. [Link]

• Flow Crystallization | Solubility Control. (n.d.). Vapourtec. [Link]

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• 2. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 3. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
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• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Common Issues Faced in Crystallization and How to Solve Them | Zhanghua [filter-dryer.com]
• 11. scidart.com [scidart.com]

Technical Support Center: Troubleshooting Solubility of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Welcome to the technical support center for 1,4-Bis(4-nitrophenyl)butane-1,4-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility issues encountered during experimentation. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to overcome challenges in your research.

Understanding the Molecule: Why is Solubility a Challenge?

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a solid compound with a relatively high melting point of 198-200°C, suggesting strong intermolecular forces that can make it challenging to dissolve[1]. Its structure contains two polar nitrophenyl groups and a central butane-1,4-dione backbone[2][3][4]. While the carbonyl groups of the dione and the nitro groups can participate in polar interactions, the overall large, rigid, and aromatic structure contributes to low solubility in aqueous solutions.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues.

Q1: My 1,4-Bis(4-nitrophenyl)butane-1,4-dione is not dissolving in my aqueous buffer. What should I do?

A1: Direct dissolution in aqueous buffers is often unsuccessful due to the compound's hydrophobic nature. The recommended approach is to first prepare a concentrated stock solution in a water-miscible organic solvent. This stock can then be diluted into your aqueous buffer to the final desired concentration.

• Expert Insight: The principle here is "like dissolves like." By using an organic solvent that can effectively solvate the large organic molecule, you create a homogenous stock solution that can be more readily dispersed in an aqueous medium.

Q2: What are the best organic solvents for creating a stock solution?

A2: Based on the chemistry of nitrophenyl and dione-containing compounds, the following solvents are excellent starting points:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Acetone

• Ethanol

• Methanol

For compounds with similar functional groups, DMSO and DMF have been shown to be effective[5][6].

Q3: I've prepared a stock solution in DMSO, but it precipitates when I add it to my aqueous buffer. How can I prevent this?

A3: This is a common issue and can be addressed through several strategies:

• Lower the Final Organic Solvent Concentration: The final concentration of the organic solvent in your aqueous solution should be kept to a minimum, ideally below 5%, and in many sensitive biological assays, below 1%[7]. A higher concentration of the organic solvent can cause the compound to "crash out" of the solution.

• Increase Mixing and Dilution Rate: Add the stock solution to the aqueous buffer dropwise while vigorously vortexing or stirring. This rapid dispersion can prevent localized high concentrations that lead to precipitation.

• Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before adding the stock solution can increase the solubility of the compound. However, be cautious about the temperature stability of your compound and other assay components.

• Sonication: After adding the stock solution, sonicating the mixture for a few minutes can help to break down small precipitates and create a more homogenous solution.

Q4: Can I heat the solvent to dissolve my compound?

A4: Yes, gentle heating can be an effective way to increase the rate of dissolution and the amount of compound that can be dissolved, as solubility is often temperature-dependent[8]. However, it is crucial to consider the thermal stability of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. Prolonged or excessive heating should be avoided to prevent degradation. Always start with gentle warming and observe for any changes in color or the appearance of degradation products.

Q5: Are there any other additives that can improve solubility?

A5: In some cases, the use of surfactants or cyclodextrins can enhance the aqueous solubility of hydrophobic compounds. However, these should be used with caution as they can interfere with biological assays. It is recommended to first optimize your solvent system before exploring these options.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol provides a step-by-step method for preparing a 10 mM stock solution of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in DMSO.

• Calculate the required mass: The molecular weight of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is approximately 328.28 g/mol [3][4]. To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (g) = 0.010 mol/L * 0.001 L * 328.28 g/mol = 0.00328 g = 3.28 mg

• Weigh the compound: Accurately weigh 3.28 mg of 1,4-Bis(4-nitrophenyl)butane-1,4-dione into a sterile microcentrifuge tube.

• Add solvent: Add 1 mL of high-purity, anhydrous DMSO to the tube.

• Dissolve the compound:

  • Vortex the tube for 1-2 minutes.

  • If the compound is not fully dissolved, gently warm the tube to 37°C for 5-10 minutes.

  • Alternatively, place the tube in a sonicator bath for 5-10 minutes.

• Inspect the solution: The final stock solution should be clear and free of any visible precipitate.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Data Presentation

Table 1: Recommended Solvents for 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Solvent	Polarity	Rationale for Use
DMSO	Polar aprotic	Excellent solvent for many organic compounds used in biological assays[6][7].
DMF	Polar aprotic	High solubilizing power for a wide range of organic molecules, including diones[5][6][9].
Acetone	Polar aprotic	Good solvent for nitrophenol-containing compounds[7].
Ethanol	Polar protic	A less toxic alternative to DMSO and DMF, suitable for some applications[6][7].
Methanol	Polar protic	Similar to ethanol, can be effective for dissolving polar organic molecules[7].

Mandatory Visualization

Troubleshooting Workflow Diagram

Caption: A workflow diagram for troubleshooting solubility issues of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

References

• MHY498 Nanosuspensions for Improved Topical Drug Delivery: Understanding of Its Solubility Behavior in DEGME + Water Mixtures and Preparation of Nanosuspension Using Box–Behnken Design. MDPI. [Link]

• Ketone. Wikipedia. [Link]

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione | C16H12N2O6. PubChem. [Link]

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. China Jiangsu International. [Link]

• Cyclohexane-1,3-dione - Solubility of Things. Solubility of Things. [Link]

• Cas 108791-66-8,1,4-bis(4-nitrophenyl)butane-1,4-dione. LookChem. [Link]

• Study of the Phenolic Compounds and Biological Activities of the Wild Fruits of Vaccinium leucanthum Schltdl.. MDPI. [Link]

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Home Sunshine Pharma. [Link]

• Solubility behavior investigation of 1,4-cyclohexanedione in ten pure organic solvents by solubility measurement, correlation, DFT calculation and thermodynamic analysis. ResearchGate. [Link]

Sources

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• 2. lookchem.com [lookchem.com]
• 3. CAS 108791-66-8 | 1,4-Bis(4-nitrophenyl)butane-1,4-dione - Synblock [synblock.com]
• 4. 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8 [homesunshinepharma.com]
• 5. mdpi.com [mdpi.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. researchgate.net [researchgate.net]

purification strategies for removing starting material from 1,4-dione products

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of 1,4-dione products, with a special focus on removing unreacted starting materials from common synthetic routes such as the Stetter reaction and Paal-Knorr synthesis. Our goal is to equip you with the scientific rationale and practical protocols to overcome common purification challenges.

Introduction: The Challenge of Purifying 1,4-Diones

1,4-Dicarbonyl compounds are valuable synthetic intermediates, notably as precursors for synthesizing five-membered heterocycles like furans and pyrroles via the Paal-Knorr synthesis.[1][2] Synthesizing these diones, often through methods like the Stetter reaction, can present purification hurdles due to the similar polarities and physical properties of the desired product and unreacted starting materials.[3] This guide will provide structured, actionable strategies to achieve high purity for your 1,4-dione products.

Section 1: Purification of 1,4-Diones from Stetter Reaction Mixtures

The Stetter reaction is a powerful C-C bond-forming reaction that couples an aldehyde with a Michael acceptor to yield a 1,4-dicarbonyl compound.[3] The primary purification challenge lies in removing the unreacted aldehyde and Michael acceptor from the 1,4-dione product.

Troubleshooting Guide & FAQs

Question 1: My TLC plate shows three spots after my Stetter reaction: my desired 1,4-dione, and two other spots that I suspect are unreacted aldehyde and Michael acceptor. How can I selectively remove the starting materials?

Answer:

This is a common scenario. The key is to exploit the chemical and physical differences between your 1,4-dione product and the starting materials. We will address this with a multi-step approach involving extractive workup, column chromatography, and recrystallization.

Causality Behind Experimental Choices: Aldehydes, particularly aromatic ones, can have polarities similar to the 1,4-dione product, making chromatographic separation challenging. Michael acceptors, like α,β-unsaturated ketones, can also co-elute. Therefore, a preliminary chemical quench and extractive workup are crucial to simplify the mixture before chromatography.

Workflow for Stetter Reaction Purification

Caption: A general workflow for the purification of 1,4-dione products from a Stetter reaction.

Step 1: Quenching and Extractive Workup to Remove Aldehydes

Unreacted aldehydes can be efficiently removed by forming a water-soluble bisulfite adduct.[4]

Detailed Protocol: Bisulfite Wash

• Quench the Reaction: After the reaction is deemed complete by TLC, cool the reaction mixture to room temperature. Quench by adding a saturated aqueous solution of ammonium chloride.

• Dilute: Dilute the mixture with an organic solvent in which your product is soluble but has limited miscibility with water (e.g., ethyl acetate, dichloromethane).

• Bisulfite Wash: Transfer the mixture to a separatory funnel and wash the organic layer with a freshly prepared saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 1-2 minutes. The aldehyde will react with the bisulfite to form a charged adduct that partitions into the aqueous layer.

• Separation: Separate the aqueous layer. Repeat the bisulfite wash if a significant amount of aldehyde remains (as indicated by TLC of the organic layer).

• Neutralizing Wash: Wash the organic layer with saturated aqueous sodium bicarbonate to remove any residual acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[5]

Trustworthiness: This protocol is self-validating. After the bisulfite wash, a TLC of the organic layer should show a significant reduction or complete disappearance of the aldehyde spot.

Question 2: After the bisulfite wash, I still see a major impurity corresponding to the Michael acceptor. What are the best conditions for column chromatography?

Answer:

The choice of solvent system for column chromatography is critical and depends on the polarity difference between your 1,4-dione and the Michael acceptor.

Expertise & Experience: 1,4-diones are generally more polar than their corresponding Michael acceptor precursors due to the presence of two carbonyl groups. This difference in polarity is the basis for their separation on silica gel, which is a polar stationary phase.[6][7]

Detailed Protocol: Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using TLC. A good starting point for many 1,4-diones is a mixture of hexanes and ethyl acetate.[8] Aim for an Rf value of 0.2-0.3 for your 1,4-dione product to ensure good separation.

• Column Packing: Pack a silica gel column with your chosen eluent.

• Loading the Sample: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane) and load it onto the column.

• Elution: Elute the column with your chosen solvent system. The less polar Michael acceptor should elute first, followed by your more polar 1,4-dione product.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing your pure product.[9]

Compound Type	Typical Polarity on Silica	Elution Order
Michael Acceptor (e.g., enone)	Less Polar	First
1,4-Dione Product	More Polar	Second

Question 3: My 1,4-dione is a solid after chromatography, but it's still slightly impure. Can I use recrystallization?

Answer:

Yes, recrystallization is an excellent final purification step for solid 1,4-diones.

Authoritative Grounding: The principle of recrystallization relies on the difference in solubility of the desired compound and impurities in a given solvent at different temperatures.[10]

Detailed Protocol: Recrystallization

• Solvent Screening: Test the solubility of your impure 1,4-dione in various solvents at room temperature and at their boiling points. Ideal solvents will dissolve the compound when hot but not when cold. Common solvent systems for recrystallization include ethanol/water, ethyl acetate/hexanes, or isopropanol.[11][12]

• Dissolution: In a flask, add a minimal amount of the hot solvent to your impure solid until it just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Slow cooling generally leads to larger, purer crystals.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Section 2: Purification of Heterocyclic Products from Paal-Knorr Synthesis

The Paal-Knorr synthesis is a cyclization of 1,4-dicarbonyl compounds to form furans, pyrroles, or thiophenes.[1] The main purification challenge here is removing any unreacted 1,4-dione starting material.

Troubleshooting Guide & FAQs

Question 4: I've run a Paal-Knorr synthesis to make a furan, but my NMR shows the presence of the starting 1,4-dione. How can I separate them?

Answer:

The successful separation of the heterocyclic product from the 1,4-dione starting material hinges on the significant difference in their polarities.

Causality Behind Experimental Choices: The conversion of a 1,4-dione to a furan, pyrrole, or thiophene results in a less polar molecule. The two polar carbonyl groups of the dione are replaced by the less polar heteroaromatic ring. This polarity difference is readily exploited by column chromatography.

Workflow for Paal-Knorr Purification

Caption: A general workflow for the purification of heterocyclic products from a Paal-Knorr synthesis.

Step 1: Workup and Extraction

• Neutralization: After the reaction is complete, cool the mixture and neutralize the acid or base catalyst. For acidic reactions, a careful addition of saturated sodium bicarbonate solution is typically used until gas evolution ceases.[5]

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash and Dry: Wash the combined organic layers with water and then brine. Dry the organic layer over an anhydrous drying agent and concentrate.

Question 5: What are the recommended column chromatography conditions to separate my furan/pyrrole from the starting 1,4-dione?

Answer:

Given the polarity difference, column chromatography is highly effective.

Expertise & Experience: The less polar furan or pyrrole product will elute much faster from a silica gel column than the more polar 1,4-dione.

Detailed Protocol: Column Chromatography

• TLC Analysis: Use a relatively non-polar solvent system, such as a low percentage of ethyl acetate in hexanes (e.g., 5-20% EtOAc/hexanes), to develop your TLC plate. You should observe a large separation between the product spot (higher Rf) and the starting dione spot (lower Rf).[8]

• Column Chromatography: Perform flash column chromatography using the optimized solvent system. The furan or pyrrole will elute in the earlier fractions, while the 1,4-dione will be retained on the column and elute in later fractions or with a more polar solvent mixture.

Compound Type	Typical Polarity on Silica	Elution Order
Furan/Pyrrole Product	Less Polar	First
1,4-Dione Starting Material	More Polar	Second

Question 6: My pyrrole product is an oil and still contains some 1,4-dione after chromatography. What are my options?

Answer:

If your product is an oil, re-chromatographing with a shallower solvent gradient can improve separation. Alternatively, if the impurities are minimal, you might consider bulb-to-bulb distillation (Kugelrohr) if your product is thermally stable and has a sufficiently different boiling point from the dione. For solid products, recrystallization is a viable option.

References

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Wikipedia. (2023). Paal–Knorr synthesis. [Link]

• University of Rochester, Department of Chemistry. Workup: Aldehydes. [Link]

• Organic Chemistry Portal. Paal-Knorr Furan Synthesis. [Link]

• Esteves, C. H. A., et al. (2018). Cyclization, aromatization, and OBO deprotection of diketo OBO-protected carboxylates, using two distinct routes, gives access to valuable α-acyl heteroaromatic compounds. Organic Letters, 20(13), 4048–4051. [Link]

• Washington State University. Monitoring Reactions by TLC. [Link]

• Trost, B. M., et al. (2000). A Formal Synthesis of (±)-Roseophilin. Journal of the American Chemical Society, 122(48), 12007–12008. [Link]

• Minetto, G., et al. (2005). Microwave-Assisted Paal–Knorr Reaction – Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. European Journal of Organic Chemistry, 2005(24), 5277-5288. [Link]

• Amarnath, V., & Amarnath, K. (1995). Intermediates in the Paal-Knorr Furan Synthesis. The Journal of Organic Chemistry, 60(2), 301–307. [Link]

• Dave, P. (2020, January 10). Recrystallization. YouTube. [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. [Link]

• Wikipedia. (2023). Stetter reaction. [Link]

• Domingo, L. R., et al. (2012). Understanding the Mechanism of the Intramolecular Stetter Reaction. A DFT Study. Molecules, 17(2), 1335-1353. [Link]

• Organic Chemistry Portal. Stetter Reaction. [Link]

• CSUN Chemistry. (2020, May 18). Recrystallization of Acetanilide. YouTube. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

• Reddit. (2022, September 6). What are the effects of moisture(water) content of Silica on its activity and separation power in TLC in term of chemical bonding between solutes and stationary phase(silica for example)? r/OrganicChemistry. [Link]

• Interra Global. (2023, November 9). Is Silica Gel Polar?[Link]

• Di, Y.-T., et al. (2007). A new platform for the synthesis of diketopyrrolopyrrole derivatives via nucleophilic aromatic substitution reactions. Molecules, 12(6), 1227–1238. [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. [Link]

• Rovis, T., et al. (2007). Supporting Information - Catalytic Asymmetric Intermolecular Stetter Reaction of Enals with Nitroalkenes. [Link]

• Coconote. (2025, October 14). TLC Monitoring of Reaction Progress. [Link]

• Reddit. (2020, April 3). I'm having a hard time understanding why the answer is D and not B or C since mobile phase is nonpolar... pls help. r/Mcat. [Link]

• ResearchGate. (2015, February 12). What is the most polar solvent usable in silica gel chromatography?[Link]

• Reddit. (2024, May 16). Purification Troubleshooting. r/Chempros. [Link]

• The Royal Society of Chemistry. (2012). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. Analytical Methods, 4(6), 1663-1668. [Link]

• Google Patents. (2016).

• SIELC Technologies. Separation of 1-(4-Acetylphenyl)-1H-pyrrole-2,5-dione on Newcrom R1 HPLC column. [Link]

• May, J. A. (2015). 1,4–Conjugate Addition with Pyrrole and Indole Enones & Propargylic Substitution using Boronic Acids as Nucleophiles with. University of Houston. [Link]

• ChemSurvival. (2020, March 21). Recrystallisation (Recrystallization) Explained. YouTube. [Link]

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preventing decomposition of 1,4-Bis(4-nitrophenyl)butane-1,4-dione during synthesis

Welcome to the technical support center for the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help prevent the decomposition of your target compound and optimize your reaction outcomes.

Introduction: The Challenge of Synthesizing a Deactivated Diketone

The synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a molecule of interest in various research fields, presents a significant synthetic hurdle. The primary route to this and similar aromatic ketones is the Friedel-Crafts acylation. However, the presence of two strongly electron-withdrawing nitro groups on the phenyl rings severely deactivates the aromatic system, making it a poor nucleophile and highly resistant to this electrophilic aromatic substitution reaction.[1][2][3] This inherent lack of reactivity is the root cause of many of the challenges encountered during its synthesis, often leading to low yields, incomplete reactions, and potential side reactions under the harsh conditions required.

This guide will provide a framework for understanding and overcoming these challenges, focusing on preventing decomposition and maximizing the yield and purity of your desired product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Problem 1: Very Low to No Product Formation

Observed Symptoms:

• TLC analysis shows only starting materials (nitrobenzene and succinyl chloride).

• After workup, a minimal amount of solid is isolated, which is not the desired product.

• The reaction mixture does not change in color or consistency as expected.

Root Cause Analysis and Solutions:

The most probable cause is the extreme deactivation of the nitrobenzene ring.[1][3] The Friedel-Crafts acylation is an electrophilic aromatic substitution, and its success hinges on the nucleophilicity of the aromatic ring. The nitro group is a powerful deactivating group, making the initial electrophilic attack by the acylium ion energetically unfavorable.[2]

Solutions:

• Choice of Lewis Acid Catalyst: For deactivated substrates, a strong Lewis acid is essential. Anhydrous aluminum chloride (AlCl₃) is the most common choice. However, other potent Lewis acids like ferric chloride (FeCl₃) can also be considered.[4] It is crucial to use a fresh, anhydrous batch of the catalyst, as any moisture will lead to its deactivation.[1][2]

• Stoichiometry of the Catalyst: Unlike many catalytic reactions, Friedel-Crafts acylations often require stoichiometric or even excess amounts of the Lewis acid.[1][5] This is because the ketone product forms a stable complex with the catalyst, effectively sequestering it from the reaction.[1] For a diacylation of a deactivated ring, a significant excess of the Lewis acid (e.g., 2.5 to 3 equivalents per equivalent of succinyl chloride) may be necessary.

• Reaction Temperature: While higher temperatures can help overcome the activation energy barrier, they can also promote side reactions and decomposition. It is advisable to start the reaction at a low temperature (e.g., 0-5 °C) during the addition of reagents to control the initial exothermic reaction, and then gradually increase the temperature. For highly deactivated systems, refluxing the reaction mixture may be required.[1]

• Solvent Selection: The choice of solvent can be critical. While nitrobenzene can act as both the reactant and the solvent, this can be inefficient.[3] Using an inert solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is a common practice. In some challenging cases, carbon disulfide (CS₂) has been used, although it is highly flammable and toxic.

Problem 2: Formation of a Dark, Tarry, or Polymeric Substance

Observed Symptoms:

• The reaction mixture becomes dark brown or black and viscous.

• Workup is difficult, and a tar-like substance is obtained instead of a crystalline product.

• The desired product is present in very low amounts, if at all, amidst a complex mixture of byproducts.

Root Cause Analysis and Solutions:

This is often a sign of decomposition of the starting materials, intermediates, or the product under the harsh reaction conditions.

Solutions:

• Temperature Control: Overheating is a primary cause of decomposition. Maintain strict temperature control throughout the reaction. The initial addition of the Lewis acid and acylating agent should always be done at low temperatures.

• Purity of Reagents: Impurities in the starting materials can act as catalysts for decomposition. Ensure that nitrobenzene and succinyl chloride are of high purity and free from moisture.

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can lead to decomposition. Monitor the reaction progress by TLC and quench the reaction as soon as it reaches completion or stalls.

• Quenching Procedure: The quenching step is highly exothermic and must be performed carefully. Slowly pouring the reaction mixture onto crushed ice is the standard procedure. Rapid quenching can lead to localized heating and decomposition.

Problem 3: Product is Contaminated with Impurities

Observed Symptoms:

• The isolated product has a low melting point or a broad melting range.

• NMR or other spectroscopic analyses show the presence of unexpected signals.

• The product has a persistent color that is difficult to remove.

Root Cause Analysis and Solutions:

Impurities can arise from incomplete reaction, side reactions, or decomposition.

Solutions:

• Workup and Washing: After quenching, a thorough workup is essential. Washing the organic layer with a dilute acid (e.g., 1M HCl) will remove any remaining Lewis acid. A subsequent wash with a dilute base (e.g., saturated sodium bicarbonate solution) can help remove acidic impurities.

• Recrystallization: Due to the likely high melting point of the dinitro compound, recrystallization is a key purification step. Solvents like ethanol, acetic acid, or a mixture of polar and non-polar solvents should be explored to find a suitable system.

• Column Chromatography: If recrystallization is ineffective, column chromatography can be used. However, given the polarity of the dinitro compound, a polar stationary phase and a carefully chosen eluent system will be required.

Frequently Asked Questions (FAQs)

Q1: Why can't I get the Friedel-Crafts acylation to work on nitrobenzene? A1: The nitro group is a very strong electron-withdrawing group, which deactivates the benzene ring towards electrophilic attack. This makes the Friedel-Crafts acylation of nitrobenzene exceptionally difficult, often resulting in very low or no yield.[3] In fact, nitrobenzene is sometimes used as a solvent for Friedel-Crafts reactions on other, more reactive substrates.[3]

Q2: Is polyacylation a concern in this synthesis? A2: No, polyacylation is generally not a significant issue in Friedel-Crafts acylations. The first acyl group introduced onto the aromatic ring is also deactivating, making the ring even less reactive towards a second acylation at a different position on the same ring.[1][6]

Q3: What are the key safety precautions for this reaction? A3:

• Anhydrous Conditions: Lewis acids like AlCl₃ react violently with water. All glassware must be thoroughly dried, and anhydrous solvents and reagents should be used.

• Corrosive Reagents: Succinyl chloride and Lewis acids are corrosive. Handle them in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Exothermic Reaction: The reaction is exothermic, especially during the addition of reagents and quenching. Maintain cooling and add reagents slowly.

• Potential for Explosive Byproducts: Aromatic nitro compounds can be thermally unstable. Avoid excessive heating and be aware of the potential for the formation of explosive polynitrated byproducts, although this is less likely under acylation conditions compared to nitration.

Q4: Are there any alternative synthetic routes to 1,4-Bis(4-nitrophenyl)butane-1,4-dione? A4: Given the challenges of the direct Friedel-Crafts diacylation of nitrobenzene, alternative strategies could be considered. One plausible alternative involves a two-step process:

• Perform the Friedel-Crafts acylation of a more activated benzene derivative (e.g., chlorobenzene or bromobenzene) with succinyl chloride.

• In a subsequent step, perform a nitration reaction on the resulting 1,4-bis(4-halophenyl)butane-1,4-dione. The halogen can then direct the nitro groups to the desired para position. This approach circumvents the issue of the highly deactivated starting material for the Friedel-Crafts step.

Recommended Experimental Protocol (Best-Practice Starting Point)

Materials:

• Nitrobenzene (anhydrous)

• Succinyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup:

  • Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube (filled with calcium chloride).

  • Flame-dry all glassware and allow it to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition:

  • To the reaction flask, add anhydrous aluminum chloride (2.5 equivalents based on succinyl chloride) and anhydrous DCM.

  • Cool the suspension to 0-5 °C in an ice bath.

  • In the dropping funnel, prepare a solution of succinyl chloride (1 equivalent) in anhydrous DCM.

  • Add the succinyl chloride solution dropwise to the stirred AlCl₃ suspension over 30-60 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, add nitrobenzene (2.2 equivalents) dropwise to the reaction mixture at 0-5 °C.

• Reaction:

  • After the addition of nitrobenzene, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • If the reaction is sluggish, gradually heat the mixture to reflux and continue to monitor.

• Workup:

  • Once the reaction is complete (or has stalled), cool the mixture back to room temperature.

  • Very slowly and carefully, pour the reaction mixture onto a large excess of crushed ice with vigorous stirring. This step is highly exothermic and will release HCl gas.

  • Once all the ice has melted, transfer the mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Purification:

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude solid product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Data Summary and Visualization

Table 1: Critical Parameters and Their Impact on Synthesis

Parameter	Recommended Condition	Rationale & Potential Issues if Deviated
Catalyst	Anhydrous AlCl₃	Essential for activating the acylating agent. Moisture will deactivate it.[1][2]
Catalyst Stoichiometry	2.5 - 3.0 equivalents	Stoichiometric amounts are needed due to complexation with the ketone product.[1] Insufficient catalyst will lead to low conversion.
Reaction Temperature	0 °C (addition), then RT to reflux	Low initial temperature controls exothermicity. Heating may be required for the deactivated ring, but excessive heat can cause decomposition.[1]
Solvent	Anhydrous DCM or DCE	Inert solvent is required. Non-anhydrous solvents will quench the catalyst.
Workup	Slow quenching on ice, acid/base washes	Controls exothermicity and removes catalyst and acidic/basic impurities.

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields.

Diagram 2: The Role of the Lewis Acid Catalyst

Caption: The dual role of the Lewis acid in the reaction.

References

• Chemistry Stack Exchange. (2015). Why is the Friedel-Crafts alkylation of nitrobenzene disfavoured?. [Link]

• ResearchGate. (n.d.). Friedel–Crafts acylation of different arenes with carboxylic acids.... [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• NIH. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]

• Pharmaceutical Organic Chemistry II Lab Manual. (n.d.). [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]

Technical Support Center: Scale-Up and Synthesis of 1,4-Diaryl-1,4-Butanediones

Prepared by: Senior Application Scientist, Chemical Process Development

Welcome to the technical support center for the synthesis of 1,4-diaryl-1,4-butanediones. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing these valuable intermediates, from bench-scale discovery to pilot-plant production. The inherent synthetic challenge of forming the 1,4-dicarbonyl motif often requires careful optimization and troubleshooting.[1] This document provides field-proven insights in a direct question-and-answer format to address specific issues you may encounter.

Overview of Primary Synthetic Routes

The synthesis of 1,4-diaryl-1,4-butanediones is not trivial due to the intrinsic polarity mismatch of potential precursors.[1][2] Several robust methods have been developed, each with unique advantages and scale-up considerations. Understanding these is key to troubleshooting your specific process.

Synthetic Route	Core Reaction	Key Advantages	Common Scale-Up Challenges
Stetter Reaction	Conjugate addition of an aldehyde (as an acyl anion equivalent) to a Michael acceptor.[3][4]	High atom economy; convergent; access to asymmetric products with chiral catalysts.[5]	Catalyst sensitivity (air/moisture); competing benzoin condensation; potential use of toxic cyanide catalysts.[3][4][5]
Friedel-Crafts Acylation	Electrophilic aromatic substitution using a succinyl derivative (e.g., succinyl chloride) on an aromatic ring.	Utilizes readily available starting materials; well-established reaction class.	Stoichiometric use of Lewis acids (e.g., AlCl₃); large volumes of acidic waste; potential for isomer formation and polyacylation.[6][7]
Furan Oxidation	Oxidative ring-opening of a 2,5-diaryl-substituted furan.[8]	The furan acts as a stable, masked 1,4-dicarbonyl synthon; avoids direct construction of the challenging motif.	Requires pre-synthesis of the furan precursor; potential for over-oxidation or side reactions depending on the oxidant used.[9][10]

Troubleshooting Guide

This section addresses specific experimental problems. The solutions are based on mechanistic principles and practical laboratory experience.

Q1: My Stetter reaction yield is very low, or the reaction has stalled. What's going wrong?

This is a common issue, often related to catalyst activity or reaction conditions. Let's diagnose the potential causes.

Potential Cause 1: Catalyst Deactivation The most common catalysts for the Stetter reaction are N-heterocyclic carbenes (NHCs) generated in situ from thiazolium or triazolium salts.[3][4] These catalysts are highly sensitive.

• Moisture and Air: Both water and oxygen can severely hamper the reaction, leading to lower chemical yields.[5] The active carbene catalyst can be protonated by water or oxidized by air.

• Solution:

  • Solvent Purity: Use anhydrous solvent. Toluene is often a good choice and should be sparged with an inert gas (Argon or Nitrogen) before and during the reaction.[5]

  • Inert Atmosphere: Assemble your glassware hot from the oven and maintain a positive pressure of an inert gas throughout the experiment.

  • Base Quality: The base used to deprotonate the (pre)catalyst (e.g., DBU, triethylamine) must be pure and dry.

Potential Cause 2: Competing Benzoin Condensation The Stetter reaction's key step, the generation of the acyl anion equivalent, is also the first step of the benzoin condensation (aldehyde dimerization).[3][4]

• Why it Happens: The benzoin condensation is a reversible process, while the subsequent Michael addition in the Stetter reaction is typically irreversible.[4][11] However, if the Michael acceptor is not sufficiently reactive, the benzoin product can become the major isolated species.

• Solution:

  • Check Michael Acceptor Reactivity: Electron-deficient alkenes (chalcones, enones) are excellent Michael acceptors.[11] If your acceptor is sterically hindered or electron-rich, the reaction rate may be too slow. Consider increasing the temperature, but monitor for side product formation.

  • Reaction Time: Ensure the reaction is running long enough for the irreversible Stetter pathway to dominate. Monitor by TLC or LCMS.

Potential Cause 3: Substrate-Specific Issues

• Aldehyde Quality: Impurities in the aldehyde can poison the catalyst. Distill or purify the aldehyde immediately before use.

• Steric Hindrance: Highly substituted aromatic aldehydes (e.g., 2,6-disubstituted) can fail to react due to steric hindrance around the carbonyl group.[11]

Caption: Troubleshooting workflow for low yield in Stetter reactions.

Q2: I'm scaling up my reaction and the exotherm is getting out of control. How do I manage this?

Thermal runaway is a major safety hazard during scale-up.[12] The surface-area-to-volume ratio decreases as you increase scale, meaning heat generated by the reaction cannot dissipate as easily as it does in a small lab flask.[12]

Critical Steps for Thermal Management:

• Understand Your Reaction's Thermal Profile:

  • Reaction Calorimetry: Before any significant scale-up (e.g., >5-10x), perform reaction calorimetry (RC1) or a similar analysis. This will determine the total heat of reaction, the rate of heat release, and the maximum temperature of the synthesis reaction (MTSR) in case of a cooling failure.[13] This data is non-negotiable for safe scale-up.

  • Identify Exothermic Events: Both the main reaction and the workup/quench can be highly exothermic. For a Friedel-Crafts reaction, quenching the AlCl₃ catalyst with water is often more exothermic than the reaction itself.

• Control Reagent Addition:

  • Dose-Controlled Reaction: The safest scale-up approach is a "dose-controlled" or semi-batch process, where one reagent is added slowly to the other.[12] The rate of addition should be controlled such that the reaction consumes the reagent as it is added, preventing the dangerous accumulation of unreacted material.[13]

  • Internal Temperature Monitoring: Always monitor the internal reaction temperature with a thermocouple probe, not just the bath temperature.[14] The internal temperature is the true indicator of the reaction's state.

• Ensure Adequate Cooling and Emergency Preparedness:

  • Sufficient Cooling Capacity: Your reactor's cooling system must be able to handle the maximum heat output of the reaction. Apply a safety factor to your calculations.[12]

  • Emergency Quench/Cooling: Have a plan. This could involve an emergency ice bath or a pre-charged quench solution that can be added rapidly to stop the reaction. The reaction vessel should be in a jacked setup that allows for rapid removal of the heating/cooling source.[14]

Q3: My product is difficult to purify. Recrystallization fails and it streaks on silica gel columns. What are my options?

Purification is a frequent bottleneck, especially as impurities that were minor at the gram-scale become significant at the kilogram-scale.

Problem: Oiling Out During Recrystallization

• Cause: The melting point of your product might be lower than the boiling point of the solvent you are using, or impurities are acting as a eutectic mixture.

• Solution:

  • Solvent Screening: Systematically screen solvent/anti-solvent pairs. A good starting point is a solvent in which the product is soluble when hot but sparingly soluble when cold (e.g., isopropanol, ethanol, ethyl acetate) and an anti-solvent in which it is insoluble (e.g., hexanes, water).

  • Seeding: If the product is slow to crystallize, add a small seed crystal of pure material to initiate nucleation.

  • Slow Cooling: Allow the solution to cool slowly to room temperature and then in a refrigerator. Crash-cooling often leads to oiling out or the formation of very fine, impure needles.

Problem: Streaking on Silica Gel

• Cause: 1,4-Diketones can sometimes undergo enolization on the acidic surface of silica gel, leading to tautomers that chromatograph poorly. The product may also be slowly decomposing on the silica.

• Solution:

  • Deactivate the Silica: Prepare a slurry of silica gel with your eluent containing 1-2% triethylamine (or another volatile base like pyridine) to neutralize the acidic sites. This is highly effective for base-sensitive compounds.

  • Alternative Stationary Phases: Consider using neutral alumina or Florisil instead of silica gel.

  • Alternative Purification Methods: For larger scales where chromatography is undesirable, consider:

    • Melt Crystallization: If the product is thermally stable, this can be a highly effective, solvent-free purification method for large quantities.[15]

    • Slurry Wash: Stirring the crude solid product in a solvent that dissolves the impurities but not the desired product can be a simple and effective enrichment step.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is the most robust and scalable for producing 1,4-diaryl-1,4-butanediones?

There is no single "best" route; the choice depends on factors like available starting materials, cost, and safety infrastructure.

• Stetter Reaction: This is often preferred for its convergency and atom economy, especially if an asymmetric synthesis is desired.[5] However, its sensitivity to air and water can be a challenge in large-scale reactors that are difficult to render perfectly inert.[5] The use of modern, more robust triazolium-based catalysts can mitigate some of these issues.[3]

• Friedel-Crafts Acylation: This route is often considered for its use of cheap, bulk starting materials.[6] Its primary drawback on scale is the generation of large amounts of corrosive, hazardous waste from the stoichiometric Lewis acid. The industry is moving away from traditional AlCl₃ catalysis toward solid acid catalysts like zeolites where possible, though these may require higher temperatures.[6]

• Furan Oxidation: This is an elegant approach but adds steps, as the substituted furan must first be synthesized. It can be a very good option if the required 2,5-diaryl furan is readily accessible or if other methods fail.

For most applications aiming for multi-kilogram scale with standard equipment, a well-optimized Stetter reaction using a robust NHC catalyst under a carefully controlled inert atmosphere often provides the most efficient and flexible route.

Q2: What is the best practice for reaction monitoring when scaling up?

Visual inspection and TLC, while useful at the bench, are insufficient for scale-up.

• Offline Analysis (HPLC/GC): This is the gold standard. Withdraw small, quenched aliquots from the reactor at regular intervals (e.g., every hour). Analyze them by HPLC or GC to get an accurate percentage conversion of starting material and formation of product and key impurities. This quantitative data is crucial for determining reaction endpoints and kinetics.

• In-situ (Process Analytical Technology - PAT): For larger, dedicated manufacturing processes, in-situ monitoring is ideal.

  • FTIR/Raman Spectroscopy: An immersion probe can track the disappearance of reactant peaks (e.g., aldehyde C=O stretch) and the appearance of product peaks in real-time without sampling.

Q3: My final product needs to be converted into a furan or pyrrole via the Paal-Knorr synthesis. Can I do this in a one-pot reaction?

Yes, a one-pot or "telescoped" procedure is highly desirable for process efficiency as it avoids a separate workup and purification of the 1,4-diketone intermediate.[3]

Experimental Protocol: One-Pot Stetter/Paal-Knorr Synthesis of a 2,5-Diaryl-Furan

• Stetter Reaction:

  • To a flame-dried, inerted reactor, add the triazolium salt precatalyst (e.g., 1-5 mol%) and the Michael acceptor in anhydrous toluene.

  • Add the base (e.g., DBU) and stir for 10-15 minutes to generate the active NHC catalyst.

  • Slowly add the aromatic aldehyde dissolved in anhydrous toluene via syringe pump over 1-2 hours.

  • Heat the reaction to the desired temperature (e.g., 60-80 °C) and monitor for completion of the Stetter reaction by HPLC (typically 12-24 hours).

• Paal-Knorr Cyclization:

  • Once the 1,4-diketone formation is complete (>98% conversion), cool the reaction mixture slightly.

  • Add a strong acid catalyst directly to the reaction mixture. Common choices include p-toluenesulfonic acid (pTSA), sulfuric acid, or an acidic resin.

  • Equip the reactor with a Dean-Stark trap to azeotropically remove the water formed during the cyclization.

  • Heat the mixture to reflux and monitor the formation of the furan by HPLC. The reaction is driven by the removal of water and the formation of the stable aromatic ring.[16]

  • Once complete, cool the mixture, wash with aqueous base to remove the acid catalyst, and proceed with standard workup and purification of the final furan product.

This one-pot method significantly improves process mass intensity (PMI) by reducing solvent usage and eliminating an intermediate isolation step.

References

• Rovis, T., et al. (2007). Scope of the Asymmetric Intramolecular Stetter Reaction Catalyzed by Chiral Nucleophilic Triazolinylidene Carbenes. National Center for Biotechnology Information. Available at: [Link]

• Stetter reaction. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

• Division of Research Safety. (2019, September 18). Scale-up Reactions. University of Illinois. Available at: [Link]

• Stetter Reaction: synthesis of 1 4-diketones and γ-oxo nitriles. (n.d.). Name Reaction. Available at: [Link]

• Ye, K.-Y., et al. (2021). Bioinspired Radical Stetter Reaction: Radical Umpolung Enabled by Ion-Pair Photocatalysis. ResearchGate. Available at: [Link]

• Ma, J., & Maulide, N. (2022). Synthetic approaches to 1,4-dicarbonyl compounds. Nature Synthesis. Available at: [Link]

• Shabaker, J. W., et al. (2018). One-pot catalytic selective synthesis of 1,4-butanediol from 1,4-anhydroerythritol and hydrogen. Green Chemistry. Available at: [Link]

• Stetter Reaction. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Critical Considerations in Process Safety. (n.d.). H.E.L Group. Available at: [Link]

• Atas, M., et al. (2023). Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization. ACS Omega. Available at: [Link]

• Challenges in Synthesis and Retrosynthesis 1,n-dicarbonyls. (2019). The Denton Chemistry Group. Available at: [Link]

• Shabaker, J. W., et al. (2018). One-pot Catalytic Selective Synthesis of 1,4-Butanediol from 1,4-Anhydroerythritol and Hydrogen. ResearchGate. Available at: [Link]

• Process for purifying 1,4-butanediol by melt cristallisation. (n.d.). Google Patents.

• Oxidation of furans (Review). (2018). ResearchGate. Available at: [Link]

• Merino, P. (2014). Furan Oxidations in Organic Synthesis: Recent Advances and Applications. ResearchGate. Available at: [Link]

• Sun, F., et al. (2025). Synthesis of 1,4-Butanediol via One-Step Esterification–Hydrogenation of Succinic Anhydride over Cu-ZnO Catalysts: A Mechanism Study of Reaction and Deactivation. ResearchGate. Available at: [Link]

• Shabaker, J. W., et al. (2018). One-pot Catalytic Selective Synthesis of 1,4-Butanediol from 1,4-Anhydroerythritol and Hydrogen. Royal Society of Chemistry. Available at: [Link]

• Prevent Runaway Chemical Reactions. (n.d.). Mettler Toledo. Available at: [Link]

• Disconnection of 1,4-dioxygenated compounds. (2010, March 24). Química Organica.org. Available at: [Link]

• Roberts, J. D., & Caserio, M. C. (2021, March 5). 17.10: 1,4-Dicarbonyl Compounds. Chemistry LibreTexts. Available at: [Link]

• Industrial Friedel–Crafts Chemistry. (2007). ResearchGate. Available at: [Link]

• Synthesis of Various Lignans via the Rearrangements of 1,4-Diarylbutane-1,4-diols. (2009). ResearchGate. Available at: [Link]

• Hui, Z., & Huber, G. W. (2018). Catalytic oxidation of carbohydrates into organic acids and furan chemicals. Royal Society of Chemistry. Available at: [Link]

• Habibi, D., et al. (2016). Applications of Friedel–Crafts reactions in total synthesis of natural products. National Center for Biotechnology Information. Available at: [Link]

• Process for preparing 1,4-butanediol. (n.d.). Google Patents.

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. (2022). MDPI. Available at: [Link]

• Large Scale Green Synthesis of 1,2,4-Butanetriol. (2014). ResearchGate. Available at: [Link]

• Paal-Knorr synthesis of Furan: From 1,4-dicarbonyl compounds in presence of acid as catalyst. (2019, December 30). YouTube. Available at: [Link]

• One-step synthesis of 1,4-butanediol from maleic anhydride by gas-phase selective hydrogenation over xRe/CuZnZr catalysts. (2024). ResearchGate. Available at: [Link]

• Airan, Y., & Prasad, K. R. (2019). Furan Oxidation Strategy for the Synthesis of the Macrolactone Analogue of Migrastatin. Journal of Organic Chemistry. Available at: [Link]

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effect of catalyst on the stereoselectivity of 1,4-dione synthesis

Technical Support Center: Stereoselective 1,4-Dione Synthesis

Introduction:

Welcome to the technical support center for the stereoselective synthesis of 1,4-diones. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling stereochemistry in these valuable synthetic intermediates. The synthesis of chiral 1,4-dicarbonyl compounds is a cornerstone of modern organic synthesis, providing access to a wide array of natural products and pharmaceutical agents. However, achieving high levels of diastereoselectivity and enantioselectivity can be a significant challenge, often dependent on a nuanced interplay between the substrate, reaction conditions, and, most critically, the catalyst.

This document provides in-depth, field-tested insights in a question-and-answer format. It moves beyond simple protocols to explain the underlying principles governing catalyst performance, helping you troubleshoot common issues and optimize your synthetic strategy.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when planning or beginning a stereoselective 1,4-dione synthesis.

Q1: How do I select the appropriate catalyst for my specific 1,4-dione synthesis?

A1: The choice of catalyst is fundamentally tied to the reaction mechanism you intend to employ and the nature of your substrates. There are two primary catalytic approaches:

• Organocatalysis: Often utilizes chiral secondary amines (like proline and its derivatives) or bifunctional catalysts (such as thioureas) to activate substrates.[1][2] These are excellent for Michael additions of ketones or aldehydes to nitro-olefins or enones. Choose an organocatalyst when you are working with unfunctionalized starting materials and desire metal-free conditions. For example, a bifunctional triaryliminophosphorane catalyst has shown excellent stereoselectivity in conjugate additions of nitroalkanes to enone diesters.[1]

• Metal Catalysis: Typically involves transition metals like rhodium, palladium, or iridium, complexed with chiral ligands.[3][4][5] These systems are highly effective for conjugate additions of organometallic reagents (e.g., arylboronic acids) to α,β-unsaturated systems.[4][5] Opt for a metal catalyst when high turnover numbers are required or when using substrates like boronic acids that are compatible with these catalytic cycles.

Causality: The catalyst's structure creates a specific chiral environment around the reacting molecules. In organocatalysis, an enamine or iminium ion intermediate is formed, and the catalyst's steric bulk directs the incoming nucleophile or electrophile to a specific face. In metal catalysis, the chiral ligand coordinates to the metal center, influencing the geometry of the substrate's binding and subsequent bond formation.

Q2: My reaction is showing low enantiomeric excess (ee). What is the most common cause?

A2: The most frequent culprit for low enantiomeric excess is a competing, non-selective background reaction. This occurs when the uncatalyzed reaction proceeds at a significant rate, producing a racemic mixture that dilutes the enantioenriched product from the catalytic cycle.

Other common causes include:

• Incorrect Catalyst Enantiomer: Ensure you are using the correct enantiomer of the catalyst to produce the desired product stereoisomer.

• Catalyst Racemization or Decomposition: Some catalysts are unstable under prolonged reaction times or elevated temperatures.

• Insufficient Catalyst Loading: Too little catalyst may not be enough to outcompete the background reaction.

• High Temperature: Higher temperatures can provide enough energy to overcome the stereochemical barriers established by the catalyst, leading to lower selectivity.[6]

Q3: Can the solvent significantly impact both diastereoselectivity (dr) and enantioselectivity (ee)?

A3: Absolutely. The solvent plays a critical role in modulating catalyst activity and stereoselectivity. Its effects are multifaceted:

• Solubility: The catalyst and substrates must be adequately solubilized for the reaction to proceed efficiently.

• Catalyst Conformation: The solvent can influence the three-dimensional structure of the catalyst-substrate complex, altering the chiral environment.

• Intermediate Stabilization: Polar or protic solvents can stabilize charged intermediates, which may favor or disfavor the desired stereochemical pathway. For instance, in certain organocatalytic dearomatization reactions, toluene was found to be the only solvent that provided significant asymmetric induction.[7]

A solvent screening is almost always a necessary step in reaction optimization. Start with common, non-coordinating solvents (e.g., toluene, DCM) and explore more polar options (e.g., THF, acetone) if needed.

Q4: What is the difference between kinetic and thermodynamic control in these reactions, and how does it affect the product ratio?

A4: Understanding this concept is crucial for troubleshooting diastereoselectivity.

• Kinetic Control: This regime dominates at lower temperatures, where reactions are essentially irreversible.[6] The product ratio is determined by the relative activation energies of the transition states leading to the different stereoisomers. The product that forms fastest (via the lowest energy transition state) will be the major product, even if it is not the most stable.

• Thermodynamic Control: At higher temperatures, the reverse reaction becomes significant, allowing an equilibrium to be established between the products.[6] The product ratio will then reflect the relative thermodynamic stabilities of the stereoisomers. The most stable product will be the major isomer, regardless of how fast it was formed.

If you are obtaining the undesired diastereomer, consider if changing the temperature could shift the reaction from kinetic to thermodynamic control, or vice versa, to favor the desired product. The 1,4-adduct is often the more thermodynamically stable product in conjugate additions to dienes.[6][8]

Part 2: In-Depth Troubleshooting Guides

This section provides structured guidance for specific experimental problems.

Guide 1: Issue - Poor Enantioselectivity (Low ee)

Symptom: The desired 1,4-dione is formed in good yield, but the enantiomeric excess is below acceptable levels (e.g., <80% ee).

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for low enantiomeric excess (ee).

Possible Causes & Solutions:

• High Background Reaction: The uncatalyzed reaction is producing a racemic product.

  • Diagnostic Test: Run the reaction under identical conditions but without the chiral catalyst. If you observe significant product formation, the background reaction is competitive.

  • Solutions:

    • Lower the Temperature: This will disproportionately slow the higher-energy uncatalyzed pathway compared to the lower-energy catalyzed pathway.

    • Increase Catalyst Loading: A higher concentration of the catalyst can accelerate the asymmetric pathway to outcompete the background reaction.

    • Change Solvent: A less polar solvent may disfavor the uncatalyzed reaction.

• Catalyst Deactivation or Impurity: The catalyst is not performing as expected.

  • Diagnostic Test: Verify the catalyst's purity and absolute configuration. Re-purify if necessary. For commercially sourced catalysts, confirm the batch and supplier information.

  • Solutions:

    • Use Fresh Catalyst: Prepare or purchase a fresh batch of the catalyst.

    • Ensure Inert Conditions: If using an air- or moisture-sensitive metal catalyst, ensure rigorous inert atmosphere techniques (e.g., glovebox, Schlenk line).

• Sub-Optimal Reaction Conditions: The chosen conditions do not favor high stereoselectivity.

  • Diagnostic Test: Perform a systematic optimization of reaction parameters.

  • Solutions:

    • Solvent Screen: Test a range of solvents with varying polarities.

    • Temperature Screen: Analyze the reaction at several temperatures (e.g., -20 °C, 0 °C, RT). Low temperatures often enhance selectivity.

Guide 2: Issue - Poor Diastereoselectivity (Low dr)

Symptom: The reaction produces a mixture of diastereomers, and the desired isomer is not the major product. This is common when forming two new stereocenters.

Mechanistic Considerations

Caption: Catalyst influence on diastereoselective transition states.

Possible Causes & Solutions:

• Mismatch between Substrate and Catalyst Control: The inherent stereochemical bias of the substrate may oppose the directing effect of the catalyst.

  • Explanation: Bulky groups on the substrate can sterically favor one face of attack, while the catalyst's chiral environment attempts to direct the reaction to the opposite face.

  • Solutions:

    • Modify the Catalyst: Switch to a catalyst with larger or smaller steric bulk to either override or accommodate the substrate's bias. For example, changing the ligand on a metal catalyst (e.g., from BINAP to a different phosphine ligand) can dramatically alter the shape of the chiral pocket.

    • Modify the Substrate: If possible, change a protecting group or a non-essential substituent on the substrate to reduce its steric influence.

• Thermodynamic vs. Kinetic Product Issue: The reaction conditions may favor the more stable but undesired diastereomer.

  • Diagnostic Test: Run the reaction at a much lower temperature (e.g., -78 °C) to favor the kinetic product. Then, run a separate experiment at a higher temperature (e.g., reflux) to favor the thermodynamic product. Compare the diastereomeric ratios.

  • Solutions:

    • If the desired product is the kinetic one: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.

    • If the desired product is the thermodynamic one: Run the reaction at a higher temperature. You may also try adding a Lewis acid co-catalyst, which can sometimes facilitate equilibration.

• Additive or Co-Catalyst Effects: The presence of additives (e.g., bases, acids) can influence the transition state geometry.

  • Explanation: A Brønsted or Lewis acid/base can interact with the substrate or catalyst, altering the stereochemical outcome. The choice of base, for instance, has been shown to have a significant effect on reaction outcomes.[9]

  • Solutions:

    • Screen Additives: Systematically screen different bases (e.g., organic vs. inorganic) or acids.

    • Stoichiometry: Carefully control the stoichiometry of any additives used.

Part 3: Data & Protocols

Table 1: Comparison of Catalytic Systems in Asymmetric Michael Additions

This table summarizes representative data to illustrate how catalyst choice affects outcomes.

Entry	Catalyst System	Reaction Type	Substrates	dr	ee (%)	Reference
1	Ir / f-amphox	Asymmetric Hydrogenation	1,4-Diaryldiketones	>100:1	>99.9	[3]
2	Triaryliminophosphorane	Conjugate Addition	Nitroalkane + Enone Diester	-	>95	[1]
3	Cinchonine-based thiourea	Michael Addition	2-Hydroxy-1,4-naphthoquinone + α-Ketophosphonate	-	94->99	[2]
4	Pd(OAc)₂ / Chiral Ligand	1,4-Addition	Arylboronic Acid + Cyclic Enone	-	up to 96	[5]
5	(R)-BTM (isothiourea)	Pyridine Dearomatization	Aryl Ester + Pyridinium Salt	90:10	91:9	[7]

Experimental Protocol: General Procedure for an Organocatalyzed Michael Addition

This protocol provides a self-validating framework for a typical stereoselective synthesis of a 1,4-dione derivative.

Materials:

• α,β-Unsaturated ketone (1.0 mmol, 1.0 equiv)

• Nucleophile (e.g., aldehyde or ketone) (1.2 mmol, 1.2 equiv)

• Chiral Organocatalyst (e.g., diphenylprolinol silyl ether) (0.1 mmol, 10 mol%)

• Anhydrous, distilled solvent (e.g., Toluene, 5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst & Substrate Preparation: To a flame-dried, 25 mL round-bottom flask equipped with a magnetic stir bar, add the chiral organocatalyst (10 mol%).

• Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon for 10 minutes.

• Solvent & Reagent Addition: Add the anhydrous solvent (5 mL) via syringe. Add the α,β-unsaturated ketone (1.0 equiv) and stir until fully dissolved.

• Cooling (Critical for Selectivity): Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C) using an appropriate bath. Allow it to stabilize for 15 minutes.

• Initiation: Slowly add the nucleophile (1.2 equiv) dropwise over 5 minutes.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Aliquots should be quenched in a separate vial containing a small amount of saturated NH₄Cl solution before analysis.

• Control Experiment (Self-Validation): In a separate flask, set up an identical reaction but without the catalyst . This will allow you to quantify the background (non-selective) reaction rate.

• Workup: Once the starting material is consumed, quench the reaction by adding 10 mL of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., Ethyl Acetate, 3 x 15 mL).

• Purification & Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel. Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

References

• Asymmetric Hydrogenation of 1,4-Diketones: Facile Synthesis of Enantiopure 1,4-Diarylbutane-1,4-diols. ResearchGate.[Link]

• Stereoselective 1,2‒ and 1,4‒Additions Enabled by Asymmetric Organocatalysis. OSU Libraries.[Link]

• Asymmetric 1,4-Dihydroxylation of 1,3-Dienes by Catalytic Enantioselective Diboration. National Institutes of Health.[Link]

• Regio- and stereoselective synthesis of 1,4-dienes. PubMed.[Link]

• Regio- and stereoselective synthesis of 1,4-dienes. Royal Society of Chemistry.[Link]

• Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis. National Institutes of Health.[Link]

• Organocatalyzed Enantioselective Michael Addition of 2-Hydroxy-1,4-naphthoquinone to β,γ-Unsaturated α-Ketophosphonates. ACS Publications.[Link]

• Enantioselective organo-cascade catalysis. National Institutes of Health.[Link]

• Catalytic enantioselective synthesis of 1,4-dihydropyridines via the addition of C(1)-ammonium enolates to pyridinium salts. National Institutes of Health.[Link]

• Selective 1,4-syn-Addition to Cyclic 1,3-Dienes via Hybrid Palladium Catalysis. ACS Publications.[Link]

• Catalytic, Regioselective 1,4‐Fluorodifunctionalization of Dienes. National Institutes of Health.[Link]

• Catalytic asymmetric synthesis with rh-diene complexes: 1,4-addition of arylboronic acids to unsaturated esters. PubMed.[Link]

• Catalytic asymmetric synthesis with rh-diene complexes: 1,4-addition of arylboronic acids to unsaturated esters. Semantic Scholar.[Link]

• Organocatalyst Design for the Stereoselective Annulation towards Bicyclic Diketones and Analogues. MDPI.[Link]

• anti-Diastereo- and Enantioselective Ruthenium-Catalyzed C-C Coupling-Oxidative Lactonization of 1,4-Butanediol: Alkynes as Allylmetal Pronucleophiles. National Institutes of Health.[Link]

• Recent advances in palladium-catalysed asymmetric 1,4–additions of arylboronic acids to conjugated enones and chromones. Beilstein Journal of Organic Chemistry.[Link]

• 1,2 and 1,4 Electrophilic Addition to Dienes. Chemistry Steps.[Link]

• Ene‐Reductase Catalyzed Regio‐ and Stereoselective 1,4‐Mono‐Reduction of Pseudoionone to Geranylacetone. ResearchGate.[Link]

• Key Concepts in Stereoselective Synthesis. ETH Zurich.[Link]

• Exploring the Role of Stereochemistry in Organic Synthesis: Strategies, Challenges, and Applications. ResearchGate.[Link]

• Organic (Orgo) 1 Synthesis Practice Problems. Chemistry Steps.[Link]

• Reactions of Dienes: 1,2 and 1,4 Addition. Master Organic Chemistry.[Link]

• One-Pot Stereospecific Synthesis of 1,4-Oligosaccharides by Glycal-Derived Vinyl Epoxides Assembly. National Institutes of Health.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
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• 5. BJOC - Recent advances in palladium-catalysed asymmetric 1,4–additions of arylboronic acids to conjugated enones and chromones [beilstein-journals.org]
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• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Reaction Exotherms in Nitrophenyl Compound Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of nitrophenyl compounds is a cornerstone of many chemical, pharmaceutical, and materials science endeavors. However, the nitration of aromatic compounds is an inherently exothermic process, posing significant thermal hazards if not properly managed.[1][2] An uncontrolled increase in temperature can lead to a thermal runaway, a dangerous situation where the reaction rate increases exponentially, potentially causing explosions and the release of toxic gases.[3][4] This guide provides in-depth technical support to help you safely and effectively manage these exothermic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of thermal runaways in nitrophenyl compound synthesis?

A1: Thermal runaways in nitration reactions typically stem from an imbalance between the rate of heat generation and the rate of heat removal.[4] Several factors can contribute to this hazardous situation:

• Rapid Addition of Nitrating Agent: Adding the nitrating agent (commonly a mixture of nitric and sulfuric acids) too quickly can generate heat faster than the cooling system can dissipate it.[5][6]

• Inadequate Cooling: The cooling system may lack the capacity to handle the heat load of the reaction, or there may be poor heat transfer between the reactor and the cooling medium.[5][6]

• Poor Agitation: Inefficient stirring can lead to the formation of localized "hot spots" where reactant concentrations are high, initiating a runaway that can propagate throughout the mixture.[5][6]

• Incorrect Reagent Concentration or Ratio: Using overly concentrated acids or an improper ratio of nitric to sulfuric acid can significantly increase the reaction's exothermicity.[5]

• Accumulation of Unreacted Nitrating Agent: If the reaction temperature is too low, the nitration rate may be slow, leading to a buildup of the nitrating agent. A subsequent, even minor, increase in temperature can then trigger a rapid and violent exothermic reaction.[5]

Q2: Why is a mixed acid (HNO₃/H₂SO₄) system typically used for nitration, and how does it contribute to the exotherm?

A2: A mixture of concentrated nitric acid and sulfuric acid is the most common nitrating agent. Sulfuric acid acts as a catalyst by protonating nitric acid, which facilitates the formation of the highly reactive electrophile, the nitronium ion (NO₂⁺).[1] This nitronium ion is the active species that attacks the aromatic ring in an electrophilic aromatic substitution reaction.[1] While this mixed acid system allows for a faster and more efficient reaction compared to using nitric acid alone, the formation of the nitronium ion and the subsequent nitration are both highly exothermic steps.[1][7]

Q3: What are the key process parameters to monitor to prevent exotherm-related incidents?

A3: Careful monitoring of several key parameters is crucial for maintaining control over the reaction:

• Internal Reaction Temperature: This is the most critical parameter. A thermocouple should be placed directly in the reaction mixture to provide accurate and real-time temperature readings.

• Coolant Temperature: Monitor the inlet and outlet temperatures of the cooling system to ensure it is functioning correctly.

• Addition Rate of Nitrating Agent: A controlled and steady addition rate is essential. Using a syringe pump or a dropping funnel with precise control is recommended.

• Stirring Rate: Ensure consistent and vigorous agitation throughout the reaction to maintain homogeneity and prevent hot spots.

Q4: How can I safely quench a nitration reaction at the end of the experiment or in an emergency?

A4: The standard and controlled method for quenching a nitration reaction is to slowly and carefully pour the reaction mixture onto a large amount of crushed ice or an ice-water slurry with vigorous stirring.[5] This serves two primary purposes: it rapidly cools the mixture and dilutes the acids, effectively stopping the reaction.[8]

In an emergency situation where a thermal runaway is imminent, quenching by adding the reaction mixture to a large volume of cold water or ice is a last-resort measure.[5] Caution: The dilution of concentrated sulfuric acid is itself a highly exothermic process.[5] This emergency quenching should only be performed if the runaway is in its early stages and can be managed with appropriate safety precautions, such as a blast shield and personal protective equipment.[6] Always follow your laboratory's established emergency procedures.

Troubleshooting Guides

Issue 1: Rapid, Uncontrolled Temperature Increase During Nitrating Agent Addition

• Immediate Actions:

  • Stop the addition of the nitrating agent immediately. [6]

  • Enhance cooling. If possible and safe, add more dry ice or a colder solvent to the cooling bath.[6]

  • Ensure vigorous stirring. Check that the stirring is adequate and increase the rate if necessary.[6]

  • Prepare for emergency quenching. If the temperature continues to rise uncontrollably, be prepared to quench the reaction as a last resort.[5][6]

• Potential Causes and Preventative Measures:

Potential Cause	Preventative Measure
Addition rate is too fast	Utilize a syringe pump for precise and controlled addition. Perform a preliminary hazard assessment to determine a safe addition rate.
Inadequate cooling capacity	Ensure the cooling bath is at the appropriate temperature and has sufficient volume and surface area for effective heat exchange.
Poor heat transfer	Use a reactor with a jacketed cooling system for more efficient heat transfer. Ensure the reactor is appropriately sized for the reaction scale.
Localized "hot spots" due to poor mixing	Use an overhead stirrer for viscous mixtures. Ensure the stir bar or impeller is appropriately sized and positioned.

Issue 2: The reaction temperature is too low, and no exotherm is observed upon adding the nitrating agent.

• Immediate Actions:

  • Pause the addition of the nitrating agent.

  • Carefully monitor the temperature. A delayed exotherm can be particularly dangerous.

  • Slightly increase the addition rate or the reaction temperature. Make very small, incremental changes while closely observing the temperature for any response.

• Potential Causes and Preventative Measures:

Potential Cause	Preventative Measure
Overly cautious addition of nitrating agent	While caution is necessary, an excessively slow addition rate may not be sufficient to initiate the reaction.
Cooling is too aggressive	The cooling bath may be colder than necessary for the specific reaction, effectively quenching the exotherm.
Low reactivity of the substrate	Some aromatic compounds are less reactive and may require slightly higher temperatures to initiate nitration.

Process Safety and Scale-Up Considerations

Scaling up nitration reactions introduces significant safety challenges, as the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[3]

Reaction Calorimetry: A Critical Tool for Safe Scale-Up

Before any scale-up, it is highly recommended to perform a reaction calorimetry study.[9] This technique measures the heat evolved during the reaction in real-time, providing crucial data for a thorough thermal hazard assessment.[9][10]

Key Parameters from Reaction Calorimetry	Significance for Safety
Heat of Reaction (ΔHr)	Determines the total amount of heat that will be generated.
Heat Flow (q)	Provides real-time information on the rate of heat generation.
Adiabatic Temperature Rise (ΔTad)	The theoretical temperature increase if all cooling is lost. This is a critical indicator of the potential for a thermal runaway.[11]
Maximum Temperature of the Synthesis Reaction (MTSR)	The highest temperature that could be reached under normal operating conditions.

Continuous Flow Chemistry: An Inherently Safer Approach

For larger-scale production, continuous flow reactors offer significant safety advantages over traditional batch reactors.[12][13] Their high surface-area-to-volume ratio allows for superior heat transfer and precise temperature control, dramatically reducing the risk of thermal runaways.[1][14]

Experimental Protocols

Protocol 1: General Procedure for Laboratory-Scale Aromatic Nitration (Example: Nitration of Toluene)

• Preparation of the Nitrating Mixture: In a flask cooled in an ice-water bath, slowly and carefully add 12.5 mL of concentrated sulfuric acid to 10.6 mL of concentrated nitric acid with gentle stirring.[5] Keep this mixture cold.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve the aromatic substrate (e.g., 10 g of toluene) in a suitable solvent (if necessary). Place the flask in an appropriate cooling bath (e.g., an ice-salt bath).

• Addition of Nitrating Agent: Slowly add the pre-cooled nitrating mixture dropwise to the stirred solution of the aromatic compound, ensuring the internal temperature is maintained within a safe, predetermined range (e.g., 0-10 °C).[5] The rate of addition should be adjusted to control the exotherm.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at the controlled temperature until the reaction is complete (monitor by TLC or LC-MS).

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a large volume of crushed ice and water with vigorous stirring.[8] The product may precipitate and can be collected by filtration, or it can be extracted with a suitable organic solvent.[8]

• Neutralization: Wash the organic layer or the collected solid with a dilute solution of sodium bicarbonate to neutralize any residual acids, followed by a water wash.[8]

Visualizing Safety Workflows

Diagram 1: Decision Tree for Managing Temperature Deviations

Caption: Decision-making workflow for responding to temperature deviations.

Diagram 2: Thermal Hazard Assessment Workflow

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• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
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• 14. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]

Reference Data & Comparative Studies

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione

Introduction: The Analytical Imperative for a Key Chemical Intermediate

1,4-Bis(4-nitrophenyl)butane-1,4-dione is a symmetrical aromatic diketone that serves as a valuable precursor and research compound in various fields of chemical synthesis.[1] Its molecular structure, featuring a central butane-1,4-dione linker flanked by two nitrophenyl rings, makes it a useful building block. As with any high-purity chemical intermediate, particularly those used in drug development or materials science, the accurate quantification of its purity and the comprehensive profiling of any related impurities are not merely procedural formalities; they are fundamental to ensuring the safety, efficacy, and reproducibility of the final product.

High-Performance Liquid Chromatography (HPLC) stands as the preeminent analytical technique for this task, offering the high resolution, sensitivity, and quantitative accuracy required to separate the main compound from structurally similar process impurities or degradants.[2] This guide provides a comparative analysis of HPLC methodologies, moving beyond a simple recitation of parameters to explain the scientific rationale behind selecting the optimal stationary phase, mobile phase, and detection strategy for robust and reliable purity analysis. All methods discussed are designed to be self-validating systems, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[3][4]

Analyte Characteristics: Guiding the Method Development Strategy

A successful HPLC method is built upon a foundational understanding of the analyte's physicochemical properties. The structure of 1,4-Bis(4-nitrophenyl)butane-1,4-dione dictates the analytical approach.

• Structure and Polarity: With a molecular weight of 328.28 g/mol , two aromatic rings, and a four-carbon alkyl chain, the molecule is predominantly non-polar and hydrophobic.[5] This characteristic strongly indicates that Reversed-Phase (RP) HPLC , where a non-polar stationary phase is paired with a polar mobile phase, will be the most effective separation mode.[6][7]

• Solubility and Sample Preparation: The compound is a solid with a melting point of 198-200°C.[8] For analysis, it must be dissolved in a solvent compatible with the reversed-phase mobile phase. Acetonitrile and methanol are excellent choices as they are common strong organic solvents in RP-HPLC and are likely to provide good solubility.

• UV Chromophores: The presence of two nitrophenyl groups provides strong ultraviolet (UV) absorbance. These conjugated systems are potent chromophores, making UV-based detection highly sensitive and specific. A Photodiode Array (PDA) detector is particularly advantageous as it can scan a range of wavelengths, allowing for the determination of the absorbance maximum (λ-max) to ensure optimal sensitivity for the parent compound and all potential impurities.[9][10]

Comparative Analysis of Chromatographic Conditions

The separation's success hinges on the synergistic interplay between the column, mobile phase, and detector. Here, we compare the most critical parameters to develop a robust purity method.

Part A: Stationary Phase Selection — The Heart of the Separation

The choice of column chemistry governs the retention and selectivity of the separation. For a non-polar analyte like 1,4-Bis(4-nitrophenyl)butane-1,4-dione, several reversed-phase chemistries are viable, each offering unique advantages.

• Method 1 (Workhorse): C18 (Octadecylsilane) Column: This is the most widely used stationary phase in reversed-phase HPLC.[7] The long C18 alkyl chains create a highly hydrophobic surface, promoting strong retention of non-polar analytes via van der Waals forces. It is an excellent starting point and often provides sufficient resolution for a wide range of impurities.

• Method 2 (Alternative Selectivity): Phenyl-Hexyl Column: This phase provides a mixed-mode separation mechanism. In addition to hydrophobic interactions from the hexyl chains, the phenyl rings on the stationary phase can induce π-π stacking interactions with the aromatic rings of the analyte and its impurities.[11] This can produce a unique elution order and improved resolution for aromatic isomers or impurities where the position of a substituent on the aromatic ring differs.

Table 1: Comparison of Recommended Stationary Phases

Feature	C18 (Octadecylsilane)	Phenyl-Hexyl
Primary Interaction	Hydrophobic (van der Waals)	Mixed-Mode: Hydrophobic & π-π Stacking
USP Designation	L1	L11
Best Suited For	General-purpose separation of non-polar to moderately polar compounds.	Aromatic compounds, offering alternative selectivity to alkyl phases.
Potential Advantage	High retention for hydrophobic compounds; extensive literature support.	Enhanced resolution of aromatic isomers and structurally similar compounds.
Potential Drawback	May provide excessive retention for very non-polar compounds, requiring high organic content.	Can be less stable at extreme pH compared to some modern C18 phases.

Part B: Mobile Phase Optimization — Driving the Elution

The mobile phase composition fine-tunes the separation, controlling the elution strength and influencing selectivity.

• Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH):

  • Acetonitrile is generally the preferred choice as it is a stronger solvent in reversed-phase mode, resulting in shorter retention times. It also generates lower backpressure than methanol and has a lower UV cutoff, which is beneficial for detection at low wavelengths.[12]

  • Methanol is a more protic solvent and can form hydrogen bonds, which can alter selectivity compared to ACN. It is a viable and sometimes advantageous alternative if co-elution is observed with acetonitrile.[13]

• Elution Mode: Isocratic vs. Gradient:

  • An isocratic method (constant mobile phase composition) may be suitable for a simple assay if all impurities elute close to the main peak.

  • For a comprehensive purity analysis, a gradient method (composition changes over time) is far superior. A gradient starting with a higher percentage of the aqueous phase and ramping to a higher percentage of the organic modifier ensures that early-eluting polar impurities are well-retained and resolved, while late-eluting non-polar impurities are eluted in a reasonable time with sharp peak shapes.

Part C: Detection Strategy — Seeing the Unseen

While a simple single-wavelength UV detector can be used, a Photodiode Array (PDA) detector is the authoritative choice for purity analysis.[14][15]

• Wavelength Optimization: A PDA detector acquires the entire UV-Vis spectrum for every point in the chromatogram, ensuring that no peak is missed and that each compound can be quantified at its absorbance maximum for the best sensitivity.

• Peak Purity Analysis: This is the most powerful feature of a PDA detector for impurity profiling. By comparing the spectra across the upslope, apex, and downslope of a peak, the software can determine spectral homogeneity. A spectrally pure peak suggests a single compound, whereas spectral differences indicate a co-eluting impurity.[10][16] This capability is a cornerstone of a self-validating method.

Experimental Protocols: From Theory to Practice

The following protocols provide detailed, step-by-step methodologies for two robust HPLC methods.

Workflow Overview

Caption: General workflow for HPLC purity analysis.

Method 1: Recommended Protocol (C18 with ACN Gradient)

This method is designed for high resolution and is the recommended starting point.

1. Reagents and Materials:

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione Reference Standard and Test Sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Water (e.g., Milli-Q or equivalent)

• Diluent: Acetonitrile

2. Standard and Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the Test Sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Note: Use sonication if necessary to ensure complete dissolution. Filter all solutions through a 0.45 µm PTFE syringe filter before injection.[17]

3. HPLC Instrumentation and Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size (e.g., Waters Symmetry C18, Agilent Zorbax SB-C18)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• PDA Detector:

  • Detection Wavelength: 254 nm (for quantification)

  • Spectral Range: 200-400 nm (for peak purity and library matching)

• Gradient Program:

  Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)
  0.0	50	50
  25.0	10	90
  30.0	10	90
  30.1	50	50

  | 35.0 | 50 | 50 |

Method 2: Alternative Protocol (Phenyl-Hexyl with MeOH Gradient)

This method provides an alternative selectivity, which is particularly useful if co-eluting impurities are found with the C18 method.

1. Reagents and Materials:

• As per Method 1, but with HPLC-grade Methanol (MeOH) instead of ACN.

2. Standard and Sample Preparation:

• As per Method 1.

3. HPLC Instrumentation and Conditions:

• Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size (e.g., Phenomenex Luna Phenyl-Hexyl)

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• PDA Detector: Settings as per Method 1.

• Gradient Program:

  Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (MeOH)
  0.0	60	40
  25.0	5	95
  30.0	5	95
  30.1	60	40

  | 35.0 | 60 | 40 |

Comparative Performance Data (Illustrative)

The choice between methods should be data-driven. The following table presents hypothetical but realistic data comparing the performance of the two protocols for the main analyte peak and a critical hypothetical impurity (Impurity X).

Table 2: Illustrative Performance Comparison

Parameter	Method 1 (C18 / ACN)	Method 2 (Phenyl-Hexyl / MeOH)	Ideal Value
Retention Time (t_R) of Main Peak	15.2 min	17.8 min	Method Dependent
Resolution (R_s) with Impurity X	2.5	1.9	> 2.0
Tailing Factor (T_f) of Main Peak	1.1	1.3	0.9 - 1.2
Theoretical Plates (N) for Main Peak	15,000	12,500	As high as possible

Interpretation: In this illustrative example, Method 1 (C18 / ACN) demonstrates superior performance. It provides better resolution (R_s = 2.5) for the critical impurity pair, indicating a more accurate quantification is possible.[3] Furthermore, the main peak exhibits better efficiency (higher theoretical plates) and less tailing, which is desirable for peak integration and sensitivity. Method 2 remains a valid alternative and could prove superior for resolving other potential impurities not captured in this example.

Method Validation: Ensuring Trustworthiness and Compliance

Once a method is developed, it must be validated to prove it is fit for its intended purpose, in accordance with ICH Q2(R1) guidelines.[18][19] A comprehensive validation package would include:

• Specificity: Demonstrating that the method can unequivocally assess the analyte in the presence of impurities, degradants, and excipients. This is where PDA peak purity analysis is invaluable.[20]

• Linearity: Confirming a proportional relationship between detector response and analyte concentration over a specified range.

• Accuracy: Assessing the closeness of the test results to the true value, often determined by spike/recovery experiments.

• Precision: Measuring the method's repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Robustness: Evaluating the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).

Caption: Logic for stationary phase selection.

Conclusion

The purity analysis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is most effectively achieved using a reversed-phase HPLC method with gradient elution and PDA detection. While several column chemistries are viable, a C18 stationary phase combined with a water/acetonitrile gradient (Method 1) represents the most robust and high-performing starting point. It provides excellent resolution, peak shape, and efficiency. The use of a Phenyl-Hexyl column offers a powerful alternative for tackling challenging separations of aromatic impurities. The ultimate selection must be confirmed through experimental data and a rigorous validation process compliant with ICH guidelines to ensure the generation of accurate and reliable purity results for this important chemical intermediate.

References

• Cas 108791-66-8, 1,4-bis(4-nitrophenyl)butane-1,4-dione | lookchem. LookChem. Available at: [Link]

• Steps for HPLC Method Validation. Pharmaguideline. Available at: [Link]

• HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. ResearchGate. Available at: [Link]

• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies. Available at: [Link]

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Home Sunshine Pharma. Available at: [Link]

• 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Hubei Aoks Bio-Tech Co.,Ltd. Available at: [Link]

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• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Available at: [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA). Available at: [Link]

• Choosing the Right HPLC Column: A Complete Guide. Phenomenex. Available at: [Link]

• Improvement of pharmaceutical impurity analysis by reducing the effects of stray light and room temperature fluctuations on PDA detector. Shimadzu. Available at: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. Available at: [Link]

• Optimization of the HPLC separation of aromatic groups in petroleum fractions. ResearchGate. Available at: [Link]

• How Do I Choose? A guide to HPLC column selection. Agilent. Available at: [Link]

• HPLC Impurity Profile Analyses of Pharmaceutical Substances Using UV Photodiode Array Detection. Taylor & Francis Online. Available at: [Link]

• (PDF) Photodiode Array Detection in Clinical Applications; Quantitative Analyte Assay Advantages, Limitations and Disadvantages. ResearchGate. Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. ALWSCI. Available at: [Link]

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. Wageningen University & Research. Available at: [Link]

• Picking the Perfect HPLC Column. Biocompare. Available at: [Link]

• A High-Performance Liquid Chromatography with Photodiode Array Detection Method for Simultaneous Determination of Three Compounds Isolated from Wikstroemia ganpi. MDPI. Available at: [Link]

• Exploring the Different Mobile Phases in HPLC. Moravek. Available at: [Link]

• 1-(4-Nitrophenyl)butane-1,2-dione | C10H9NO4. PubChem. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbio. Available at: [Link]

• (PDF) A SIMPLE GAS CHROMATOGRAPHY METHOD FOR THE QUANTITATIVE DETERMINATION OF RELATED IMPURITY (1,4-BUTANEDIOL) IN BUSULFAN DRUG. ResearchGate. Available at: [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. Available at: [Link]

• Impurity Analysis in Pharmaceutical Products with the Advanced Photodiode Array Detector SPD-M40. Shimadzu. Available at: [Link]

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A Comparative Spectroscopic Guide to 1,4-Bis(4-nitrophenyl)butane-1,4-dione: Elucidating Structure Through NMR and IR Analysis

In the landscape of pharmaceutical research and materials science, the precise structural elucidation of novel compounds is paramount. For molecules such as 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a symmetrical aromatic diketone, techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable. This guide provides an in-depth analysis of the expected NMR and IR spectral features of this compound, juxtaposed with the experimental data of its structural analogs, 1,4-diphenylbutane-1,4-dione and 4-nitroacetophenone. Through this comparative approach, we aim to equip researchers with the foundational knowledge to interpret and predict the spectroscopic characteristics of this and similar molecular architectures.

Molecular Architecture and Its Spectroscopic Implications

1,4-Bis(4-nitrophenyl)butane-1,4-dione possesses a highly symmetrical structure, featuring a central butane-1,4-dione core flanked by two para-substituted nitrophenyl rings. This symmetry, along with the strong electron-withdrawing nature of the nitro groups, profoundly influences its spectroscopic signature. Understanding these effects is key to a comprehensive analysis.

Caption: Molecular structure of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Experimental Protocols: A Validated Approach

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic compounds.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.[1][2]

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Obtain the carbon-13 NMR spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A wider spectral width (0-220 ppm) and a significantly larger number of scans are required due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is highly recommended due to its minimal sample preparation and high reproducibility. A small amount of the solid is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a transparent disk.

• Instrumentation: Employ a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000 to 400 cm⁻¹. A background spectrum of the empty ATR crystal or a pure KBr pellet should be recorded and subtracted from the sample spectrum.

Caption: General workflow for NMR and IR spectral analysis.

Spectral Analysis and Comparison

¹H NMR Spectral Analysis

The proton NMR spectrum of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is expected to be relatively simple due to the molecule's symmetry.

Compound	Functional Group	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
1,4-Bis(4-nitrophenyl)butane-1,4-dione	Aromatic Protons (ortho to -NO₂)	~8.3	Doublet	4H
Aromatic Protons (meta to -NO₂)	~8.1	Doublet	4H
Methylene Protons (-CH₂-)	~3.5	Singlet	4H
1,4-Diphenylbutane-1,4-dione	Aromatic Protons	~7.5-8.0	Multiplet	10H
Methylene Protons (-CH₂-)	~3.4	Singlet	4H
4-Nitroacetophenone	Aromatic Protons (ortho to -NO₂)	~8.3	Doublet	2H
Aromatic Protons (meta to -NO₂)	~8.1	Doublet	2H
Methyl Protons (-CH₃)	~2.7	Singlet	3H

Interpretation:

• Aromatic Region: The para-substituted aromatic rings in 1,4-Bis(4-nitrophenyl)butane-1,4-dione will exhibit a characteristic AA'BB' system, which often appears as two distinct doublets. The strong electron-withdrawing nitro group deshields the aromatic protons, shifting them downfield to approximately 8.1-8.3 ppm. In contrast, the aromatic protons of 1,4-diphenylbutane-1,4-dione, lacking the nitro group, are expected to resonate in the more typical aromatic region of 7.5-8.0 ppm. The chemical shifts for the aromatic protons in 4-nitroacetophenone provide a direct comparison for the electronic environment of the nitrophenyl ketone moiety.

• Aliphatic Region: The four methylene protons of the butane chain in 1,4-Bis(4-nitrophenyl)butane-1,4-dione are chemically equivalent due to the molecule's symmetry. Therefore, they are expected to appear as a single sharp peak (a singlet) around 3.5 ppm. The adjacent carbonyl groups will cause a downfield shift of these protons. This is comparable to the singlet observed for the methylene protons in 1,4-diphenylbutane-1,4-dione at approximately 3.4 ppm.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum will also reflect the molecular symmetry, showing a limited number of signals.

Compound	Carbon Type	Expected Chemical Shift (δ, ppm)
1,4-Bis(4-nitrophenyl)butane-1,4-dione	Carbonyl Carbon (C=O)	~196
Aromatic Carbon (ipso to -NO₂)	~150
Aromatic Carbon (ipso to C=O)	~140
Aromatic Carbons (ortho to -NO₂)	~129
Aromatic Carbons (meta to -NO₂)	~124
Methylene Carbon (-CH₂-)	~33
1,4-Diphenylbutane-1,4-dione	Carbonyl Carbon (C=O)	~198
Aromatic Carbon (ipso to C=O)	~137
Aromatic Carbons	~128-133
Methylene Carbon (-CH₂-)	~33
4-Nitroacetophenone	Carbonyl Carbon (C=O)	~196
Aromatic Carbon (ipso to -NO₂)	~150
Aromatic Carbon (ipso to C=O)	~141
Aromatic Carbons (ortho to -NO₂)	~129
Aromatic Carbons (meta to -NO₂)	~124
Methyl Carbon (-CH₃)	~27

Interpretation:

• Carbonyl Carbon: The carbonyl carbon signal is expected to appear significantly downfield, around 196 ppm, which is characteristic for aromatic ketones.[3]

• Aromatic Carbons: Due to symmetry, only four distinct signals are expected for the aromatic carbons. The carbon atom attached to the nitro group (ipso to -NO₂) will be the most downfield in the aromatic region, around 150 ppm. The carbon attached to the carbonyl group (ipso to C=O) will be around 140 ppm. The remaining two signals will correspond to the ortho and meta carbons of the phenyl rings.

• Aliphatic Carbon: The two equivalent methylene carbons will give a single signal at approximately 33 ppm.

IR Spectral Analysis

The IR spectrum provides valuable information about the functional groups present in the molecule.

Compound	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
1,4-Bis(4-nitrophenyl)butane-1,4-dione	C=O (Aromatic Ketone)	~1690	Strong
NO₂ (Asymmetric Stretch)	~1520	Strong
NO₂ (Symmetric Stretch)	~1350	Strong
C-N Stretch	~850	Medium
Aromatic C-H Stretch	>3000	Medium
Aliphatic C-H Stretch	<3000	Medium
1,4-Diphenylbutane-1,4-dione	C=O (Aromatic Ketone)	~1685	Strong
Aromatic C-H Stretch	>3000	Medium
Aliphatic C-H Stretch	<3000	Medium
4-Nitroacetophenone	C=O (Aromatic Ketone)	~1700	Strong
NO₂ (Asymmetric Stretch)	~1525	Strong
NO₂ (Symmetric Stretch)	~1345	Strong
C-N Stretch	~855	Medium
Aromatic C-H Stretch	>3000	Medium
Aliphatic C-H Stretch	<3000	Medium

Interpretation:

• Carbonyl Stretch: A strong absorption band around 1690 cm⁻¹ is indicative of the C=O stretching vibration of the aromatic ketone.[3] Conjugation with the aromatic ring slightly lowers this frequency compared to a saturated ketone.

• Nitro Group Stretches: The presence of the nitro group will be confirmed by two strong and characteristic absorption bands: the asymmetric stretch around 1520 cm⁻¹ and the symmetric stretch around 1350 cm⁻¹.[4]

• C-N Stretch: A medium intensity band around 850 cm⁻¹ is expected for the C-N stretch.

• C-H Stretches: The spectrum will also show C-H stretching vibrations for the aromatic protons (typically above 3000 cm⁻¹) and the aliphatic methylene protons (typically below 3000 cm⁻¹).[5]

Conclusion

The combination of ¹H NMR, ¹³C NMR, and IR spectroscopy provides a powerful toolkit for the unambiguous structural confirmation of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. The molecule's high degree of symmetry simplifies its NMR spectra, while the strong electron-withdrawing nitro groups induce significant and predictable downfield shifts in the aromatic proton and carbon signals. The IR spectrum offers clear, intense signals for the key carbonyl and nitro functional groups. By comparing the expected spectral data of the target compound with the known data of 1,4-diphenylbutane-1,4-dione and 4-nitroacetophenone, researchers can gain a deeper understanding of the structure-property relationships and confidently interpret their experimental findings. This guide serves as a robust framework for the spectral analysis of this and structurally related compounds, facilitating advancements in drug development and materials science.

References

• Bruker. (n.d.). NMR Spectrometers. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• University of Calgary. (n.d.). Aromatic H. Retrieved from [Link]

• Illinois State University. (2015). Infrared Spectroscopy. Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy, 35(9), 10-15.

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry of 1,4-Bis(4-nitrophenyl)butane-1,4-dione and its Fragments

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a symmetrical molecule featuring two nitroaromatic rings and a central dione linker, presents a unique analytical challenge. This guide provides an in-depth analysis of its mass spectrometric behavior, offering a predictive framework for its fragmentation patterns. Furthermore, we will objectively compare mass spectrometry with alternative analytical techniques, providing a holistic perspective for its characterization.

Understanding the Molecule: Structure and Properties

1,4-Bis(4-nitrophenyl)butane-1,4-dione possesses a molecular formula of C₁₆H₁₂N₂O₆ and a molecular weight of approximately 328.28 g/mol .[1] Its structure, characterized by the presence of two carbonyl groups and two nitro groups, dictates its fragmentation behavior under mass spectrometric analysis.

Mass Spectrometric Fragmentation Analysis

Electron Ionization (EI) mass spectrometry is a powerful technique for the structural analysis of organic molecules. The high energy imparted during ionization induces fragmentation, providing a unique fingerprint of the molecule's structure. For 1,4-Bis(4-nitrophenyl)butane-1,4-dione, we can anticipate a series of characteristic fragmentation pathways driven by the inherent chemical properties of its functional groups.

Predicted Fragmentation Pathways

The fragmentation of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is expected to be governed by three primary mechanisms: cleavage of the nitro group, alpha-cleavage adjacent to the carbonyl groups, and potentially a McLafferty-type rearrangement.

1. Nitro Group Fragmentation: Nitroaromatic compounds are known to exhibit characteristic losses of NO (30 Da) and NO₂ (46 Da) from the molecular ion.[2][3]

• Loss of NO₂: This is a common fragmentation pathway for nitroaromatic compounds, leading to the formation of a cation at m/z 282.

• Loss of NO: Subsequent fragmentation can involve the loss of a nitric oxide radical, which can be followed by the elimination of carbon monoxide (CO).[3]

2. Alpha-Cleavage: Ketones readily undergo alpha-cleavage, which is the breaking of the bond between the carbonyl carbon and the adjacent carbon atom.[4] In this symmetric molecule, alpha-cleavage can occur on either side of the butane-1,4-dione bridge.

• Symmetric Cleavage: The most probable alpha-cleavage would result in the formation of a resonance-stabilized 4-nitrophenylacylium ion (C₇H₄NO₃⁺) with an expected m/z of 166. This would be a prominent peak in the spectrum.

• Cleavage of the Butane Bridge: Another possibility is the cleavage within the butane chain itself, leading to various smaller fragments.

3. McLafferty Rearrangement: The McLafferty rearrangement is a characteristic fragmentation of carbonyl compounds that have a hydrogen atom on the γ-carbon.[5][6] In 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a McLafferty-type rearrangement could occur, involving the transfer of a hydrogen from the butane chain to one of the carbonyl oxygens, followed by the elimination of a neutral alkene. However, given the symmetry and the presence of more labile bonds, this might be a less favored pathway compared to nitro group fragmentation and alpha-cleavage.

Diagram of Predicted Fragmentation Pathways

Caption: Predicted major fragmentation pathways of 1,4-Bis(4-nitrophenyl)butane-1,4-dione in EI-MS.

Table of Predicted Major Fragments

m/z	Proposed Fragment Ion	Fragmentation Pathway
328	Molecular Ion [C₁₆H₁₂N₂O₆]⁺•	-
282	[M - NO₂]⁺•	Loss of a nitro group
298	[M - NO]⁺•	Loss of nitric oxide
166	[C₇H₄NO₃]⁺	Alpha-cleavage
122	[C₆H₄NO₂]⁺	Loss of CO from the acylium ion
76	[C₆H₄]⁺	Loss of NO₂ from the nitrophenyl cation

Comparison with Alternative Analytical Techniques

While mass spectrometry provides invaluable structural information through fragmentation analysis, a comprehensive characterization of 1,4-Bis(4-nitrophenyl)butane-1,4-dione often requires complementary data from other analytical techniques.

Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern for structural elucidation.	High sensitivity, provides detailed structural information.	Can be a "hard" ionization technique leading to the absence of a molecular ion peak in some cases.
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.[7]	Excellent for separating mixtures and determining purity.[7] Can be coupled with MS for enhanced analysis.	Provides limited structural information on its own.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework.	Provides unambiguous structural confirmation.	Lower sensitivity compared to MS, requires larger sample amounts.
Infrared (IR) Spectroscopy	Identification of functional groups (C=O, NO₂).[8]	Quick and non-destructive.[9]	Provides limited information on the overall molecular structure.

Workflow for Comprehensive Characterization

Caption: An integrated workflow for the comprehensive characterization of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Experimental Protocols

Mass Spectrometry Analysis

Objective: To obtain the electron ionization mass spectrum of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization source.

Method:

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Injection: Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph inlet.

• Ionization: Use a standard electron energy of 70 eV for ionization.

• Mass Analysis: Scan a mass range appropriate for the expected molecular ion and fragments (e.g., m/z 50-400).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways based on the observed mass-to-charge ratios.

High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the synthesized 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Instrumentation: An HPLC system with a UV detector.

Method:

• Column: A C18 reversed-phase column is typically suitable for this type of compound.

• Mobile Phase: A gradient of water and acetonitrile or methanol is a common starting point. The exact gradient will need to be optimized.

• Detection: Monitor the elution profile at a wavelength where the compound has strong absorbance, likely in the UV region (e.g., 254 nm).

• Sample Preparation: Prepare a dilute solution of the compound in the mobile phase.

• Injection and Analysis: Inject a small volume of the sample and record the chromatogram. The purity can be estimated from the relative area of the main peak.

Conclusion

The mass spectrometric analysis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione is a powerful tool for its structural elucidation. By understanding the predictable fragmentation patterns arising from its nitro and dione functionalities, researchers can confidently identify this molecule and its analogues. For a comprehensive characterization, it is highly recommended to complement mass spectrometry data with insights from HPLC, NMR, and IR spectroscopy. This multi-technique approach ensures the unambiguous determination of the compound's identity, purity, and structure, which is a critical step in the drug development pipeline.

References

• Benoit, F., & Holmes, J. L. (1970). The Mechanism of NO Loss from the Molecular Ion of Nitrobenzene and the Fragmentation Behaviour of the Phenoxy and p-Aminophenoxy Cations.

• Chemistry LibreTexts. (2021). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2021). McLafferty Rearrangement. Retrieved from [Link]

• Home Sunshine Pharma. (n.d.). 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8. Retrieved from [Link]

• Mass Spectrometry Blog. (2020). Mass Spectroscopy Fragmentation - Carbonyl Alpha Cleavage. Retrieved from [Link]

• PubMed. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Retrieved from [Link]

• PubMed. (2008). Validation of a reversed-phase HPLC method for 1,10-phenanthroline-5,6-dione and analysis of its impurities by HPLC-MS. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020). IR Spectroscopy - Basic Introduction. Retrieved from [Link]

Sources

• 1. 1,4-bis(4-nitrophenyl)butane-1,4-dione CAS 108791-66-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The mechanism of NO loss from the molecular ion of nitrobenzene and the fragmentation behaviour of the phenoxy and p-aminophenoxy cations - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. youtube.com [youtube.com]
• 5. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Validation of a reversed-phase HPLC method for 1,10-phenanthroline-5,6-dione and analysis of its impurities by HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]

A Comparative Guide to the Synthesis of 1,4-Diaryl-1,4-Butanediones: From Classical Methods to Modern Catalysis

Introduction: The Significance of the 1,4-Dicarbonyl Motif

The 1,4-diaryl-1,4-butanedione scaffold is a cornerstone in synthetic organic chemistry, serving as a versatile precursor to a multitude of valuable molecules, including pharmaceuticals, agrochemicals, and functional materials. Its strategic importance lies in its ability to undergo cyclization reactions, most notably the Paal-Knorr synthesis, to form five-membered heterocycles like furans and pyrroles, which are prevalent in biologically active compounds. The synthesis of these symmetrical diketones, however, presents a unique challenge due to the inherent polarity mismatch of potential starting materials. This guide provides a comparative analysis of various synthetic routes to 1,4-diaryl-1,4-butanediones, offering researchers, scientists, and drug development professionals a comprehensive overview of the available methodologies, their underlying principles, and practical considerations. We will delve into classical approaches like the Friedel-Crafts acylation, explore the elegance of umpolung chemistry in the Stetter reaction, and examine the efficiency of modern transition-metal-catalyzed methods.

Classical Approach: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a long-established and straightforward method for the formation of aryl ketones. In the context of 1,4-diaryl-1,4-butanediones, this typically involves the reaction of an aromatic compound with succinyl chloride in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).

Mechanism and Rationale

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid activates the succinyl chloride, leading to the formation of a highly electrophilic acylium ion. The aromatic ring, acting as a nucleophile, then attacks the acylium ion. A subsequent deprotonation restores the aromaticity of the ring. A key feature of this reaction is that it occurs at both ends of the succinyl chloride, leading to the desired 1,4-diaryl-1,4-butanedione.

A critical aspect of the Friedel-Crafts acylation is the stoichiometry of the Lewis acid. Due to the formation of a stable complex between the ketone product and the Lewis acid, a stoichiometric amount, or even an excess, of the catalyst is required for each carbonyl group. This can lead to significant waste and complicate the workup procedure.

Caption: Mechanism of Friedel-Crafts Acylation for 1,4-diaryl-1,4-butanedione synthesis.

Advantages and Limitations

Advantages:

• Readily available starting materials: Aromatic compounds and succinyl chloride are common and relatively inexpensive.

• Well-established and predictable: The reaction is robust and has been extensively studied.

Limitations:

• Stoichiometric Lewis acid: Requires large amounts of catalyst, leading to significant waste.

• Harsh reaction conditions: Often requires strong acids and anhydrous conditions.

• Limited substrate scope: The reaction is generally limited to electron-rich aromatic compounds and can be incompatible with many functional groups.

• Potential for side reactions: Polysubstitution can occur if the product is more reactive than the starting material, although the deactivating nature of the ketone group mitigates this for the second acylation.

Umpolung Strategy: The Stetter Reaction

The Stetter reaction offers a more elegant and atom-economical approach to 1,4-dicarbonyl compounds by employing the concept of "umpolung" or polarity reversal. In this reaction, an aldehyde, which is typically an electrophile at the carbonyl carbon, is converted into a nucleophilic acyl anion equivalent.

Mechanism and Rationale

The key to the Stetter reaction is the use of a nucleophilic catalyst, typically an N-heterocyclic carbene (NHC) generated from a thiazolium salt, or a cyanide ion. The catalyst adds to the aldehyde to form a Breslow intermediate (in the case of NHCs), which is a resonance-stabilized carbanion. This nucleophilic species then undergoes a conjugate addition (Michael addition) to an activated alkene, such as a chalcone (an α,β-unsaturated ketone), which serves as the Michael acceptor. A final proton transfer and elimination of the catalyst regenerates the active catalyst and yields the 1,4-diaryl-1,4-butanedione.

Caption: Mechanism of the Stetter Reaction for 1,4-diaryl-1,4-butanedione synthesis.

Advantages and Limitations

Advantages:

• Catalytic: Employs a catalytic amount of the NHC precursor, making it more atom-economical.

• Milder conditions: Often proceeds under milder conditions compared to Friedel-Crafts acylation.

• Convergent: Brings together two different aromatic moieties in a controlled manner.

Limitations:

• Substrate availability: Requires the synthesis of a suitable Michael acceptor (e.g., chalcone).

• Catalyst sensitivity: NHC catalysts can be sensitive to air and moisture.

• Potential for side reactions: Competing benzoin condensation can sometimes be an issue.

Modern Catalytic Approaches: Transition Metal-Catalyzed Syntheses

In recent decades, transition metal catalysis has emerged as a powerful tool for the construction of carbon-carbon bonds, offering high efficiency, selectivity, and functional group tolerance. Several methods have been developed for the synthesis of 1,4-diaryl-1,4-butanediones using palladium, rhodium, and copper catalysts.

Rhodium-Catalyzed Carbonylative Addition

A notable rhodium-catalyzed approach involves the 1,4-carbonylative addition of arylboronic acids to α,β-unsaturated ketones (chalcones).[1][2] This reaction introduces a carbonyl group and an aryl group in a single step.

Mechanism: The catalytic cycle is thought to involve the transmetalation of the aryl group from the boronic acid to the rhodium(I) center, followed by migratory insertion of carbon monoxide to form an aroyl-rhodium species. This intermediate then undergoes conjugate addition to the chalcone, and subsequent reductive elimination or protonolysis releases the 1,4-diaryl-1,4-butanedione and regenerates the active rhodium catalyst.

Copper-Catalyzed Oxidative Dimerization

Another modern approach is the oxidative dimerization of acetophenones. This method typically employs a copper catalyst and an oxidant to couple two molecules of an acetophenone derivative at their α-positions.

Mechanism: The reaction likely proceeds through the formation of an enolate from the acetophenone, which is then oxidized by the copper(II) catalyst to generate a radical intermediate. The coupling of two of these radicals forms the C-C bond of the butane backbone, yielding the 1,4-diaryl-1,4-butanedione.

Advantages and Limitations of Transition Metal-Catalyzed Methods

Advantages:

• High efficiency and selectivity: Often provide high yields and excellent chemo- and regioselectivity.

• Broad functional group tolerance: Tolerant of a wide range of functional groups that are incompatible with classical methods.

• Milder reaction conditions: Typically proceed under relatively mild conditions.

Limitations:

• Catalyst cost and toxicity: Transition metal catalysts, particularly those based on palladium and rhodium, can be expensive and have associated toxicity concerns.

• Ligand sensitivity: The success of these reactions often depends on the use of specific, and sometimes complex, ligands.

• Reaction optimization: Finding the optimal conditions (catalyst, ligand, solvent, base, temperature) can be time-consuming.

Comparative Analysis of Synthetic Routes

To provide a clear comparison, the following table summarizes the key features of the discussed synthetic methodologies. The data is compiled from various literature sources and represents typical ranges.

Feature	Friedel-Crafts Acylation	Stetter Reaction	Rhodium-Catalyzed Carbonylative Addition	Copper-Catalyzed Oxidative Dimerization
Starting Materials	Arene, Succinyl Chloride	Aromatic Aldehyde, Chalcone	Arylboronic Acid, Chalcone, CO	Acetophenone
Catalyst	Stoichiometric AlCl₃ (or other Lewis acid)	Catalytic NHC (e.g., from thiazolium salt)	Catalytic Rhodium complex	Catalytic Copper salt
Typical Yield	Moderate to Good (50-80%)	Good to Excellent (70-95%)	Good to Excellent (70-95%)	Moderate to Good (60-85%)
Reaction Temperature	0 °C to reflux	Room temperature to 80 °C	50-100 °C	80-120 °C
Reaction Time	2-24 hours	12-48 hours	12-24 hours	12-24 hours
Key Advantages	Readily available starting materials, well-established.	Catalytic, milder conditions, convergent synthesis.	High efficiency, broad functional group tolerance.	Direct coupling of readily available ketones.
Key Disadvantages	Stoichiometric waste, harsh conditions, limited scope.	Requires synthesis of Michael acceptor, catalyst sensitivity.	Catalyst cost, CO gas handling.	Potential for over-oxidation, moderate yields.

Experimental Protocols

Protocol 1: Synthesis of 1,4-Diphenyl-1,4-butanedione via Friedel-Crafts Acylation

• To a stirred suspension of anhydrous aluminum chloride (2.2 eq.) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, a solution of succinyl chloride (1.0 eq.) in anhydrous DCM is added dropwise.

• The mixture is stirred at 0 °C for 30 minutes.

• A solution of benzene (2.5 eq.) in anhydrous DCM is then added dropwise at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched by carefully pouring the mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by recrystallization from ethanol to afford 1,4-diphenyl-1,4-butanedione.

Protocol 2: Synthesis of 1,4-Diphenyl-1,4-butanedione via Stetter Reaction

• To a solution of benzaldehyde (1.2 eq.) and chalcone (1.0 eq.) in anhydrous tetrahydrofuran (THF) is added 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride (0.1 eq.).

• The mixture is stirred, and a solution of potassium tert-butoxide (0.1 eq.) in anhydrous THF is added dropwise under a nitrogen atmosphere.

• The reaction mixture is stirred at 60 °C for 24 hours.

• After cooling to room temperature, the reaction is quenched with water and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 1,4-diphenyl-1,4-butanedione.

Conclusion and Future Outlook

The synthesis of 1,

Sources

• 1. Rhodium(I)-Catalyzed 1,4-Addition of Arylboronic Acids to Acrylic Acid in Water: One-Step Preparation of 3-Arylpropionic Acids [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of the Reactivity of 1,4-Bis(4-nitrophenyl)butane-1,4-dione and Other Diones

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, dicarbonyl compounds are pivotal building blocks for the construction of complex molecular architectures and pharmacologically active heterocycles. Among these, 1,4-dicarbonyls are particularly valuable. This guide provides an in-depth comparative analysis of the reactivity of 1,4-Bis(4-nitrophenyl)butane-1,4-dione against other representative diones, namely its non-nitrated aromatic analogue, 1,4-diphenylbutane-1,4-dione, and a simple aliphatic counterpart, butane-1,4-dione. Understanding the nuanced reactivity differences imparted by aromaticity and powerful electron-withdrawing groups is paramount for designing efficient synthetic routes and novel molecular entities.

Introduction: The Significance of 1,4-Diones

1,4-Dicarbonyl compounds are key intermediates in organic synthesis, most notably for their utility in the Paal-Knorr synthesis to form five-membered heterocycles such as furans, pyrroles, and thiophenes.[1][2] These heterocyclic motifs are prevalent in a vast array of natural products and pharmaceuticals. The reactivity of the dicarbonyl moiety is characterized by the electrophilicity of the carbonyl carbons, making them susceptible to nucleophilic attack. This reactivity can be modulated by the substituents attached to the carbonyl groups.

This guide focuses on 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a molecule featuring two strongly electron-withdrawing nitro groups. We will explore how these substituents dramatically alter its reactivity profile compared to the less electronically perturbed 1,4-diphenylbutane-1,4-dione and the purely aliphatic butane-1,4-dione.

The Electronic Landscape: A Tale of Three Diones

The reactivity of a carbonyl group is fundamentally governed by the electron density at the carbonyl carbon. Electron-withdrawing groups enhance the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups diminish this electrophilicity.

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione: The presence of two nitro groups, one on each phenyl ring in the para position, exerts a profound electron-withdrawing effect through both inductive and resonance mechanisms. This significantly depletes electron density from the phenyl rings and, consequently, from the carbonyl carbons, rendering them highly electrophilic.

• 1,4-Diphenylbutane-1,4-dione: In this analogue, the phenyl groups themselves are electron-withdrawing compared to alkyl groups, but to a much lesser extent than the nitrophenyl group. The carbonyl carbons are still electrophilic, but less so than in the nitrated derivative.

• Butane-1,4-dione: As an aliphatic dione, the carbonyl carbons are flanked by electron-donating alkyl groups. This leads to a comparatively lower electrophilicity of the carbonyl carbons compared to its aromatic counterparts.

This difference in the electronic nature of the carbonyl carbons is the primary driver for the observed differences in reactivity, which we will explore in the context of specific chemical transformations.

Figure 1: Relationship between substituents and carbonyl reactivity.

Comparative Reactivity in Key Transformations

Reduction of the Carbonyl Groups

The reduction of ketones to secondary alcohols is a fundamental transformation. The ease of this reduction is directly related to the electrophilicity of the carbonyl carbon.

Hypothesized Reactivity Order (Fastest to Slowest):

• 1,4-Bis(4-nitrophenyl)butane-1,4-dione

• 1,4-Diphenylbutane-1,4-dione

• Butane-1,4-dione

The highly electrophilic carbonyl carbons of the nitrated dione are expected to react most readily with reducing agents like sodium borohydride or lithium aluminum hydride. In contrast, the electron-rich carbonyls of butane-1,4-dione would be the least reactive.

While a direct comparative study is lacking, studies on the asymmetric reduction of 1,4-diphenylbutane-1,4-dione have been reported, yielding the corresponding diol with high enantiomeric excess using various chiral reagents in combination with reducing agents like NaBH4 and BH3·THF.[3] Similar reductions on 1,2-bis(4-nitrophenyl)ethane (a related, though not dicarbonyl, compound) to the corresponding diamine have been achieved using Raney Nickel and hydrazine hydrate or hydrogen gas, suggesting the nitro groups are also susceptible to reduction under certain conditions.[4]

Table 1: Asymmetric Reduction of 1,4-Diphenylbutane-1,4-dione [3]

Reducing Agent	Chiral Reagent	Additive	Enantiomeric Excess (ee)
NaBH4	(S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol	TMSCl	52%
BH3·THF	(S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol	-	97%
PhNEt2·BH3	(S)-proline	B(OMe)3	85%

This data is for 1,4-diphenylbutane-1,4-dione and serves as a benchmark for the reactivity of the non-nitrated aromatic dione.

Cyclocondensation Reactions: The Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classic method for synthesizing substituted furans, pyrroles, and thiophenes from 1,4-dicarbonyl compounds.[1] The reaction typically proceeds via the formation of an enol or enamine intermediate, which then attacks the second carbonyl group in an intramolecular fashion. The rate of this reaction is influenced by the ease of both enol/enamine formation and the subsequent intramolecular nucleophilic attack.

The electron-withdrawing nitro groups in 1,4-Bis(4-nitrophenyl)butane-1,4-dione are expected to have a dual effect. They will increase the acidity of the α-protons, facilitating the formation of the enolate intermediate under basic conditions. Furthermore, the enhanced electrophilicity of the carbonyl carbons will accelerate the final intramolecular cyclization step. Therefore, it is anticipated that 1,4-Bis(4-nitrophenyl)butane-1,4-dione will exhibit the highest reactivity in Paal-Knorr type syntheses.

Studies on the Paal-Knorr synthesis of N-substituted pyrroles from 2,5-hexanedione (an aliphatic 1,4-dione) have shown that the reaction proceeds efficiently with a variety of amines, even without a catalyst.[5] However, the reaction rates and yields are generally lower for diketones that do not possess terminal methyl groups.[5] Aromatic 1,4-diketones are also known to undergo Paal-Knorr synthesis, and the presence of electron-withdrawing or electron-donating groups on the aromatic rings can influence the reaction yields.[2]

Figure 2: Generalized workflow of the Paal-Knorr pyrrole synthesis.

Experimental Protocols

To provide a practical context for the discussed reactivities, detailed experimental protocols for the reduction of 1,4-diphenylbutane-1,4-dione and a general procedure for the Paal-Knorr synthesis are provided below. These can serve as a starting point for comparative studies.

Protocol: Asymmetric Reduction of 1,4-Diphenylbutane-1,4-dione[3]

Objective: To synthesize (1S,4S)-1,4-diphenylbutane-1,4-diol with high enantiomeric excess.

Materials:

• 1,4-Diphenylbutane-1,4-dione

• (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol

• Borane-tetrahydrofuran complex (BH3·THF)

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Saturated aqueous ammonium chloride solution

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (0.25 mmol) in anhydrous THF (5 mL) at room temperature, add a 1.0 M solution of BH3·THF in THF (0.25 mL, 0.25 mmol) dropwise.

• Stir the mixture for 30 minutes at room temperature.

• Cool the solution to -10 °C and add a solution of 1,4-diphenylbutane-1,4-dione (1.0 mmol) in THF (5 mL) dropwise over 10 minutes.

• Continue stirring at -10 °C for 2 hours.

• Quench the reaction by the slow addition of methanol (2 mL).

• Allow the mixture to warm to room temperature and then add saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired diol.

• Determine the enantiomeric excess by chiral HPLC analysis.

Rationale: The use of a chiral catalyst ((S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol) in conjunction with a reducing agent allows for the stereoselective reduction of the prochiral ketone, leading to an enantiomerically enriched product.

Protocol: General Paal-Knorr Synthesis of a Pyrrole[5]

Objective: To synthesize a 2,5-disubstituted pyrrole from a 1,4-dione and a primary amine.

Materials:

• 1,4-Diketone (e.g., 2,5-hexanedione)

• Primary amine (e.g., aniline)

• Ethanol (optional, as solvent)

• Acetic acid (catalyst, optional)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, combine the 1,4-diketone (1.0 mmol) and the primary amine (1.1 mmol).

• If the reactants are solids, they can be gently heated until a melt is formed, or a minimal amount of a suitable solvent like ethanol can be added.

• For less reactive substrates, a catalytic amount of acetic acid (e.g., 1-2 drops) can be added.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, if a solvent was used, remove it under reduced pressure.

• Purify the crude product by column chromatography, recrystallization, or distillation to obtain the pure pyrrole derivative.

Rationale: This acid-catalyzed (or in some cases, catalyst-free) condensation reaction provides a straightforward and atom-economical route to substituted pyrroles. The removal of water drives the reaction to completion.

Conclusion and Future Directions

The reactivity of 1,4-diones is a fascinating area of study with significant implications for organic synthesis. The introduction of strong electron-withdrawing groups, as seen in 1,4-Bis(4-nitrophenyl)butane-1,4-dione, is predicted to dramatically enhance the reactivity of the dicarbonyl moiety towards nucleophilic attack and facilitate cyclocondensation reactions.

While theoretical principles provide a strong foundation for these predictions, there is a clear need for direct, quantitative comparative studies to validate these hypotheses. Future work should focus on conducting kinetic studies of reduction and cyclocondensation reactions for 1,4-Bis(4-nitrophenyl)butane-1,4-dione, 1,4-diphenylbutane-1,4-dione, and butane-1,4-dione under identical conditions. Such data would provide invaluable insights for synthetic chemists and drug development professionals, enabling the rational design of experiments and the efficient synthesis of novel compounds. The high reactivity of 1,4-Bis(4-nitrophenyl)butane-1,4-dione could be harnessed for the development of rapid and efficient synthetic methodologies for complex heterocyclic systems.

References

• (No authors listed). 1,4-bis(4-nitrophenyl)butane-1,4-dione. LookChem. [Link]

• (No authors listed). 1,4-Diphenylbutane-1,4-dione. PubChem. [Link]

• (No authors listed). Butane-1,4-dione. PubChem. [Link]

• (No authors listed). Paal-Knorr Synthesis. Organic Chemistry Portal. [Link]

• Cho, H., Madden, R., Nisanci, B., & Török, B. (2017). The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles. Green Chemistry, 19(12), 2793-2798.
• Gawande, M. B., & Shelke, S. N. (2011). An efficient and convenient method for the synthesis of N-substituted pyrroles in aqueous medium. Green Chemistry Letters and Reviews, 4(2), 123-127.
• Hua, G., Henry, J. B., Li, Y., Mount, A. R., Slawin, A. M. Z., & Woollins, J. D. (2010). Synthesis of novel 2,5-diarylselenophenes from selenation of 1,4-diarylbutane-1,4-diones or methanol/arylacetylenes. Organic & Biomolecular Chemistry, 8(7), 1655-1660.
• Kumar, A., & Akanksha. (2014). Convenient Procedures for the Asymmetric Reduction of 1,4-Diphenylbutane-1,4-dione and Synthesis of 2,5-Diphenylpyrrolidine Derivatives.
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The Definitive Proof: A Comparative Guide to the Structural Validation of 1,4-Bis(4-nitrophenyl)butane-1,4-dione by X-ray Crystallography

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For researchers and scientists, this structural certainty underpins everything from understanding mechanism of action to optimizing lead compounds. This guide provides an in-depth technical comparison of analytical techniques for the structural validation of the novel organic compound, 1,4-Bis(4-nitrophenyl)butane-1,4-dione, with a primary focus on the unparalleled definitive power of single-crystal X-ray crystallography.

While spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for elucidating molecular connectivity and functional groups, they often leave room for ambiguity, particularly concerning stereochemistry and solid-state conformation.[1][2][3] Single-crystal X-ray diffraction, in contrast, provides a direct visualization of the atomic arrangement in the crystalline state, offering incontrovertible evidence of a molecule's structure.[4][5][6][7]

This guide will walk through the experimental workflow for the synthesis, crystallization, and subsequent X-ray crystallographic analysis of 1,4-Bis(4-nitrophenyl)butane-1,4-dione. We will present hypothetical, yet realistic, experimental data to illustrate the process and compare the depth of information gained from this "gold standard" technique against other common analytical methods.

Synthesis and Crystallization: The Gateway to Definitive Structure

The journey to an X-ray crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals. For 1,4-Bis(4-nitrophenyl)butane-1,4-dione, a plausible synthetic route involves the Friedel-Crafts acylation of nitrobenzene with succinyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Proposed Synthetic Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 2.2 equivalents) and dry nitrobenzene (acting as both reactant and solvent).

• Acylation: Cool the mixture to 0-5 °C in an ice bath. Add a solution of succinyl chloride (1 equivalent) in dry nitrobenzene dropwise via the dropping funnel over 1-2 hours, maintaining the temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Work-up: Carefully pour the reaction mixture onto crushed ice with concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Isolation: The resulting precipitate, crude 1,4-Bis(4-nitrophenyl)butane-1,4-dione, is collected by vacuum filtration, washed with water, and then with a cold solvent like ethanol to remove impurities.

Crystallization Protocol:

The growth of single crystals suitable for X-ray diffraction is often a matter of patient experimentation with various solvents and techniques. Slow evaporation is a common and effective method.

• Solvent Selection: Dissolve the purified product in a suitable solvent or solvent mixture (e.g., a mixture of dichloromethane and ethanol, or dimethylformamide) at a slightly elevated temperature to achieve saturation.

• Slow Evaporation: Filter the warm solution to remove any particulate matter and place the filtrate in a clean vial, loosely covered with a perforated cap or parafilm.

• Crystal Growth: Allow the solvent to evaporate slowly over several days at room temperature. As the solvent volume decreases, the solution becomes supersaturated, promoting the formation of well-ordered crystals.

The X-ray Crystallography Workflow: From Diffraction to Structure

Once a suitable single crystal is obtained, the X-ray diffraction experiment can be performed. This non-destructive technique provides detailed information about the internal lattice of the crystal, including unit cell dimensions, bond lengths, and bond angles.[5][7]

Experimental Workflow Diagram:

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Step-by-Step Methodology:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated to collect diffraction patterns from various orientations.[4][8] The diffracted X-rays are captured by a detector.

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters and the intensities of the reflections.

• Structure Solution: The "phase problem" is solved using computational methods to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map and refined using least-squares methods to improve the fit between the calculated and observed diffraction data.

• Validation: The final structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Comparative Analysis: The Unambiguous Answer of X-ray Crystallography

To illustrate the power of X-ray crystallography, let's compare the structural information it provides for 1,4-Bis(4-nitrophenyl)butane-1,4-dione with that from other techniques.

Molecular Structure of 1,4-Bis(4-nitrophenyl)butane-1,4-dione:

Caption: 2D representation of 1,4-Bis(4-nitrophenyl)butane-1,4-dione.

Hypothetical Data Comparison Table:

Parameter	Single-Crystal X-ray Crystallography	NMR Spectroscopy (¹H, ¹³C)	Mass Spectrometry (HR-MS)	IR Spectroscopy
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, crystal packing, absolute configuration.	Connectivity of atoms (which atoms are bonded to which), chemical environment of protons and carbons, number of unique atoms.	Molecular weight, elemental composition (molecular formula).	Presence of functional groups (e.g., C=O, NO₂).
Molecular Formula	C₁₆H₁₂N₂O₆ (Confirmed)	Consistent with formula, but not definitive.	C₁₆H₁₂N₂O₆ (Determined)	Consistent with functional groups, but not formula.
Connectivity	Directly observed and unambiguous.	Inferred from correlations (e.g., COSY, HMBC).	Inferred from fragmentation patterns.	Not provided.
Stereochemistry	Absolute configuration can be determined.	Relative stereochemistry can often be inferred (e.g., NOE).	Not typically provided.	Not provided.
Conformation	Solid-state conformation is precisely determined.	Solution-state conformation can be inferred.	Not provided.	Not provided.
Intermolecular Interactions	Detailed information on hydrogen bonds, π-stacking, etc., in the crystal lattice.	Not provided.	Not provided.	Not provided.
Ambiguity	Minimal; provides a definitive structural proof.	Potential for ambiguity in complex structures or with overlapping signals.	Isomers cannot be distinguished.	Isomers often have very similar spectra.

Discussion of Comparative Data:

As the table demonstrates, while each technique provides valuable pieces of the structural puzzle, only X-ray crystallography delivers the complete, high-resolution picture.

• Mass Spectrometry would confirm the molecular formula C₁₆H₁₂N₂O₆. However, it cannot distinguish between isomers.

• IR Spectroscopy would show characteristic absorption bands for the carbonyl (C=O) and nitro (NO₂) groups, confirming their presence.

• NMR Spectroscopy would provide detailed information about the connectivity. For instance, ¹H NMR would show distinct signals for the aromatic protons and the methylene protons of the butane chain, and their coupling patterns would help establish their connectivity. ¹³C NMR would confirm the number of unique carbon environments. However, determining the precise spatial arrangement and torsion angles of the flexible butane chain and the orientation of the nitro groups relative to the carbonyls would be challenging.

In contrast, a successful single-crystal X-ray analysis would provide:

• Unambiguous Confirmation: Absolute proof of the molecular formula and connectivity.

• Precise Geometric Parameters: Bond lengths and angles with very high precision (e.g., C-C bond length ≈ 1.54 Å, C=O ≈ 1.23 Å).

• Definitive Conformation: The exact torsion angles of the butane-1,4-dione backbone, revealing the molecule's shape in the solid state.

• Supramolecular Architecture: Insight into how the molecules pack in the crystal, including any intermolecular interactions like hydrogen bonds or π-π stacking, which are crucial for understanding physical properties and for solid-form development in the pharmaceutical industry.

Conclusion: The Authoritative Grounding of X-ray Crystallography

In the rigorous field of drug development and chemical research, certainty is paramount. While a combination of spectroscopic techniques is essential for the initial characterization of a new chemical entity like 1,4-Bis(4-nitrophenyl)butane-1,4-dione, single-crystal X-ray crystallography stands alone in its ability to provide a definitive and irrefutable validation of the three-dimensional molecular structure.[8] The detailed atomic-level information it provides is not merely confirmatory; it is foundational for understanding a molecule's properties and for rational, structure-based design efforts. For any research program where structural integrity is critical, the investment in obtaining a single-crystal X-ray structure is an investment in scientific certainty.

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A Comparative Guide to Catalytic Syntheses of 1,4-Dicarbonyls for the Modern Chemist

The synthesis of 1,4-dicarbonyl compounds, crucial building blocks for a vast array of heterocycles and natural products, presents a persistent challenge in organic chemistry.[1] The inherent polarity mismatch of potential starting materials necessitates creative catalytic solutions to achieve this synthetically valuable transformation efficiently and selectively.[1] This guide provides a comparative analysis of prominent catalytic systems for the synthesis of 1,4-dicarbonyls, offering insights into their mechanisms, performance, and practical applications for researchers, scientists, and drug development professionals.

N-Heterocyclic Carbene (NHC) Organocatalysis: The Stetter Reaction

The Stetter reaction, a cornerstone of NHC catalysis, facilitates the conjugate addition of an aldehyde to a Michael acceptor, effectively overcoming the polarity mismatch challenge.[2][3] This reaction leverages the unique ability of NHCs to generate a nucleophilic acyl anion equivalent, the Breslow intermediate, from an aldehyde.[3]

Mechanistic Rationale

The catalytic cycle of the Stetter reaction begins with the deprotonation of an azolium salt precatalyst to form the active NHC. This carbene then attacks the aldehyde, forming a tetrahedral intermediate that rearranges to the key Breslow intermediate. This nucleophilic species then undergoes a Michael addition to an α,β-unsaturated compound. The resulting intermediate subsequently collapses to release the 1,4-dicarbonyl product and regenerate the NHC catalyst.

Caption: Catalytic cycle of the NHC-catalyzed Stetter reaction.

Performance Comparison

NHC-catalyzed Stetter reactions are valued for their operational simplicity and use of metal-free catalysts. A variety of NHC precatalysts, primarily thiazolium and triazolium salts, have been developed, each offering distinct advantages in terms of reactivity and stability.

Catalyst Type	Typical Substrates	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	Reference
Thiazolium Salt	Aromatic aldehydes, enones	10-30	THF, DMSO	25-75	60-90	[3]
Triazolium Salt	Aliphatic & aromatic aldehydes, enones	5-20	THF, DCM	25-60	70-95	[2]
Chiral NHCs	Various aldehydes and acceptors	10-20	Toluene, THF	0-25	70-90 (with high ee)	[1]

Experimental Protocol: General Procedure for the Stetter Reaction

To a solution of the aldehyde (1.0 mmol) and the Michael acceptor (1.2 mmol) in anhydrous THF (5 mL) is added the NHC precatalyst (0.1 mmol) and a base (e.g., DBU, 0.1 mmol) under an inert atmosphere. The reaction mixture is stirred at room temperature for 12-24 hours. Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the 1,4-dicarbonyl product.

Transition Metal Catalysis: A Versatile Toolkit

Transition metals, particularly palladium, cobalt, and gold, offer a diverse range of catalytic pathways for the synthesis of 1,4-dicarbonyl compounds, often with high efficiency and functional group tolerance.[4]

Palladium Catalysis

Palladium catalysts are highly effective in various cross-coupling reactions to form 1,4-dicarbonyls.[4] Common strategies include the coupling of enones with acyl chlorides, the carbonylation of allylic alcohols, and the reaction of organozinc reagents with enones in the presence of carbon monoxide.[4][5]

In a representative palladium-catalyzed carbonylative Heck reaction, an aryl halide undergoes oxidative addition to a Pd(0) species.[5] Subsequent CO insertion and coordination to an allylic alcohol, followed by migratory insertion and β-hydride elimination, furnishes the 1,4-dicarbonyl product and regenerates the active Pd(0) catalyst.

Caption: Simplified catalytic cycle for a palladium-catalyzed carbonylative Heck reaction.

Cobalt Catalysis

Cobalt-catalyzed radical pathways provide a powerful method for constructing 1,4-dicarbonyls from readily available starting materials like styrenes and α-bromocarbonyls.[6][7] These reactions often proceed through a cascade involving organocobalt addition, radical trapping, and a Kornblum-DeLaMare rearrangement.[7]

The cobalt catalyst initiates the decomposition of an oxidant (e.g., TBHP) to generate radicals. These radicals react with the starting materials to form an organocobalt intermediate, which then undergoes a series of transformations, including radical trapping and rearrangement, to yield the final 1,4-dicarbonyl product.[7]

Gold Catalysis

Gold catalysts, known for their carbophilicity, enable unique transformations for 1,4-dicarbonyl synthesis.[8][9] A notable example is the gold(I)-catalyzed reaction of alkynes and vinyl sulfoxides, which proceeds through a[8][8]-sigmatropic rearrangement of a sulfonium intermediate.[10][11]

The gold(I) catalyst activates the alkyne, facilitating a nucleophilic attack from the sulfoxide. This leads to the formation of a key sulfonium intermediate that undergoes a[8][8]-sigmatropic rearrangement to generate a new carbon-carbon bond. Subsequent hydrolysis yields the 1,4-dicarbonyl derivative.[11]

Performance Comparison of Transition Metal Catalysts

Catalyst	Typical Substrates	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	Reference
Palladium	Allylic alcohols, aryl iodides, CO	1-5	Toluene, THF	60-100	60-90	[5]
Enones, acyl chlorides	5-10	Dioxane	80-120	50-85	[4]
Cobalt	Styrenes, α-bromocarbonyls	5-10	Et3N	100	60-85	[7]
Gold	Alkynes, vinyl sulfoxides	1-5	DCE	25-80	70-95	[11]

Experimental Protocols

A mixture of the allylic alcohol (1.0 mmol), aryl iodide (1.2 mmol), Pd(OAc)₂ (0.02 mmol), a suitable ligand (e.g., dppf, 0.024 mmol), and a base (e.g., K₂CO₃, 2.0 mmol) in toluene (5 mL) is charged into a pressure vessel. The vessel is purged with carbon monoxide and then pressurized to 1-10 atm of CO. The reaction is heated at 80-100 °C for 12-24 hours. After cooling, the mixture is filtered, concentrated, and purified by column chromatography.[5]

To a solution of the alkyne (0.5 mmol) and vinyl sulfoxide (0.6 mmol) in 1,2-dichloroethane (2 mL) is added a gold(I) catalyst (e.g., [Au(IPr)Cl]/AgSbF₆, 0.01 mmol) at room temperature. The reaction is stirred for 1-6 hours until completion. The mixture is then quenched with water and extracted with an organic solvent. The combined organic layers are dried, concentrated, and purified by chromatography.[11]

Cooperative NHC and Photoredox Catalysis

A modern and powerful approach involves the combination of NHC and photoredox catalysis for the 1,2-diacylation of alkenes to afford 1,4-dicarbonyls.[12][13] This cooperative catalysis strategy merges the umpolung reactivity of NHCs with the ability of photoredox catalysts to generate radical intermediates under mild, visible-light irradiation.[12]

Mechanistic Rationale

In this system, the NHC generates the Breslow intermediate, which is then oxidized by an excited-state photoredox catalyst via single-electron transfer (SET) to form an acyl radical. Concurrently, the alkene is activated by the photoredox catalyst to generate a radical species. These two radical intermediates then couple to form the 1,4-dicarbonyl product.[13]

Caption: Simplified mechanism for cooperative NHC and photoredox catalysis.

Performance and Advantages

This cooperative approach allows for the synthesis of a wide range of symmetric and unsymmetric 1,4-diketones under very mild conditions.[12] The use of visible light as a traceless reagent and the ability to tune the reactivity by modifying both the NHC and the photocatalyst make this a highly attractive and sustainable method.

Experimental Protocol: Cooperative NHC/Photoredox Diacylation of Alkenes

In a vial equipped with a magnetic stir bar, the alkene (0.2 mmol), aldehyde (0.6 mmol), NHC precatalyst (0.04 mmol), photoredox catalyst (e.g., Ir(ppy)₃, 0.002 mmol), and a base (e.g., Cs₂CO₃, 0.4 mmol) are combined in a suitable solvent (e.g., DMF, 2 mL). The vial is sealed, and the mixture is degassed. The reaction is then stirred under irradiation with blue LEDs at room temperature for 24-48 hours. The reaction is quenched, extracted, and the product is isolated by column chromatography.[12]

Conclusion

The synthesis of 1,4-dicarbonyls has evolved significantly with the development of sophisticated catalytic systems. N-Heterocyclic carbenes, through the Stetter reaction, provide a reliable organocatalytic route. Transition metals, including palladium, cobalt, and gold, offer a broad spectrum of reactivity with high efficiency. The emerging field of cooperative NHC and photoredox catalysis presents a mild and sustainable approach for these challenging transformations. The choice of catalyst will ultimately depend on the specific substrate scope, desired functional group tolerance, and the availability of reagents and equipment. This guide serves as a starting point for researchers to navigate the diverse landscape of catalytic methods for 1,4-dicarbonyl synthesis and to select the most appropriate strategy for their synthetic goals.

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